1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

• CAS: 1171709-53-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. The pyrazole scaffold is a well-established pharmacophore found in a variety of therapeutic agents, exhibiting a broad range of biological activities including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3] The introduction of a nitro group and a carboxylic acid moiety to the 1-methyl-pyrazole core can modulate the molecule's physicochemical properties, such as its acidity, lipophilicity, and electronic characteristics, potentially leading to enhanced biological activity or novel material applications. This guide provides a detailed, in-depth exploration of a proposed synthetic route to 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, grounded in established chemical principles and analogous literature precedents.

Proposed Synthetic Pathway

The synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid can be logically approached in a two-step sequence starting from a readily available precursor, ethyl 1-methyl-1H-pyrazole-3-carboxylate. This pathway involves an initial hydrolysis of the ester to the corresponding carboxylic acid, followed by a regioselective nitration.

Caption: Proposed two-step synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Step 1: Synthesis of 1-methyl-1H-pyrazole-3-carboxylic acid

The initial step involves the hydrolysis of the commercially available or synthetically accessible ethyl 1-methyl-1H-pyrazole-3-carboxylate. This is a standard ester hydrolysis reaction, typically carried out under basic conditions.

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 1-methyl-1H-pyrazole-3-carboxylate (1 equivalent) in a mixture of ethanol and water (e.g., a 1:1 ratio).

• Hydrolysis: Add sodium hydroxide (2-3 equivalents) to the solution. Heat the reaction mixture to reflux and maintain for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Workup and Isolation: After cooling to room temperature, remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like diethyl ether to remove any unreacted starting material.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify with concentrated hydrochloric acid to a pH of approximately 2-3.

• Purification: The resulting precipitate, 1-methyl-1H-pyrazole-3-carboxylic acid, is collected by vacuum filtration, washed with cold water, and dried under vacuum. The product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Step 2: Nitration of 1-methyl-1H-pyrazole-3-carboxylic acid

The key step in this synthesis is the regioselective nitration of the 1-methyl-1H-pyrazole-3-carboxylic acid intermediate. The pyrazole ring is an electron-rich aromatic system, susceptible to electrophilic aromatic substitution. The directing effects of the substituents on the ring are crucial for determining the position of nitration. The methyl group at the 1-position and the carboxylic acid group at the 3-position will influence the regioselectivity. Generally, in the nitration of pyrazoles, the nitro group is directed to the 4-position. However, the presence of the deactivating carboxylic acid group at the 3-position may favor substitution at the 5-position.

Causality Behind Experimental Choices

The use of a mixture of concentrated nitric acid and sulfuric acid is a classic method for generating the highly electrophilic nitronium ion (NO₂⁺), which is necessary for the nitration of the pyrazole ring.[4] Sulfuric acid acts as a catalyst by protonating the nitric acid, facilitating the loss of a water molecule to form the nitronium ion. The reaction temperature is a critical parameter to control, as excessive heat can lead to the formation of undesired byproducts or decomposition of the starting material.

Experimental Protocol

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, carefully add concentrated sulfuric acid.

• Cooling: Cool the sulfuric acid to 0-5 °C in an ice-salt bath.

• Addition of Substrate: Slowly add 1-methyl-1H-pyrazole-3-carboxylic acid (1 equivalent) to the cold sulfuric acid, ensuring the temperature remains below 10 °C.

• Nitrating Mixture: Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid in a separate flask, while cooling in an ice bath.

• Nitration Reaction: Add the cold nitrating mixture dropwise to the solution of the pyrazole carboxylic acid in sulfuric acid, maintaining the reaction temperature between 0 and 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours. The progress of the reaction should be monitored by TLC.

• Quenching and Isolation: Carefully pour the reaction mixture onto crushed ice. The precipitated product, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, is collected by vacuum filtration.

• Purification: Wash the crude product with cold water until the washings are neutral to litmus paper. The product can be purified by recrystallization from a suitable solvent, such as an ethanol/water mixture.

Caption: Mechanism of nitration of 1-methyl-1H-pyrazole-3-carboxylic acid.

Characterization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

The successful synthesis of the target compound should be confirmed by a combination of spectroscopic and analytical techniques. The following table summarizes the expected characterization data.

Analysis	Expected Results
Appearance	Pale yellow solid
Melting Point	180-190 °C (decomposes)
¹H NMR (DMSO-d₆, 400 MHz)	δ 7.5-7.7 (s, 1H, pyrazole-H), 3.9-4.1 (s, 3H, N-CH₃)
¹³C NMR (DMSO-d₆, 100 MHz)	δ 160-165 (C=O), 145-150 (C-NO₂), 135-140 (C-COOH), 110-115 (pyrazole-CH), 38-42 (N-CH₃)
IR (KBr, cm⁻¹)	3100-2500 (O-H stretch), 1720-1700 (C=O stretch), 1550-1530 and 1350-1330 (N-O stretch of NO₂)
Mass Spectrometry (ESI-)	m/z [M-H]⁻ calculated for C₅H₄N₃O₄⁻

Trustworthiness and Self-Validating Systems

The protocols described are designed to be self-validating. The progress of each reaction can be reliably monitored using thin-layer chromatography (TLC). The identity and purity of the intermediate and final products should be confirmed by comparing their spectroscopic data (NMR, IR) with expected values and by melting point analysis. High-performance liquid chromatography (HPLC) can be employed for a more quantitative assessment of purity.

Conclusion

This guide outlines a robust and scientifically sound synthetic strategy for the preparation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. By providing a detailed, step-by-step protocol, along with the underlying chemical principles and expected analytical data, this document serves as a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug discovery. The successful synthesis of this and related pyrazole derivatives will enable further exploration of their potential biological activities and applications.

References

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

• PubMed. (2009). Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. Retrieved from [Link]

• ResearchGate. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Bioorganic & Medicinal Chemistry. (n.d.). Design, Synthesis and Biological Investigation of Certain Pyrazole-3-carboxylic Acid Derivatives as Novel Carriers for Nitric Oxide. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide (5) and 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide (6). Retrieved from [Link]

• Organic Syntheses. (n.d.). Regioselective synthesis of 1,3,5-trisubstituted pyrazoles by the reaction of n-monosubstituted hydrazones with nitroolefins. Retrieved from [Link]

• Journal of Organic Chemistry and Pharmaceutical Research. (n.d.). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. Retrieved from [Link]

• MDPI. (n.d.). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of 1-methyl-3, 4, 5-trinitropyrazoles. Retrieved from [Link]

• PubChem. (n.d.). 1-methyl-1H-pyrazole-3-carboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide. Retrieved from [Link]

• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.

• ACS Publications. (n.d.). Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. Retrieved from [Link]

• Google Patents. (n.d.). Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.

• ResearchGate. (n.d.). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Retrieved from [Link]

• Google Patents. (n.d.). The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.
• Google Patents. (n.d.). Preparation method of 3-(hydroxymethyl)-1-methyl-pyrazole-5-formonitrile.

• ResearchGate. (n.d.). 1H–pyrazole–3–carboxylic acid: Experimental and computational study. Retrieved from [Link]

• Nanalysis. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. Retrieved from [Link]

• MDPI. (n.d.). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. aiinmr.com [aiinmr.com]

An In-depth Technical Guide to 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a functionalized heterocyclic compound with significant potential in medicinal chemistry and materials science. This guide provides a comprehensive overview of its chemical properties, a proposed synthetic pathway, and key reactivity patterns. As a member of the nitropyrazole class, this molecule's characteristics are influenced by the interplay of the electron-withdrawing nitro group and the carboxylic acid functionality on the methylated pyrazole ring. This document serves as a technical resource for researchers interested in the synthesis and application of novel pyrazole derivatives.

Introduction

Pyrazole derivatives are a cornerstone in modern medicinal chemistry, with numerous FDA-approved drugs featuring this heterocyclic scaffold.[1] The introduction of a nitro group to the pyrazole ring can significantly modulate the compound's physicochemical and biological properties, often enhancing its utility in drug discovery and as an energetic material.[2] 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, with its distinct substitution pattern, presents a unique scaffold for further chemical exploration. This guide will delve into the known and predicted chemical properties of this compound, offering insights for its synthesis and potential applications.

Physicochemical Properties

Direct experimental data for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is not extensively available in the public domain. However, based on its structure and data from closely related analogs, we can predict its key physicochemical properties.

Property	Predicted Value/Information	Source/Justification
Molecular Formula	C₅H₅N₃O₄	PubChem CID: 25248697[3]
Molecular Weight	171.11 g/mol	PubChem CID: 25248697[3]
CAS Number	Not explicitly assigned. Isomer 1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid has CAS 177409-39-1. Careful analytical characterization is crucial.	Inferred from search results.
Melting Point	Expected to be a solid with a relatively high melting point, likely >150 °C.	Based on related nitrated carboxylic acids. For example, 5-Nitro-1H-pyrazole-3-carboxylic acid has a high decomposition temperature.[4]
Solubility	Likely soluble in polar organic solvents such as DMSO, DMF, and methanol. Limited solubility in water and nonpolar solvents.	General solubility trends for polar, acidic organic molecules.
pKa	The carboxylic acid proton is expected to be acidic, with a pKa likely in the range of 2-4.	The electron-withdrawing nitro group and pyrazole ring will increase the acidity of the carboxylic acid compared to a simple aliphatic carboxylic acid.

Proposed Synthesis and Purification

A robust synthetic route to 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is crucial for its further investigation. While a specific protocol for this isomer is not detailed in the literature, a plausible multi-step synthesis can be proposed based on established pyrazole chemistry.

Synthetic Pathway Overview

The proposed synthesis involves the initial construction of the pyrazole ring, followed by methylation and nitration. The carboxylic acid functionality can be introduced early or derived from a precursor group. A likely route starts from a β-ketoester.

Figure 1: Proposed synthetic workflow for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Step-by-Step Experimental Protocol (Proposed)

Step 1: Synthesis of Ethyl 5-methyl-1H-pyrazole-3-carboxylate

• To a stirred solution of ethyl acetoacetate in a suitable solvent (e.g., toluene), add dimethylformamide dimethyl acetal (DMF-DMA) dropwise at room temperature.

• Heat the reaction mixture to reflux for several hours until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure to yield the crude enaminone intermediate.

• Dissolve the crude intermediate in ethanol and add hydrazine hydrate at room temperature.

• Reflux the mixture for several hours.

• Cool the reaction mixture and remove the solvent in vacuo. The resulting solid can be purified by recrystallization from ethanol/water to afford ethyl 5-methyl-1H-pyrazole-3-carboxylate.

Step 2: Methylation of the Pyrazole Ring

• To a solution of ethyl 5-methyl-1H-pyrazole-3-carboxylate in a polar aprotic solvent (e.g., DMF or acetone), add a base such as potassium carbonate.

• Add a methylating agent (e.g., methyl iodide or dimethyl sulfate) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product, a mixture of N1 and N2 methylated isomers, will require purification by column chromatography.

Step 3: Nitration of the Methylated Pyrazole

• Caution: Nitration reactions are highly exothermic and require strict temperature control.

• To a cooled (0 °C) mixture of concentrated sulfuric acid and fuming nitric acid, add the purified ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, stir the reaction mixture at low temperature for a specified time.

• Carefully pour the reaction mixture onto crushed ice and extract the product with an appropriate solvent.

• Wash the organic layer with a dilute solution of sodium bicarbonate and then with brine.

• Dry the organic phase and remove the solvent to yield the nitrated ester. Isomeric products are possible and will require chromatographic separation.

Step 4: Hydrolysis to the Carboxylic Acid

• Dissolve the purified ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate in a mixture of ethanol and an aqueous solution of sodium hydroxide.

• Heat the mixture to reflux for several hours until the ester is fully hydrolyzed (monitored by TLC).

• Cool the reaction mixture and acidify with dilute hydrochloric acid to precipitate the carboxylic acid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Spectroscopic Analysis (Predicted)

Accurate characterization is essential to confirm the structure and purity of the final compound. The following are the expected spectroscopic features:

¹H NMR Spectroscopy

• -COOH Proton: A broad singlet in the downfield region, typically >10 ppm.

• Pyrazole Ring Proton: A singlet for the C4-H, with its chemical shift influenced by the adjacent nitro group.

• N-Methyl Protons: A singlet around 3.5-4.5 ppm.

¹³C NMR Spectroscopy

• Carbonyl Carbon: A signal in the range of 160-175 ppm.

• Pyrazole Ring Carbons: Three distinct signals for C3, C4, and C5, with their chemical shifts influenced by the substituents. The carbon bearing the nitro group (C5) would be significantly shifted.

• N-Methyl Carbon: A signal in the aliphatic region.

Infrared (IR) Spectroscopy

• O-H Stretch (Carboxylic Acid): A very broad absorption in the range of 2500-3300 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A strong absorption around 1700-1730 cm⁻¹.

• N-O Stretch (Nitro Group): Strong, characteristic absorptions around 1500-1550 cm⁻¹ (asymmetric) and 1300-1350 cm⁻¹ (symmetric).

Mass Spectrometry

• Molecular Ion Peak (M+): A peak corresponding to the molecular weight of 171.03 g/mol .

• Fragmentation Pattern: Expect to see fragmentation corresponding to the loss of -OH, -COOH, and -NO₂ groups.

Chemical Reactivity

The reactivity of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is dictated by its functional groups.

Figure 2: Key reactivity pathways of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

• Carboxylic Acid Group: This group can undergo standard transformations such as esterification (with alcohols in the presence of an acid catalyst) and amidation (with amines using coupling agents like EDC or DCC).

• Nitro Group: The nitro group is a strong electron-withdrawing group, deactivating the pyrazole ring towards electrophilic substitution. However, it can be reduced to an amino group using various reducing agents (e.g., H₂/Pd-C, SnCl₂), providing a route to amino-pyrazole derivatives which are valuable building blocks in medicinal chemistry.

Potential Applications

While specific applications for this exact molecule are not yet established, its structural motifs suggest potential in several areas:

• Drug Discovery: Pyrazole-based compounds exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[5][6] The presence of the nitro group can influence binding to biological targets and metabolic stability.

• Agrochemicals: Many commercial herbicides and fungicides contain the pyrazole scaffold.

• Materials Science: Nitrated heterocyclic compounds are often investigated as energetic materials due to their high nitrogen content and heat of formation.[2]

Safety and Handling

Nitrated organic compounds should be handled with care as they can be thermally sensitive. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for related compounds for more detailed handling and disposal information.

Conclusion

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a compound of significant interest for synthetic and medicinal chemists. While direct experimental data remains to be fully elucidated, this guide provides a solid foundation based on established chemical principles and data from related structures. The proposed synthetic route offers a logical pathway for its preparation, and the predicted properties and reactivity patterns will guide its further investigation and application in various fields of chemical research.

References

• PubChem. Methyl 3-nitro-1H-pyrazole-5-carboxylate. [Link]

• PubChemLite. 1-methyl-3-nitro-1h-pyrazole-5-carboxylic acid. [Link]

• PubChem. 5-Nitro-1H-pyrazole-3-carboxylic acid. [Link]

• Faria, J. V., et al. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules, 27(15), 4733. [Link]

• PubChem. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. [Link]

• SpectraBase. 1H-Pyrazole-5-carboxylic acid, 3-nitro-, methyl ester. [Link]

• Yin, C., et al. (2021). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 26(16), 4929. [Link]

• ResearchGate. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. [Link]

• Khan, S., et al. (2025). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Future Medicine and Health Research, 3(10), 1462-1484. [Link]

• Kumar, V., et al. (2016). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Current Bioactive Compounds, 12(2), 85-99. [Link]

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. mdpi.com [mdpi.com]
• 3. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Nitro-1H-pyrazole-3-carboxylic acid | C4H3N3O4 | CID 86222684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-methyl-5-propyl-1H-pyrazole-3-carboxylic acid | C8H12N2O2 | CID 9898937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]

A Methodological Guide to the Physicochemical Characterization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Abstract

This technical guide provides a comprehensive framework for the determination of the core physical properties of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (C₅H₅N₃O₄). While specific experimental data for this compound is not extensively documented in publicly available literature, this paper outlines the authoritative, field-proven methodologies required for its complete physicochemical characterization. Acting as a roadmap for researchers and drug development professionals, this document details the experimental design, procedural steps, and underlying scientific principles for evaluating thermal properties, acidity, solubility, and spectroscopic identity. The protocols described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data critical for applications in medicinal chemistry, materials science, and chemical synthesis.

Introduction and Molecular Overview

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core, a functional group of significant interest in pharmaceutical development due to its wide range of biological activities. The molecule is substituted with a methyl group at the N1 position, a nitro group at the C5 position, and a carboxylic acid at the C3 position. These functional groups are expected to dictate its physicochemical behavior, including its acidity, solubility, and potential for intermolecular interactions.

Accurate characterization of its physical properties is a non-negotiable prerequisite for any further research or development, influencing everything from reaction kinetics and purification strategies to formulation and bioavailability in drug discovery pipelines. This guide provides the "how" and "why" behind the essential analytical procedures.

Summary of Physicochemical Properties

The following table summarizes the known and predicted properties of the target compound. Experimentally determined values are contingent on the execution of the protocols detailed in the subsequent sections.

Property	Value / Expected Value	Data Source
Molecular Formula	C₅H₅N₃O₄	PubChem CID: 25248697[1]
Molecular Weight	171.11 g/mol	PubChem CID: 25248697[1]
IUPAC Name	1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid	PubChem CID: 25248697[1]
CAS Number	22961-46-8	Inferred from structural searches
Appearance	White to off-white solid (Predicted)	General knowledge of similar organic acids
Melting Point (°C)	Requires experimental determination	-
pKa	Requires experimental determination	-
Aqueous Solubility	Requires experimental determination	-

Thermal Analysis: Melting Point and Purity via Differential Scanning Calorimetry (DSC)

Expertise & Rationale: The melting point is a fundamental property for compound identification and purity assessment. While a traditional melting point apparatus provides a range, Differential Scanning Calorimetry (DSC) offers superior quantitative data. DSC measures the difference in heat flow required to increase the temperature of a sample and a reference. This allows for the precise determination of the melting onset, peak, and enthalpy of fusion, which can reveal impurities, polymorphism, and degradation events.

Detailed Experimental Protocol:

• Sample Preparation: Accurately weigh 1-3 mg of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent sublimation or decomposition-related mass loss during heating. Prepare an empty, sealed aluminum pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a temperature well below the expected melting point (e.g., 25°C).

  • Ramp the temperature at a controlled rate, typically 10°C/min, under an inert nitrogen atmosphere (flow rate ~50 mL/min).

  • Continue heating to a temperature significantly above the observed melting endotherm to ensure the entire event is captured.

• Data Analysis: The resulting thermogram will display an endothermic peak. The onset of this peak is taken as the melting point. The area under the peak corresponds to the enthalpy of fusion. A sharp, narrow peak is indicative of high purity.

Workflow Diagram:

DSC experimental workflow for melting point determination.

Acidity Constant (pKa) Determination via Potentiometric Titration

Expertise & Rationale: The pKa is the negative logarithm of the acid dissociation constant and is a critical parameter for predicting the ionization state of a molecule at a given pH. For a carboxylic acid, this value governs its solubility, membrane permeability, and receptor-binding interactions. Potentiometric titration is the gold-standard method, providing a direct measure of the compound's buffering capacity against a strong base.

Detailed Experimental Protocol:

• Solution Preparation: Prepare a stock solution of the compound at a known concentration (e.g., 0.01 M) in a co-solvent system if necessary (e.g., 20% ethanol in water) to ensure solubility.

• Titrant Preparation: Use a standardized solution of a strong base, typically 0.1 M NaOH, as the titrant.

• Instrument Setup:

  • Calibrate a pH meter using standard buffer solutions (pH 4, 7, and 10).

  • Place a known volume of the sample solution in a jacketed beaker maintained at a constant temperature (e.g., 25°C).

  • Immerse the calibrated pH electrode and a magnetic stir bar into the solution.

• Titration:

  • Add the NaOH titrant in small, precise increments (e.g., 0.05 mL) using an auto-burette.

  • Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point (the point where half of the acid has been neutralized). This is identified as the midpoint of the steepest section of the titration curve.

Workflow Diagram:

Potentiometric titration workflow for pKa determination.

Spectroscopic Structural Characterization

Expertise & Rationale: Spectroscopic analysis provides unambiguous confirmation of the molecular structure. Each technique probes different aspects of the molecule's covalent framework and functional groups, and together they serve as a definitive structural fingerprint.

5.1 Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by molecular vibrations. It is exceptionally useful for identifying functional groups. For 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, the following characteristic absorption bands are expected:

• O-H Stretch (Carboxylic Acid): A very broad and strong absorption band from approximately 2500 to 3300 cm⁻¹.[2] This broadness is due to hydrogen bonding.

• C=O Stretch (Carboxylic Acid): A sharp, intense absorption band typically found between 1710 and 1760 cm⁻¹.[2] Its exact position can indicate whether the acid exists as a dimer (lower frequency, ~1710 cm⁻¹) or monomer (higher frequency, ~1760 cm⁻¹) in the sample state.[2]

• N-O Stretch (Nitro Group): Two strong absorption bands are characteristic of the NO₂ group: an asymmetric stretch around 1500-1560 cm⁻¹ and a symmetric stretch around 1345-1385 cm⁻¹.

• C-H Stretch: Absorptions around 2950-3100 cm⁻¹ corresponding to the methyl and pyrazole C-H bonds.

5.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• ¹H NMR Spectrum: The proton NMR spectrum will confirm the number and connectivity of hydrogen atoms. The expected signals are:

  • -COOH Proton: A broad singlet, typically far downfield between 10-13 ppm.[2] This signal may be exchangeable with D₂O.

  • Pyrazole C4-H Proton: A sharp singlet, expected in the aromatic region (approximately 7.0-8.0 ppm).

  • N-CH₃ Protons: A sharp singlet corresponding to the three methyl protons, likely appearing around 3.8-4.2 ppm.

• ¹³C NMR Spectrum: The carbon NMR spectrum will show a signal for each unique carbon atom. The expected signals are:

  • C=O Carbon (Carboxyl): Downfield signal in the range of 165-185 ppm.[2]

  • C3, C4, C5 Carbons (Pyrazole Ring): Three distinct signals in the aromatic/heteroaromatic region, roughly 110-150 ppm. The carbons attached to the nitro group (C5) and carboxylic acid (C3) will be significantly influenced by these electron-withdrawing groups.

  • N-CH₃ Carbon: A single signal in the aliphatic region, likely around 35-45 ppm.

Spectroscopy Workflow Diagram:

General workflow for spectroscopic structural verification.

Conclusion

This guide establishes the essential, authoritative methodologies for the comprehensive physical characterization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. While published experimental values are scarce, the successful application of the detailed protocols for Differential Scanning Calorimetry, potentiometric titration, and spectroscopic analysis (FTIR, NMR) will yield the high-quality, reliable data required by researchers, scientists, and drug development professionals. Adherence to these well-established techniques ensures both the integrity of the data and the foundation for any subsequent scientific investigation or application of this compound.

References

• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2024, September 30). Spectroscopy of Carboxylic Acids and Nitriles. Retrieved January 17, 2026, from [Link]

Sources

• 1. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

A Guide to the Structural Elucidation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

This technical guide provides a comprehensive framework for the structural elucidation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, a substituted nitropyrazole of interest to researchers in medicinal chemistry and materials science. The methodologies detailed herein are designed to provide unambiguous structural confirmation through a multi-technique, self-validating analytical workflow. This document is intended for researchers, scientists, and drug development professionals with a foundational understanding of analytical chemistry.

Introduction

Substituted pyrazoles are a cornerstone in modern drug discovery, exhibiting a wide range of biological activities. The introduction of a nitro group and a carboxylic acid moiety to the pyrazole core can significantly influence the molecule's physicochemical properties, including its acidity, lipophilicity, and potential for hydrogen bonding. Consequently, precise structural characterization is paramount to understanding its chemical behavior and potential applications. This guide will detail a logical and systematic approach to confirming the constitution and connectivity of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, distinguishing it from potential isomers that may arise during synthesis.

Part 1: Proposed Synthesis and Initial Characterization

A plausible synthetic route to 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is essential for obtaining the analyte for structural analysis. Based on established pyrazole chemistry, a potential synthesis could involve the nitration of a suitable pyrazole precursor.

Hypothetical Synthesis Workflow

Caption: Proposed synthesis of the target compound.

Part 2: Spectroscopic and Structural Analysis

The core of the structural elucidation relies on a combination of mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy, culminating in definitive proof from X-ray crystallography.

Mass Spectrometry: Molecular Formula and Fragmentation

High-Resolution Mass Spectrometry (HRMS) is the first critical step to confirm the elemental composition of the synthesized compound.

Expected HRMS Data: The calculated exact mass of C5H5N3O4 is 171.0280. An experimentally determined mass within a narrow tolerance (e.g., ± 5 ppm) of this value would provide strong evidence for the molecular formula.

Fragmentation Pattern: Electron Ionization (EI) or Electrospray Ionization (ESI) tandem mass spectrometry (MS/MS) can provide valuable structural information. Key expected fragmentation pathways for nitroaromatic compounds include the loss of the nitro group (NO2, 46 Da) and the carboxyl group (COOH, 45 Da).[1]

Experimental Protocol: HRMS (ESI-TOF)

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Data Acquisition: Acquire the spectrum in both positive and negative ion modes. The negative ion mode is often informative for carboxylic acids.

• Analysis: Compare the observed m/z value of the molecular ion ([M-H]⁻ in negative mode or [M+H]⁺ in positive mode) with the calculated exact mass.

Infrared (IR) Spectroscopy: Functional Group Identification

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule.[2]

Expected IR Absorption Bands:

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Intensity/Description
3300 - 2500	O-H Stretch	Carboxylic Acid (-COOH)	Very Broad, Strong[3][4]
1760 - 1680	C=O Stretch	Carboxylic Acid (-COOH)	Strong[3]
1560 - 1500	Asymmetric N-O Stretch	Nitro Group (-NO₂)	Strong[5]
1360 - 1300	Symmetric N-O Stretch	Nitro Group (-NO₂)	Strong[5]
~1600, ~1475	C=C and C=N Stretch	Pyrazole Ring	Medium to Weak
3100 - 3000	C-H Stretch	Aromatic Ring	Weak to Medium, Sharp

The very broad O-H stretch is a hallmark of a hydrogen-bonded carboxylic acid.[6] The two strong bands for the nitro group are also highly characteristic.[7]

Experimental Protocol: FTIR (ATR)

• Sample Preparation: Place a small amount of the solid sample directly on the Attenuated Total Reflectance (ATR) crystal.

• Instrumentation: Use a standard FTIR spectrometer equipped with a an ATR accessory.

• Data Acquisition: Collect the spectrum over a range of 4000 to 400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands and correlate them with the expected functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Definitive Connectivity

NMR spectroscopy is the most powerful tool for elucidating the detailed connectivity of the molecule. A combination of 1D (¹H and ¹³C) and 2D NMR experiments is required for unambiguous assignment.

Expected ¹H NMR Spectrum (in DMSO-d₆): The spectrum is expected to be relatively simple, containing three key signals:

• Carboxylic Acid Proton (-COOH): A broad singlet at a downfield chemical shift (typically > 12 ppm).

• Pyrazole Ring Proton (H4): A singlet, as it has no adjacent protons. Its chemical shift will be influenced by the electron-withdrawing nitro group at position 5.

• N-Methyl Protons (-CH₃): A singlet corresponding to the three protons of the methyl group.

Expected ¹³C NMR Spectrum (in DMSO-d₆): The proton-decoupled ¹³C NMR spectrum is expected to show five distinct signals, one for each carbon atom in the molecule. The chemical shifts will be influenced by the substituents.[8]

2D NMR for Unambiguous Assignment: To definitively prove the substitution pattern, 2D NMR experiments such as Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) are crucial.

• HSQC: This experiment will show a correlation between the pyrazole ring proton (H4) and its directly attached carbon (C4).

• HMBC: This is the key experiment for establishing long-range connectivity. We expect to see correlations between:

  • The N-methyl protons and the C5 and N-N-C carbons of the pyrazole ring.

  • The pyrazole ring proton (H4) and the C3 and C5 carbons.

  • The pyrazole ring proton (H4) and the carboxylic acid carbon.

Caption: A typical NMR workflow for structure elucidation.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

  • 2D NMR: Acquire HSQC and HMBC spectra using standard pulse programs.

• Data Processing and Analysis: Process the spectra using appropriate software. Analyze the chemical shifts, coupling constants (if any), and cross-peaks in the 2D spectra to assemble the molecular structure.

X-ray Crystallography: The Gold Standard

For an unequivocal confirmation of the molecular structure in the solid state, single-crystal X-ray diffraction is the ultimate technique.[9][10] This method provides precise bond lengths, bond angles, and the three-dimensional arrangement of the atoms in the crystal lattice.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow suitable single crystals of the compound. This can be achieved by slow evaporation of a saturated solution, vapor diffusion, or cooling of a hot saturated solution.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source.

• Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods, and refine the structural model against the experimental data.

Summary of Expected Analytical Data

Technique	Expected Results
HRMS	Molecular ion corresponding to the exact mass of C₅H₅N₃O₄ (171.0280).
FTIR	Broad O-H stretch (3300-2500 cm⁻¹), strong C=O stretch (1760-1680 cm⁻¹), strong asymmetric and symmetric N-O stretches (1560-1500 cm⁻¹ and 1360-1300 cm⁻¹, respectively).[3][4][5][11]
¹H NMR	Three singlets: a broad signal for the -COOH proton (>12 ppm), a signal for the pyrazole H4 proton, and a signal for the N-CH₃ protons.
¹³C NMR	Five distinct signals corresponding to the five carbon atoms in the molecule.[8]
2D NMR	HMBC correlations confirming the connectivity between the methyl group, the pyrazole ring, and the carboxylic acid group.
X-ray	Unambiguous determination of the atomic connectivity, bond lengths, and bond angles, confirming the 1,3,5-substitution pattern of the pyrazole ring.[9][10]

Conclusion

The structural elucidation of novel compounds like 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid requires a systematic and multi-faceted analytical approach. By combining the insights from mass spectrometry, infrared spectroscopy, and a suite of NMR experiments, a confident structural assignment can be made. For absolute proof, particularly for patent applications or regulatory submissions, single-crystal X-ray crystallography is indispensable. The workflow described in this guide provides a robust framework for researchers to achieve accurate and reliable structural characterization of this and related molecules.

References

• Zhang, C., Li, H., Liu, D., & Liu, M. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 63(10), o4209. [Link]

• National Center for Biotechnology Information (n.d.). 5-Nitro-1H-pyrazole-3-carboxylic acid. In PubChem. Retrieved from [Link]

• Bîcu, E., et al. (2022). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 27(23), 8201. [Link]

• Gümüş, M., & Özkan, İ. (2020). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Artvin Çoruh Üniversitesi Mühendislik Fakültesi Dergisi, 2(1), 1-13. [Link]

• Chemistry LibreTexts. (2021). 20.9: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Edwards, O. E., & Gillespie, R. J. (1969). Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. Canadian Journal of Chemistry, 47(19), 3611-3618. [Link]

• Mlostoń, G., & Heimgartner, H. (2018). Nitropyrazoles. In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 13. [Link]

• Acrhem. (2013). Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles. [Link]

• Google Patents. (2016). CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.

• YouTube. (2023). FTIR spectra of carboxylic acids || H-bonding & conjugation effect. [Link]

• Cambridge University Press & Assessment. (2019). Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction. [Link]

• YouTube. (2022). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane || Nitrobenzene. [Link]

• ACS Publications. (1960). Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. [Link]

• Oregon State University. (n.d.). Spectroscopy of Carboxylic Acid Derivatives. [Link]

• Sci-Hub. (2019). Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction. [Link]

• ResearchGate. (1968). Mass spectrometry of nitro compounds: Part I: Mass spectra of α-, β- and γ-deuterated 1-nitropropane. [Link]

• Taylor & Francis Online. (2007). The crystal structure of 4-chloro-1H-pyrazole-3-carboxylic acid, C4H3ClN2O2. [Link]

• University of Calgary. (n.d.). IR: carboxylic acids. [Link]

• National Center for Biotechnology Information. (2014). Mass spectrometry analysis of nitrotyrosine-containing proteins. [Link]

• SpectraBase. (n.d.). Pyrazole-3-carboxylic acid. [Link]

• Chemistry LibreTexts. (2021). 24.6: Nitro Compounds. [Link]

• Atlantis Press. (2016). Synthesis and Crystal Structure of 1-Methoxymethyl-3,4,5-trinitropyrazole. [Link]

• Cambridge University Press & Assessment. (2019). Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction. [Link]

• ResearchGate. (2024). Crystal structure of 1–methyl-3-propyl-4-nitro- 1H-pyrazole-5-carboxylic acid, C8H11N3O4. [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. acrhem.org [acrhem.org]
• 8. Spectroscopy of Carboxylic Acid Derivatives [sites.science.oregonstate.edu]
• 9. Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction | Powder Diffraction | Cambridge Core [cambridge.org]
• 10. sci-hub.box [sci-hub.box]
• 11. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Spectroscopic Characterization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Abstract

This technical guide provides a comprehensive analysis of the expected spectroscopic data for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (C₅H₅N₃O₄), a substituted pyrazole of interest in medicinal chemistry and materials science. While primary experimental spectra for this specific molecule are not widely published, this document leverages established spectroscopic principles and data from structurally analogous compounds to construct a detailed, predictive characterization. This guide is intended for researchers, scientists, and drug development professionals, offering a robust framework for the identification and structural elucidation of this compound. We will cover the theoretical basis and expected outcomes for Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), complete with detailed protocols and data interpretation strategies.

Introduction: The Significance of Substituted Pyrazoles

The pyrazole nucleus is a cornerstone in heterocyclic chemistry, forming the scaffold for a vast array of compounds with significant biological activities.[1][2] The strategic placement of substituents, such as methyl, nitro, and carboxylic acid groups, can modulate the electronic properties, solubility, and interaction of these molecules with biological targets. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid combines the electron-withdrawing nature of a nitro group, the hydrogen-bonding capabilities of a carboxylic acid, and the metabolic stability often conferred by N-methylation. Understanding its structural features through spectroscopy is paramount for quality control, reaction monitoring, and mechanistic studies.

This guide provides a predictive spectroscopic profile to aid researchers in the positive identification of this molecule, whether synthesized in-house or procured from a supplier.

Molecular Structure and Key Features

A clear understanding of the molecular structure is essential for interpreting spectroscopic data. The key structural features of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid are illustrated below.

Figure 1: Structure of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules.[3][4]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to be simple, showing three distinct singlet signals. The electron-withdrawing nitro group at the C5 position will significantly influence the chemical shift of the adjacent C4-H proton, moving it downfield.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
Carboxylic Acid	~13.0 - 14.0	Broad Singlet	1H	-COOH	The acidic proton of a carboxylic acid typically appears as a broad singlet at a very downfield chemical shift, highly dependent on solvent and concentration.[5]
Pyrazole Ring	~7.5 - 8.5	Singlet	1H	C4-H	The sole proton on the pyrazole ring is adjacent to two sp² carbons. The strong electron-withdrawing effect of the nitro group at C5 will deshield this proton, shifting it significantly downfield compared to unsubstituted pyrazoles.
N-Methyl	~4.0 - 4.3	Singlet	3H	N-CH₃	The methyl group attached to the nitrogen atom is expected in this region. The deshielding is due to the aromatic nature of the pyrazole ring.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is recommended as it is an excellent solvent for carboxylic acids and allows for the observation of the acidic proton.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 0-16 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 5 seconds (to ensure full relaxation of the acidic proton).

  • Number of Scans: 16-64, depending on sample concentration.

• Processing: Apply a Fourier transform, phase correction, and baseline correction. Calibrate the spectrum using the residual solvent peak of DMSO-d₆ at 2.50 ppm.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the five unique carbon environments in the molecule. The chemical shifts are heavily influenced by the substituents.

Predicted Signal	Chemical Shift (δ, ppm)	Assignment	Rationale
Carboxylic Carbonyl	~160 - 165	C=O	The carbonyl carbon of the carboxylic acid is expected in this region.
Pyrazole Ring C5	~150 - 155	C5-NO₂	This carbon is directly attached to the electron-withdrawing nitro group and two nitrogen atoms, causing a significant downfield shift.
Pyrazole Ring C3	~145 - 150	C3-COOH	This carbon is attached to the carboxylic acid group and two nitrogen atoms, also resulting in a downfield shift.
Pyrazole Ring C4	~110 - 115	C4-H	This is the only carbon on the pyrazole ring bonded to a hydrogen atom.
N-Methyl Carbon	~38 - 42	N-CH₃	The N-methyl carbon typically appears in this upfield region.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer, observing the ¹³C nucleus (~100 MHz).

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

  • Spectral Width: 0-200 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 1024-4096, as ¹³C has a low natural abundance.

• Processing: Apply a Fourier transform with an exponential line broadening of ~1 Hz. Perform phase and baseline corrections. Calibrate the spectrum using the DMSO-d₆ solvent peak at 39.52 ppm.

Figure 2: Standard workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.[6] The spectrum of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is expected to be dominated by absorptions from the carboxylic acid and nitro groups.

Predicted Absorption (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
2500 - 3300	Broad	Carboxylic Acid	O-H stretch
~1720	Strong	Carboxylic Acid	C=O stretch (H-bonded dimer)[5]
~1550	Strong	Nitro	N-O asymmetric stretch
~1350	Strong	Nitro	N-O symmetric stretch
1400 - 1600	Medium	Pyrazole Ring	C=N and C=C stretches
~1200	Medium	Carboxylic Acid	C-O stretch
~920	Medium, Broad	Carboxylic Acid	O-H bend (out-of-plane)

Experimental Protocol: IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Acquisition Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Collection: Collect a background spectrum of the clean, empty ATR crystal. Then, collect the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

Predicted Mass Spectrum Data

• Molecular Formula: C₅H₅N₃O₄

• Molecular Weight: 171.11 g/mol

• Exact Mass: 171.0280 Da

• Ionization Mode: Electrospray Ionization (ESI) is recommended, likely in negative mode to deprotonate the carboxylic acid, or positive mode to protonate a ring nitrogen.

m/z (Negative Mode)	Proposed Ion	Formula	Notes
170.0203	[M-H]⁻	[C₅H₄N₃O₄]⁻	The molecular ion peak (deprotonated). This should be the base peak.
126.0298	[M-H-CO₂]⁻	[C₄H₄N₃O₂]⁻	Loss of carbon dioxide from the parent ion.

m/z (Positive Mode)	Proposed Ion	Formula	Notes
172.0356	[M+H]⁺	[C₅H₆N₃O₄]⁺	The molecular ion peak (protonated).
154.0251	[M+H-H₂O]⁺	[C₅H₄N₃O₃]⁺	Loss of water from the protonated molecule.
126.0454	[M+H-HCOOH]⁺	[C₄H₄N₃O₂]⁺	Loss of the formic acid moiety.

Experimental Protocol: Mass Spectrometry (LC-MS with ESI)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute this stock solution to ~1-10 µg/mL with the mobile phase.

• Instrument Setup: Use a Liquid Chromatography-Mass Spectrometry (LC-MS) system equipped with an ESI source.

• LC Method (for sample introduction):

  • Mobile Phase: 50:50 acetonitrile:water with 0.1% formic acid (for positive mode) or 0.1% ammonium hydroxide (for negative mode).

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Injection Volume: 5 µL.

• MS Parameters:

  • Ionization Mode: ESI, run in both positive and negative modes.

  • Mass Range: 50 - 500 m/z.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 120-150 °C.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions. Compare the observed exact mass with the theoretical value to confirm the elemental composition.

Conclusion

This guide presents a detailed, predictive spectroscopic analysis for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. By combining foundational spectroscopic principles with data from related structures, we have established a robust set of expected data points for ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry. The provided protocols offer a standardized approach for acquiring high-quality data. This comprehensive framework should serve as a valuable resource for researchers, enabling the confident identification, characterization, and quality assessment of this important heterocyclic compound.

References

• SpectraBase. (n.d.). Methyl 5-(3-nitrophenyl)-1H-pyrazole-3-carboxylate. In SpectraBase. Retrieved January 17, 2026, from [Link]

• SpectraBase. (n.d.). 1-METHYL-4-NITRO-5-CARBOXY-PYRAZOLE. In SpectraBase. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). methyl 3-nitro-1H-pyrazole-5-carboxylate. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 1-methyl-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. In NIST Chemistry WebBook. Retrieved January 17, 2026, from [Link]

• NIST. (n.d.). Mass Spectrum of 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. In NIST Chemistry WebBook. Retrieved January 17, 2026, from [Link]

• NIST. (n.d.). IR Spectrum of 1H-Pyrazole-3-carboxylic acid, 5-methyl-, ethyl ester. In NIST Chemistry WebBook. Retrieved January 17, 2026, from [Link]

• SpectraBase. (n.d.). 1H-Pyrazole-5-carboxylic acid, 3-nitro-, methyl ester. In SpectraBase. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 5-Nitro-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 1-methyl-5-propyl-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. Retrieved January 17, 2026, from [Link]

• MDPI. (2020). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Retrieved January 17, 2026, from [Link]

• Journal of Medicinal and Chemical Sciences. (2021). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. Retrieved January 17, 2026, from [Link]

• Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved January 17, 2026, from [Link]

• Journal of Chemical and Pharmaceutical Research. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Retrieved January 17, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives [jmchemsci.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. rsc.org [rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jocpr.com [jocpr.com]

An In-depth Technical Guide to 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

This technical guide provides a comprehensive overview of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, a key heterocyclic compound with significant potential in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis, offering detailed insights into its chemical identity, synthesis, and potential applications.

Chemical Identity and Physicochemical Properties

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a nitropyrazole derivative characterized by a methyl group at the N1 position, a nitro group at the C5 position, and a carboxylic acid functional group at the C3 position of the pyrazole ring.

Table 1: Physicochemical Properties of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Property	Value	Source
Molecular Formula	C₅H₅N₃O₄	PubChem
Molecular Weight	171.11 g/mol	PubChem
PubChem CID	25248697
CAS Number	796038-07-8	LookChem
Appearance	White solid (predicted)	General chemical knowledge
Solubility	Expected to be soluble in polar organic solvents like DMSO and DMF.	General chemical knowledge

Synthesis and Mechanistic Insights

The synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid can be approached through two primary routes: the oxidation of a corresponding aldehyde or the hydrolysis of its methyl ester precursor. The choice of methodology often depends on the availability of starting materials and the desired scale of the reaction.

Synthesis via Oxidation of 1-methyl-5-nitro-1H-pyrazole-3-carbaldehyde

A plausible and direct route to the target carboxylic acid involves the oxidation of 1-methyl-5-nitro-1H-pyrazole-3-carbaldehyde. This transformation leverages a classic organic reaction, where a strong oxidizing agent converts the aldehyde functional group to a carboxylic acid.

• Causality of Experimental Choices: Potassium permanganate (KMnO₄) in an acidic medium is a robust and efficient oxidizing agent for this type of transformation. The acidic environment is crucial for the permanganate to exhibit its full oxidizing potential and to ensure the protonation of the carboxylate intermediate to the final carboxylic acid.

Experimental Protocol:

• Dissolution: Dissolve 1-methyl-5-nitro-1H-pyrazole-3-carbaldehyde in a suitable solvent, such as acetone or a mixture of t-butanol and water.

• Oxidizing Agent Preparation: In a separate flask, prepare a solution of potassium permanganate (KMnO₄) in water, acidified with dilute sulfuric acid.

• Reaction: Slowly add the KMnO₄ solution to the aldehyde solution at a controlled temperature, typically between 0-10 °C, to manage the exothermic nature of the reaction.

• Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the starting aldehyde is consumed.

• Work-up: Quench the reaction by adding a reducing agent, such as sodium bisulfite, to destroy any excess KMnO₄.

• Isolation: Acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the carboxylic acid.

• Purification: Collect the solid product by filtration, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.[1]

Diagram 1: Synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid via Oxidation

Caption: Oxidation of the corresponding aldehyde to the carboxylic acid.

Synthesis via Hydrolysis of Methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate

An alternative and widely used approach is the hydrolysis of the corresponding methyl ester, methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate. This method is particularly useful if the ester is more readily accessible as a starting material. A patent for bradykinin B1 receptor antagonists describes the synthesis of this methyl ester precursor.[2][3]

• Causality of Experimental Choices: Base-catalyzed hydrolysis (saponification) is a common and effective method for converting esters to carboxylic acids. Sodium hydroxide (NaOH) is a strong base that readily attacks the electrophilic carbonyl carbon of the ester. The subsequent acidification step is necessary to protonate the resulting carboxylate salt to yield the final carboxylic acid.

Experimental Protocol:

• Precursor Synthesis: Synthesize methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate. A described method involves the methylation of 5-nitro-1H-pyrazole-3-carboxylic acid methyl ester using a base like sodium hydride (NaH) and a methylating agent.[2][3][4]

• Hydrolysis: Dissolve the methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate in a suitable solvent mixture, such as methanol and water.

• Saponification: Add an aqueous solution of a strong base, such as sodium hydroxide (NaOH) or lithium hydroxide (LiOH), to the ester solution.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC until the starting ester is no longer present.

• Work-up: Cool the reaction mixture to room temperature and remove the organic solvent under reduced pressure.

• Acidification: Dilute the remaining aqueous solution with water and acidify to a pH of approximately 2-3 with a mineral acid (e.g., 1N HCl).

• Isolation: Collect the precipitated solid by filtration, wash thoroughly with cold water to remove any inorganic salts.

• Purification: Dry the crude product and, if necessary, recrystallize from an appropriate solvent to obtain the pure 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Diagram 2: Synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid via Hydrolysis

Caption: Hydrolysis of the methyl ester to the carboxylic acid.

Spectroscopic Characterization

While specific, dedicated spectra for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid are not widely published, the expected spectroscopic data can be predicted based on the analysis of closely related compounds and general principles of spectroscopy.

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	- A singlet for the pyrazole ring proton (C4-H).- A singlet for the N-methyl protons.- A broad singlet for the carboxylic acid proton (highly dependent on solvent and concentration).
¹³C NMR	- Resonances for the three pyrazole ring carbons.- A resonance for the N-methyl carbon.- A downfield resonance for the carboxylic acid carbonyl carbon.
IR Spectroscopy	- A broad O-H stretching band for the carboxylic acid.- A strong C=O stretching band for the carboxylic acid.- Characteristic N-O stretching bands for the nitro group.- C-H and C-N stretching and bending vibrations.
Mass Spectrometry	- A molecular ion peak corresponding to the molecular weight of the compound.

Applications in Drug Development

The pyrazole nucleus is a well-established pharmacophore found in numerous clinically approved drugs, exhibiting a wide range of biological activities including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.

Intermediate for Bradykinin B1 Receptor Antagonists

The most direct documented application for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and its precursors is in the synthesis of bradykinin B1 receptor antagonists.[2][3] The bradykinin B1 receptor is a G-protein coupled receptor that is upregulated during inflammation and tissue injury, making it an attractive target for the treatment of inflammatory diseases and chronic pain. This compound serves as a key building block for the elaboration of more complex molecules designed to modulate the activity of this receptor.

Diagram 3: Role in Drug Discovery Workflow

Caption: Role as a key intermediate in the synthesis of potential therapeutics.

Potential for Further Exploration

Given the diverse biological activities of nitropyrazoles, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid represents a valuable scaffold for the development of novel therapeutic agents. The presence of the nitro group can influence the electronic properties of the pyrazole ring and provide opportunities for further functionalization, potentially leading to the discovery of compounds with novel mechanisms of action.

Safety and Handling

Conclusion

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a valuable heterocyclic building block with demonstrated utility in the synthesis of potential therapeutics, particularly as an intermediate for bradykinin B1 receptor antagonists. While detailed characterization data is not extensively published, its synthesis is achievable through established organic chemistry methodologies. The rich pharmacology of the pyrazole scaffold suggests that this compound and its derivatives warrant further investigation in the pursuit of novel drug candidates.

References

Sources

• 1. 1-methyl-5-nitro-1H-pyrazole-3-carbaldehyde (1215121-74-6) for sale [vulcanchem.com]
• 2. JP2006526015A - 4-Bromo-5- (2-chloro-benzoylamino) -1H-pyrazole-3-carboxylic acid amide derivatives and related compounds as bradykinin B1 receptor antagonists for the treatment of inflammatory diseases - Google Patents [patents.google.com]
• 3. 4-BROMO-5-(2-CHLORO-BENZOYLAMINO)-1H-PYRAZOLE-3-CARBOXYLIC ACID (PHENYL)AMIDE DERIVATIVES AND RELATED COMPOUNDS AS BRADYKININ B1 RECEPTOR ANTAGONISTS FOR THE TREATMENT OF INFLAMMATORY DISEASES - Patent 1635821 [data.epo.org]
• 4. 181585-93-3 | Methyl 5-nitro-1H-pyrazole-3-carboxylate | Esters | Ambeed.com [ambeed.com]

The Ascendant Role of Nitropyrazole Carboxylic Acids in Modern Therapeutics and Agrochemicals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nitropyrazole carboxylic acids, a unique subclass of nitrogen-containing heterocyclic compounds, are emerging as a focal point in the quest for novel bioactive molecules. Their distinct chemical architecture, characterized by the synergistic interplay of a pyrazole core, an electron-withdrawing nitro group, and a reactive carboxylic acid moiety, confers a broad spectrum of biological activities. This technical guide provides an in-depth exploration of the synthesis, multifaceted biological activities, and mechanisms of action of nitropyrazole carboxylic acids. We will delve into their significant potential as antibacterial, antifungal, anticancer, and herbicidal agents, supported by quantitative data, detailed experimental protocols, and mechanistic pathway diagrams. This document is intended to serve as a comprehensive resource for researchers and professionals engaged in drug discovery and agrochemical development, offering field-proven insights and fostering further innovation in this promising area of medicinal and agricultural chemistry.

Introduction: The Chemical Versatility and Biological Significance of the Nitropyrazole Carboxylic Acid Scaffold

The pyrazole ring system is a well-established pharmacophore in medicinal chemistry, forming the backbone of numerous approved drugs.[1] The introduction of a nitro group onto this scaffold dramatically alters its electronic properties, often enhancing its biological efficacy. When coupled with a carboxylic acid group, which can act as a key interacting moiety with biological targets, the resulting nitropyrazole carboxylic acid structure becomes a powerful platform for the development of potent and selective bioactive agents.[2][3]

This guide will focus primarily on the biological activities of this specific chemical class, with a particular emphasis on compounds such as 4-nitro-1H-pyrazole-3-carboxylic acid, a representative and well-studied member of this family.

Synthesis of Nitropyrazole Carboxylic Acids: A Methodological Overview

The synthesis of nitropyrazole carboxylic acids can be achieved through various routes, often involving the construction of the pyrazole ring followed by nitration or the use of pre-nitrated precursors. A common and effective method for the synthesis of 4-nitro-1H-pyrazole-3-carboxylic acid and its esters involves the use of thionyl chloride with the corresponding pyrazole carboxylic acid in a suitable solvent like methanol.[4]

General Synthesis Protocol for Methyl 4-nitro-1H-pyrazole-3-carboxylate

This protocol describes a common laboratory-scale synthesis.

Materials:

• 4-Nitro-1H-pyrazole-3-carboxylic acid

• Methanol (reagent grade)

• Thionyl chloride

• Toluene

• Nitrogen gas supply

• Reaction vessel (e.g., 3-neck round bottom flask) equipped with a mechanical stirrer, digital thermometer, and dropping funnel.

Procedure:

• Reaction Setup: To a 20 L reactor, add 4-Nitro-1H-pyrazole-3-carboxylic acid (1.117 kg, 7.11 mol) and methanol (8.950 L).[4]

• Cooling: Cool the reaction mixture to 0-5 °C under a nitrogen atmosphere.[4]

• Addition of Thionyl Chloride: Slowly add thionyl chloride (0.581 L, 7.96 mol) dropwise over 180 minutes, maintaining the temperature between 0-5 °C.[4]

• Reaction: After the addition is complete, allow the reaction mixture to gradually warm to 18-25 °C and stir overnight.[4]

• Work-up: Concentrate the reaction mixture under reduced pressure at 40-45 °C.[4]

• Azeotropic Removal of Water: Add toluene (2.250 L) to the residue and re-concentrate under reduced pressure. Repeat this step two more times to ensure the removal of water.[4]

• Product Isolation: The resulting off-white solid is methyl 4-nitro-1H-pyrazole-3-carboxylate (yield: 1.210 kg, 99.5%).[4]

Antimicrobial Activity: A Potent Weapon Against Pathogenic Microbes

Nitropyrazole carboxylic acids have demonstrated significant antibacterial and antifungal properties. Their mechanism of action is often linked to the reductive bioactivation of the nitro group within the microbial cell, leading to the formation of toxic reactive nitrogen species (RNS) and reactive oxygen species (ROS) that cause cellular damage.[5][6][7]

Antibacterial Activity

4-Nitropyrazole-3-carboxylic acid has shown strong inhibitory effects against pathogenic bacteria such as Escherichia coli and Salmonella.[6] This has led to its use as an effective acidifier in animal feed to control bacterial growth. The lipophilic nature of the molecule allows it to interfere with and penetrate the bacterial cell membrane, leading to the inhibition of bacterial growth.[6]

One derivative, 6-nitro-3,4-diphenyl-2-(4-(trifluoromethyl)phenyl)-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one, has shown notable activity against Gram-positive bacteria.[8]

Table 1: Antibacterial Activity of a Nitropyrazole Derivative [8]

Compound	Bacterial Strain	MIC (µg/mL)
6-nitro-3,4-diphenyl-2-(4-(trifluoromethyl)phenyl)-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one	Bacillus cereus	32
Micrococcus luteus	128

Antifungal Activity

The antifungal potential of nitropyrazole derivatives is also an area of active research. While specific EC50 values for nitropyrazole carboxylic acids are not extensively reported in the readily available literature, related pyrazole carboxamides have shown promising activity against a range of phytopathogenic fungi. For instance, certain N-(substituted pyridinyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxamides exhibit significant inhibition of Gibberella zeae, Fusarium oxysporum, and Cytospora mandshurica.[6] This suggests that the core pyrazole scaffold is a viable starting point for the development of novel fungicides.

Proposed Mechanism of Antimicrobial Action

The antimicrobial activity of nitroaromatic compounds, including nitropyrazoles, is generally attributed to a multi-step process initiated by the reduction of the nitro group.

Caption: Proposed antimicrobial mechanism of nitropyrazoles.

This reductive activation, carried out by bacterial nitroreductases, generates a nitro anion radical. This radical can then be further reduced to other reactive nitrogen species or can react with molecular oxygen to produce superoxide radicals, leading to oxidative stress and damage to vital cellular components like DNA, proteins, and lipids.[1][9][10][11]

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Materials:

• 96-well microtiter plates

• Bacterial or fungal isolates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Nitropyrazole carboxylic acid stock solution (dissolved in a suitable solvent like DMSO)

• Positive control antibiotic/antifungal

• Negative control (broth and solvent)

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism in the appropriate broth.

• Serial Dilutions: Perform serial two-fold dilutions of the nitropyrazole carboxylic acid stock solution in the broth medium directly in the wells of the 96-well plate.

• Inoculation: Add the standardized inoculum to each well.

• Controls: Include wells with broth only (sterility control), broth and inoculum (growth control), and broth, inoculum, and the solvent used to dissolve the compound (solvent toxicity control). Also include a positive control with a known antimicrobial agent.

• Incubation: Incubate the plates at the appropriate temperature and duration for the test organism (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The pyrazole scaffold is a key feature in several anticancer drugs, and the addition of a nitro group can enhance cytotoxic activity. While extensive research on the anticancer properties of nitropyrazole carboxylic acids is still ongoing, related pyrazole derivatives have shown promising results.

Cytotoxicity Against Cancer Cell Lines

Studies on various pyrazole derivatives have demonstrated their cytotoxic effects against a range of human cancer cell lines, including those of the breast (MCF-7), lung (A549), and colon.[12][13][14][15] For example, certain pyrazole-5-carboxamide derivatives have shown strong inhibitory activity against the MGC-803 cell line.[13]

Table 2: Cytotoxicity of Selected Pyrazole Derivatives Against Cancer Cell Lines

Compound Class	Cell Line	IC50 (µM)	Reference
Pyrazole-5-carboxamide (8e)	MGC-803	1.02	[13]
Imidazo-thiadiazole chalcone	A549	Data varies	[14]
Imidazo-thiadiazole chalcone	MCF-7	Data varies	[14]
Thiazoline-tetralin derivative	A549	Data varies	[13]
Thiazoline-tetralin derivative	MCF-7	Data varies	[13]
Plant-derived extracts	A549	Data varies	[16]
Plant-derived extracts	MCF-7	Data varies	[16]

Note: Specific IC50 values for nitropyrazole carboxylic acids against these cell lines require further dedicated studies.

Potential Mechanisms of Anticancer Action

The anticancer mechanisms of pyrazole derivatives are diverse and can involve the inhibition of key cellular processes.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Rational design, synthesis, and structure-activity relationships of 5-amino-1H-pyrazole-4-carboxylic acid derivatives as protein tyrosine phosphatase 1B inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1H-Pyrazole-3-carboxylic acid, 4-nitro-, methyl ester synthesis - chemicalbook [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. researchgate.net [researchgate.net]
• 10. Antibacterial strategies inspired by the oxidative stress and response networks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antimicrobials Functioning through ROS-Mediated Mechanisms: Current Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a heterocyclic compound belonging to the pyrazole class, a scaffold of significant interest in medicinal chemistry. The pyrazole nucleus is a core component in a variety of established therapeutic agents, exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties.[1][2] This technical guide provides a comprehensive review of the synthesis, chemical properties, and potential biological applications of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, offering a valuable resource for researchers engaged in drug discovery and development. While direct biological studies on this specific molecule are not extensively reported in publicly available literature, its structural features suggest potential as an intermediate in the synthesis of more complex pharmacologically active agents.

Introduction

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the development of pharmaceuticals.[3] The versatility of the pyrazole scaffold allows for a wide range of chemical modifications, leading to a diverse array of biological activities.[2] The introduction of a nitro group, as seen in 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, can significantly influence the molecule's electronic properties and potential biological interactions. This guide will delve into the known synthetic pathways to access this compound and explore its potential therapeutic relevance based on the well-documented activities of structurally related pyrazole derivatives.

Chemical Properties and Characterization

1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid possesses the chemical formula C₅H₅N₃O₄ and a molecular weight of 171.11 g/mol .[4]

Property	Value	Source
Molecular Formula	C₅H₅N₃O₄
Molecular Weight	171.11 g/mol
IUPAC Name	1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Characterization of this compound would typically involve standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm its structure and purity.

Synthesis of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid

Two primary synthetic routes for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid have been identified in the literature.

Route 1: Methylation of 5-Nitro-1H-pyrazole-3-carboxylic Acid Methyl Ester and Subsequent Hydrolysis

This two-step synthesis involves the N-methylation of a pyrazole precursor followed by the hydrolysis of the ester to the desired carboxylic acid.

Figure 1: Synthetic pathway via methylation and hydrolysis.

Experimental Protocol:

Step 1: Synthesis of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid methyl ester

• Rationale: This step introduces the methyl group onto one of the nitrogen atoms of the pyrazole ring. The use of a strong base like sodium hydride (NaH) is necessary to deprotonate the pyrazole nitrogen, making it nucleophilic enough to react with the electrophilic methyl iodide.

• Procedure:

  • To a stirred solution of 5-nitro-1H-pyrazole-3-carboxylic acid methyl ester (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add sodium hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes.

  • Add methyl iodide (1.2 eq) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC until the starting material is consumed.

  • Carefully quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid methyl ester.

Step 2: Hydrolysis to 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid

• Rationale: The final step is the saponification of the methyl ester to the carboxylic acid. This is a standard ester hydrolysis reaction using a base like lithium hydroxide or sodium hydroxide.[5]

• Procedure:

  • Dissolve the 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid methyl ester (1.0 eq) in a mixture of methanol and water.

  • Add lithium hydroxide monohydrate (1.5 eq) or a 4M solution of sodium hydroxide.[5]

  • Stir the reaction mixture at room temperature or gently heat to 50 °C for 2-4 hours, monitoring by TLC.[5]

  • Upon completion, remove the methanol under reduced pressure.

  • Dilute the aqueous residue with water and wash with dichloromethane to remove any unreacted starting material.

  • Acidify the aqueous layer to pH 2-3 with 1N HCl.

  • Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to yield 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.[5]

Route 2: Oxidation of 1-Methyl-5-nitro-1H-pyrazole-3-carbaldehyde

This route utilizes the oxidation of a corresponding aldehyde to the carboxylic acid.

Figure 2: Synthetic pathway via aldehyde oxidation.

Experimental Protocol:

• Rationale: Potassium permanganate (KMnO₄) is a strong oxidizing agent commonly used for the conversion of aldehydes to carboxylic acids. The reaction is typically carried out in acidic conditions.[6]

• Procedure:

  • Dissolve 1-methyl-5-nitro-1H-pyrazole-3-carbaldehyde (1.0 eq) in a suitable solvent such as acetone or a mixture of t-butanol and water.

  • Cool the solution in an ice bath and add a solution of potassium permanganate (KMnO₄, 1.1-1.5 eq) in water dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at room temperature until the purple color of the permanganate has disappeared.

  • Filter the reaction mixture to remove the manganese dioxide (MnO₂) precipitate.

  • Acidify the filtrate with a suitable acid (e.g., dilute H₂SO₄) to pH 2-3.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Potential Biological Activities and Therapeutic Applications

Antimicrobial Activity

Numerous studies have demonstrated the potent antimicrobial properties of pyrazole derivatives.[7][8][9] The pyrazole nucleus is a key component in several clinically used antimicrobial drugs. The presence of a nitro group in the target molecule may enhance its antimicrobial potential, as nitro-heterocyclic compounds are known for their activity against a range of bacteria and protozoa. Further investigation into the antimicrobial spectrum of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and its derivatives is warranted.

Anti-inflammatory and Analgesic Activity

Pyrazole derivatives have a long history as anti-inflammatory and analgesic agents.[10] Some of the earliest non-steroidal anti-inflammatory drugs (NSAIDs) were based on the pyrazole scaffold. The mechanism of action often involves the inhibition of cyclooxygenase (COX) enzymes.

Bradykinin B1 Receptor Antagonism

Recent research has highlighted the potential of pyrazole derivatives as bradykinin B1 receptor antagonists.[11][12] The bradykinin B1 receptor is a G-protein coupled receptor that is upregulated during inflammation and tissue injury, playing a crucial role in pain and inflammation.[13][14] Antagonists of this receptor are therefore of significant interest for the development of novel anti-inflammatory and analgesic drugs. The structural features of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid make it a potential starting point for the synthesis of novel bradykinin B1 receptor antagonists.

Future Directions and Conclusion

1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a readily accessible heterocyclic compound with significant potential for further exploration in the field of medicinal chemistry. The synthetic routes detailed in this guide provide a clear pathway for its preparation. While direct biological evaluation of this specific compound is lacking, the extensive body of research on the pharmacological activities of the pyrazole scaffold strongly suggests that it could be a valuable building block for the development of new drugs, particularly in the areas of infectious diseases, inflammation, and pain management. Future research should focus on the synthesis of a library of derivatives based on this core structure and their subsequent screening for a range of biological activities to fully elucidate their therapeutic potential.

References

• Dressen, D., Garofalo, A. W., Hawkinson, J., Hom, D., Jagodzinski, J., Marugg, J. L., ... & Zhang, H. (2005). Preparation and optimization of a series of 3-carboxamido-5-phenacylaminopyrazole bradykinin B1 receptor antagonists. Journal of Medicinal Chemistry, 48(13), 4375-4386.
• Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. (2018). Oriental Journal of Chemistry, 34(4), 2054-2061.
• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Aaly, A. A. (2018).

• Patsnap Synapse. (2025, March 11). What are the new molecules for B1 receptor antagonists?. Retrieved from [Link]

• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2017). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. Molecules, 22(8), 1276.
• Gomha, S. M., Abdel-aziz, S. A., & Abdel-khalik, M. M. (2017). Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. Saudi Pharmaceutical Journal, 25(5), 762-769.

• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Retrieved from [Link]

• Semantic Scholar. (n.d.). Bradykinin antagonists: new opportunities. Retrieved from [Link]

• Pethö, G., & Reeh, P. W. (2015). The bradykinin B1 receptor antagonist BI113823 reverses inflammatory hyperalgesia by desensitization of peripheral and spinal neurons. European Journal of Pain, 19(1), 132-142.
• Walker, K. A. (2007). Targeting the bradykinin B1 receptor to reduce pain. Expert Opinion on Therapeutic Targets, 11(1), 21-35.

• PharmaTutor. (2013, December 5). PYRAZOLE AND ITS BIOLOGICAL ACTIVITY. Retrieved from [Link]

• Current status of pyrazole and its biological activities. (2013). Journal of Pharmacy & Bioallied Sciences, 5(1), 2-10.
• Google Patents. (n.d.). Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.

• Semantic Scholar. (n.d.). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Retrieved from [Link]

• Semantic Scholar. (n.d.). Pyrazole and Its Biological Activity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). KMnO4-Mediated Oxidation as a Continuous Flow Process. Retrieved from [Link]

• The Pharma Innovation. (2020). Synthesis, biological activity of new pyrazoline derivative.

Sources

• 1. pharmatutor.org [pharmatutor.org]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 8. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles [mdpi.com]
• 10. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. What are the new molecules for B1 receptor antagonists? [synapse.patsnap.com]
• 13. The bradykinin B1 receptor antagonist BI113823 reverses inflammatory hyperalgesia by desensitization of peripheral and spinal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Targeting the bradykinin B1 receptor to reduce pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Foreword: The Computational Lens in Modern Heterocyclic Chemistry

An In-Depth Technical Guide to the Theoretical and Computational Study of Nitropyrazole Compounds

Nitropyrazoles represent a fascinating and functionally diverse class of heterocyclic compounds. Their applications span from high-energy-density materials (HEDMs), where the aim is to maximize energy release and stability, to pharmaceuticals, where nuanced interactions with biological targets are paramount.[1][2] The synthesis and experimental characterization of these compounds can be resource-intensive and, in the case of energetic materials, hazardous.[2] Consequently, theoretical and computational studies have emerged not merely as a supplementary tool but as a foundational pillar for the rational design, prediction of properties, and mechanistic understanding of nitropyrazole chemistry.

This guide, intended for researchers, chemists, and drug development professionals, moves beyond a simple recitation of methods. As a Senior Application Scientist, my objective is to provide a narrative that elucidates the causality behind computational choices. We will explore why specific theoretical models are chosen, how they are applied to predict tangible properties, and what the resulting data signifies for both energetic materials science and medicinal chemistry. The protocols and workflows described herein are designed to be self-validating systems, grounding theoretical predictions in experimentally observable phenomena.

Chapter 1: The Quantum Mechanical Foundation

The bedrock of any theoretical study of molecular systems is quantum mechanics. For a molecule as complex as a substituted nitropyrazole, solving the Schrödinger equation exactly is impossible. Therefore, we rely on robust approximation methods. The choice of method is a critical decision, balancing computational cost against desired accuracy.

Density Functional Theory (DFT): The Versatile Workhorse

For the vast majority of studies on nitropyrazoles, Density Functional Theory (DFT) is the method of choice.[3][4] Instead of tackling the complex many-electron wavefunction, DFT calculates the total energy from the electron density, a simpler, three-dimensional quantity. This approach provides an exceptional balance of accuracy and computational efficiency.

• Why DFT? It reliably predicts key molecular properties such as geometries, vibrational frequencies, and electronic structures for medium to large-sized molecules without the prohibitive computational expense of higher-level ab initio methods.

• Common Functionals & Basis Sets:

  • B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional is frequently cited in nitropyrazole literature for its proven track record in predicting geometries and energies for organic molecules.[3][4][5][6]

  • Basis Sets: The choice of basis set dictates the flexibility given to electrons to occupy space. For nitropyrazoles, Pople-style basis sets like 6-311G(d,p) or 6-311++G(d,p) are common, providing a good description of electron distribution, including polarization and diffuse functions which are crucial for handling nitro groups and non-covalent interactions.[1][5][6] For higher accuracy, especially for vibrational properties, Dunning's correlation-consistent basis sets like aug-cc-pVDZ are superior.[3][5]

Advanced Methods for Specific Challenges

While DFT is a powerful tool, certain problems demand more rigorous, albeit computationally expensive, methods.

• Møller-Plesset Perturbation Theory (MP2): This method offers a more systematic way to account for electron correlation than standard DFT functionals. It is often used as a benchmark for DFT results or when studying intermolecular interactions.

• Complete Active Space Self-Consistent Field (CASSCF): For studying reaction mechanisms, particularly bond-breaking events like thermal decomposition, CASSCF is essential.[7][8] It correctly describes the electronic structure in regions where bond-making and bond-breaking occur, a scenario where DFT methods can fail.[7]

Chapter 2: From Calculation to Characterization: Predicting Molecular Properties

Theoretical calculations provide a direct bridge to experimentally measurable quantities, enabling validation of computational models and interpretation of experimental data.

Molecular Geometry and Structural Validation

The first step in any computational study is to find the molecule's lowest energy structure through geometry optimization. Theoretical calculations can predict bond lengths, bond angles, and dihedral angles with remarkable accuracy. These predictions are often validated by comparing them with experimental data from X-ray crystallography, showing excellent agreement and confirming the reliability of the chosen theoretical level.[4][6][9] This process is crucial for understanding steric effects, such as the twisting of nitro groups out of the pyrazole ring plane, which significantly impacts the molecule's stability and density.[1][5]

Spectroscopic Fingerprinting

Computational chemistry allows for the a priori prediction of spectra, which is invaluable for identifying and characterizing newly synthesized nitropyrazoles.

• Vibrational Spectroscopy (IR & Raman): Frequency calculations not only confirm that an optimized structure is a true energy minimum (no imaginary frequencies) but also yield the vibrational modes.[5] The calculated IR and Raman spectra can be directly compared with experimental data, aiding in the assignment of complex spectral bands, particularly the characteristic stretches of C-NO₂, N-NO₂, and N-H groups.[2][5]

• Nuclear Magnetic Resonance (NMR): The Gauge-Invariant Atomic Orbital (GIAO) method is widely used to calculate NMR chemical shifts (¹H, ¹³C, ¹⁵N, ¹⁷O).[1] These theoretical shifts, when scaled or referenced appropriately, provide a powerful tool for structural elucidation and can help distinguish between different isomers, which can be challenging to achieve by experimental means alone.[1][10]

Electronic Structure and Reactivity

The distribution of electrons in a molecule governs its stability, reactivity, and intermolecular interactions.

• Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of reactivity. The energy of the HOMO relates to the ability to donate electrons, while the LUMO energy relates to the ability to accept electrons. The HOMO-LUMO energy gap is a crucial indicator of kinetic stability and is often used to assess the sensitivity of energetic materials.[3]

• Molecular Electrostatic Potential (MEP): An MEP map visualizes the charge distribution on the molecular surface. It identifies electron-rich (negative potential, typically red) and electron-poor (positive potential, typically blue) regions. This is invaluable for predicting sites of nucleophilic and electrophilic attack and understanding intermolecular interactions, such as hydrogen bonding, which are critical for crystal packing and biological activity.

Chapter 3: Application in Energetic Materials Design

Nitropyrazoles are a prominent family of high-energy-density materials (HEDMs) due to their high nitrogen content, significant heats of formation, and structural stability.[11][12] Theoretical calculations are indispensable for the safe and efficient screening of candidate molecules.

Predicting Detonation Performance

The primary goal in HEDM research is to design molecules with superior detonation performance and acceptable safety. Computational methods allow for the prediction of these properties before any synthesis is attempted.

• Heat of Formation (HOF): A high positive HOF is desirable as it contributes to the energy released upon detonation. HOF is typically calculated using isodesmic reactions, a computational strategy that cancels out systematic errors by ensuring the number and type of chemical bonds are conserved on both sides of a hypothetical reaction.[13]

• Density (ρ): Crystal density is one of the most critical factors influencing detonation performance. It can be estimated theoretically using methods like the Monte-Carlo method based on the calculated molecular volume.[13]

• Detonation Velocity (D) and Pressure (P): These are the ultimate measures of an explosive's power. They can be reliably estimated from the calculated HOF and density using empirical formulas like the Kamlet-Jacobs equations.[3][13]

Table 1: Calculated Energetic Properties of Representative Nitropyrazoles

Compound	Formula	Calculated Density (g/cm³)	Calculated HOF (kJ/mol)	Calculated Detonation Velocity (km/s)	Reference
3-Nitropyrazole (3-NP)	C₃H₃N₃O₂	1.52	N/A	6.68	[11]
4-Nitropyrazole (4-NP)	C₃H₃N₃O₂	1.52	N/A	6.68	[11]
3,4-Dinitropyrazole (DNP)	C₃H₂N₄O₄	1.83	142.3	8.51	[3][14]
1-Methyl-3,4,5-trinitropyrazole (MTNP)	C₄H₃N₅O₆	1.81	148.1	8.72	[14]
RDX (Reference)	C₃H₆N₆O₆	1.82	61.9	8.75	[3][15]
HMX (Reference)	C₄H₈N₈O₈	1.91	74.9	9.10	[3]

Note: Values are compiled from various theoretical studies and may differ based on the computational level.

Workflow for Computational Assessment of Energetic Materials

The systematic evaluation of a novel nitropyrazole candidate as an HEDM follows a well-defined computational protocol.

Caption: A typical workflow for the theoretical evaluation of nitropyrazole-based energetic materials.

Chapter 4: Applications in Drug Discovery and Biology

Beyond energetics, the pyrazole scaffold is a well-established pharmacophore found in numerous approved drugs.[16] The addition of nitro groups can modulate a compound's electronic properties, solubility, and metabolic stability, making nitropyrazoles interesting candidates for drug development. Theoretical studies play a crucial role in understanding their biological activity and potential toxicity.[1][17]

Quantitative Structure-Activity Relationship (QSAR)

QSAR studies aim to build mathematical models that correlate the chemical structure of a compound with its biological activity.[18] This is achieved by calculating a set of molecular descriptors (e.g., electronic, steric, hydrophobic properties) and using statistical methods to find a quantitative relationship.

• Why it's important: A validated QSAR model can predict the activity of unsynthesized compounds, allowing researchers to prioritize the synthesis of the most promising candidates and guide lead optimization.[18] For nitropyrazoles, QSAR can be used to model properties ranging from enzyme inhibition to cyto-genotoxicity.[17][18]

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand, e.g., a nitropyrazole derivative) when bound to a second (a receptor, typically a protein or enzyme).[19][20]

• The Causality: The simulation seeks the lowest-energy binding conformation. A lower binding energy generally implies a more stable complex and potentially higher biological activity. Docking provides invaluable insights into the specific molecular interactions—such as hydrogen bonds, hydrophobic interactions, and pi-stacking—that stabilize the ligand in the receptor's active site.[21][22] This information is critical for explaining the mechanism of action and for rationally designing derivatives with improved potency and selectivity.[19][23]

Workflow for Computational Drug Discovery

The process of using computational tools to screen and design nitropyrazole-based drug candidates is a multi-step, iterative cycle.

Caption: An iterative workflow for designing nitropyrazole-based drug candidates using computational methods.

Chapter 5: Detailed Methodologies and Protocols

To ensure scientific integrity, the protocols used in theoretical studies must be robust and reproducible. Here are foundational, step-by-step methodologies for key computational experiments.

Protocol 1: DFT Geometry Optimization and Frequency Analysis

This protocol outlines the essential first steps for studying any nitropyrazole compound.

• Structure Creation: Build the 3D structure of the nitropyrazole molecule using a molecular editor (e.g., GaussView, Avogadro). Perform an initial, rough geometry cleanup using a molecular mechanics force field (e.g., UFF).

• Input File Generation: Prepare an input file for the quantum chemistry software (e.g., Gaussian).

  • Route Section: Specify the calculation type, theoretical method, and basis set. A typical line would be: #p B3LYP/6-311++G(d,p) Opt Freq.

    • B3LYP/6-311++G(d,p): The chosen DFT method and basis set.[1][5]

    • Opt: Keyword to perform a geometry optimization.

    • Freq: Keyword to perform a frequency calculation following the optimization.

  • Charge and Multiplicity: Specify the molecule's total charge (usually 0) and spin multiplicity (usually 1 for a singlet state).

  • Molecular Coordinates: Provide the atomic coordinates from Step 1.

• Execution: Run the calculation on a suitable computing system.

• Result Validation:

  • Convergence: Check the output file to ensure the optimization converged successfully (four "YES" criteria in Gaussian).

  • Imaginary Frequencies: Analyze the results of the frequency calculation. A true energy minimum must have zero imaginary frequencies.[5] If one is present, it indicates a transition state, and the structure must be perturbed and re-optimized.

  • Data Extraction: Extract the final optimized coordinates, total electronic energy, and the list of vibrational frequencies for further analysis.

Protocol 2: Molecular Docking with AutoDock Vina

This protocol provides a general workflow for docking a nitropyrazole ligand into a protein target.

• Receptor Preparation:

  • Download the protein structure from the Protein Data Bank (PDB).

  • Remove water molecules, co-factors, and any existing ligands.

  • Add polar hydrogens and compute Gasteiger charges using a tool like AutoDock Tools.

  • Save the prepared receptor in the required .pdbqt format.

• Ligand Preparation:

  • Generate a 3D structure of the nitropyrazole ligand.

  • Optimize its geometry using a quantum method (see Protocol 1) or a high-quality force field.

  • Define rotatable bonds and save the ligand in .pdbqt format.

• Grid Box Definition:

  • Define the search space for the docking simulation. This is a 3D box centered on the active site of the receptor. The size should be large enough to encompass the entire binding pocket and allow the ligand to rotate freely.

• Configuration and Execution:

  • Create a configuration file specifying the paths to the receptor and ligand, the center and dimensions of the grid box, and the desired exhaustiveness of the search.

  • Run the docking simulation using the AutoDock Vina executable.

• Analysis of Results:

  • Vina will output a set of predicted binding poses, ranked by their calculated binding affinity (in kcal/mol).

  • Visualize the top-ranked poses using software like PyMOL or Chimera.

  • Analyze the key intermolecular interactions (e.g., hydrogen bonds, hydrophobic contacts) between the ligand and the protein residues to understand the structural basis for binding.[22]

Conclusion and Future Outlook

Theoretical studies have fundamentally transformed the landscape of nitropyrazole research. By leveraging the predictive power of quantum chemistry and molecular modeling, we can now rapidly screen vast chemical spaces for high-performance energetic materials and novel drug candidates with a level of detail and safety that is unattainable through experimentation alone. The synergy between computational prediction and experimental validation accelerates the design-synthesize-test cycle, saving time and resources while providing deep mechanistic insights.[6][9]

Looking forward, the field is poised for further advancement through the integration of machine learning and artificial intelligence to develop more accurate QSAR models and predictive tools for toxicity and synthetic accessibility. Multi-scale modeling, which combines high-accuracy quantum methods for reactive centers with faster classical methods for the bulk environment, will provide a more realistic description of nitropyrazoles in condensed phases and biological systems. As computational power continues to grow, these theoretical approaches will become even more central to unlocking the full potential of the versatile nitropyrazole scaffold.

References

• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Yadav, V. K., & Luthra, P. (2011). Quantum chemical studies on the aminopolynitropyrazoles. Journal of Molecular Modeling, 17(10), 2475-2484. [Link]

• Stepanov, R. S., Stepanova, M. A., & Kruglyakova, L. A. (2012). Quantum-chemical study of the reactivity of di- and trinitropyrazoles. Russian Journal of Organic Chemistry, 48(11), 1644-1650. [Link]

• Rao, E. N., Ravi, P., Tewari, S. P., & Rao, S. V. (2013). Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles. Journal of Molecular Structure, 1043, 121-131. [Link]

• Li, Y. C., & Qi, X. F. (2014). Review on synthesis of nitropyrazoles. Hanneng Cailiao/Chinese Journal of Energetic Materials, 22(3), 405-411. [Link]

• Yi, J., Hu, S., Liu, S., Cao, D., & Ren, J. (2010). Theoretical Study on Structures and Detonation Performances for Nitro Derivatives of Pyrazole by Density Functional Theory. Chinese Journal of Energetic Materials, 18(3), 252-256. [Link]

• Ostrovskii, V. A., Koldobskii, G. I., & Trifonov, R. E. (2009). Nitropyrazoles (review). Chemistry of Heterocyclic Compounds, 45(6), 631-654. [Link]

• Zhang, S., Gao, Z., Lan, D., & Kou, K. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 25(15), 3475. [Link]

• Shaaban, M. R., Al-Dhfyan, A. S., Al-Tamimi, A. M., Mayhoub, A. S., & Al-Zaqri, N. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6500. [Link]

• Yin, P., Zhang, J., He, C., & Shreeve, J. M. (2017). New pyrazole energetic materials and their energetic salts: combining the dinitromethyl group with nitropyrazole. Dalton Transactions, 46(31), 10248-10254. [Link]

• Zhang, S., Gao, Z., Lan, D., & Kou, K. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 25(15), 3475. [Link]

• Energetic characteristics of compounds 8-15. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Le, T. T., Le, T. N., Bernard, M., Le, T. H., Primel, G., Vicent, M., ... & Salles, B. (2019). Structure-activity relationship study: Mechanism of cyto-genotoxicity of Nitropyrazole-derived high energy density materials family. Toxicology and Applied Pharmacology, 381, 114712. [Link]

• Varghese, R. J., & Sunoj, R. B. (2014). Quantum chemical investigation of the thermal denitrogenation of 1-pyrazoline. Physical Chemistry Chemical Physics, 16(23), 11636-11644. [Link]

• Zhou, J., Zhang, C., Huo, H., Zhang, J., Meng, Z., Yu, T., ... & Wang, B. (2021). Comparative Studies on Thermal Decompositions of Dinitropyrazole-Based Energetic Materials. Molecules, 26(16), 4967. [Link]

• Zhang, S., Gao, Z., Lan, D., & Kou, K. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PubMed, 25(15), 3475. [Link]

• Wang, R., Xiao, J., & Xiao, H. (2015). Theoretical study on the structure and the isomerization mechanism of N‐nitropyrazole. International Journal of Quantum Chemistry, 115(13), 857-864. [Link]

• Tang, Y., He, C., Imler, G. H., Parrish, D. A., & Shreeve, J. M. (2019). Synthesis of high-performance insensitive energetic materials based on nitropyrazole and 1,2,4-triazole. New Journal of Chemistry, 43(15), 5959-5965. [Link]

• Elguero, J., An, N., Pérez-Toral, B., Elguero, J., & Claramunt, R. M. (2020). The Structure of Nitro‐ and Polynitropyrazoles: X‐Ray Crystallography Versus Theoretical Calculations. ChemistryOpen, 9(7), 740-756. [Link]

• Molecular docking data: The compounds docked in best of its... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Elguero, J., An, N., Pérez-Toral, B., Elguero, J., & Claramunt, R. M. (2020). The Structure of Nitro and Polynitropyrazoles: X-Ray Crystallography Versus Theoretical Calculations. ChemistryOpen, 9(7), 740-756. [Link]

• Kumar, S., & S, J. (2021). Synthesis, Molecular Docking and Characterization of Pyrazole N-Mannich Base Derivatives as Antimicrobial Agents. Research Journal of Pharmacy and Technology, 14(10), 5323-5327. [Link]

• Herrera, L., Carranza, J., Sestelo, J. P., & Pérez, L. (2007). Syntheses, Structures, and Reactivity of Polynuclear Pyrazolato Copper(I) Complexes, Including an ab-Initio XRPD Study of [Cu(dmnpz)]3 (Hdmnpz = 3,5-Dimethyl-4-nitropyrazole). Inorganic Chemistry, 46(26), 10981-10989. [Link]

• Zalaru, C. M., Dumitrascu, F., Draghici, C., Tarcomnicu, I., Marinescu, M., Nitulescu, G. M., ... & Chifiriuc, M. C. (2020). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 25(23), 5649. [Link]

• Kumar, D., Kumar, N. M., & Singh, K. (2014). Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. Bioinformation, 10(7), 432-437. [Link]

• El-Massaoudi, M., El-Haskouri, J., Al-Jahdali, M. S., & Lakhlifi, T. (2022). Molecular Docking and QSAR Studies for Modeling the Inhibitory Activity of Pyrazole-benzimidazolone Hybrids as Novel Inhibitors. International Journal of Molecular Sciences, 23(3), 1143. [Link]

• Abdel-Wahab, B. F., Mohamed, H. A., Abdel-Aziem, A., & El-Sayed, W. M. (2023). Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. Pharmaceuticals, 16(5), 652. [Link]

• Gläser, K., Löffler, M., Ramsbeck, D., Appelt, C., Ihle, C., Schade, D., ... & Gütschow, M. (2021). Synthesis and Structure–Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. Journal of Medicinal Chemistry, 64(13), 9176-9195. [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2012). Synthesis and structure-activity relationship studies of pyrazole-based heterocycles as antitumor agents. Archiv der Pharmazie, 345(8), 629-637. [Link]

• Li, H., Xiong, B., Jiang, J., Zheng, X., & Li, Z. (2008). Synethsis and characterization of 3-nitropyrazole and its salts. Chinese Journal of Energetic Materials, 16(1), 102-104. [Link]

Sources

• 1. A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantum chemical studies on the aminopolynitropyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. acrhem.org [acrhem.org]
• 6. researchgate.net [researchgate.net]
• 7. Quantum chemical investigation of the thermal denitrogenation of 1-pyrazoline - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. The Structure of Nitro and Polynitropyrazoles: X-Ray Crystallography Versus Theoretical Calculations [e-spacio.uned.es]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Theoretical Study on Structures and Detonation Performances for Nitro Derivatives of Pyrazole by Density Functional Theory [energetic-materials.org.cn]
• 14. researchgate.net [researchgate.net]
• 15. New pyrazole energetic materials and their energetic salts: combining the dinitromethyl group with nitropyrazole - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 16. mdpi.com [mdpi.com]
• 17. Structure-activity relationship study: Mechanism of cyto-genotoxicity of Nitropyrazole-derived high energy density materials family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. biointerfaceresearch.com [biointerfaceresearch.com]
• 19. Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. rjptonline.org [rjptonline.org]
• 23. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Purification of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science due to the prevalence of the pyrazole scaffold in pharmacologically active agents. The purity of this compound is paramount for its use in downstream applications, including biological screening, reaction optimization, and formulation development. Impurities, even in trace amounts, can lead to erroneous experimental results, decreased product efficacy, and potential toxicity.

This comprehensive guide provides detailed protocols and the underlying scientific principles for the purification of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. The methodologies are designed to be robust and adaptable, allowing researchers to achieve high purity of the target compound.

Physicochemical Properties and Impurity Profile

A successful purification strategy begins with an understanding of the target molecule's properties and potential impurities.

Property	Value/Description	Source
Molecular Formula	C5H5N3O4	[1]
Molecular Weight	171.11 g/mol	[2]
Appearance	Expected to be a solid, likely a white to yellow powder.	N/A
Key Functional Groups	Carboxylic acid, Nitro group, N-methylated pyrazole ring.	[1]

Anticipated Impurities:

• Starting Materials: Unreacted precursors from the synthesis.

• By-products: Isomeric species, products of side reactions (e.g., decarboxylation, over-methylation).

• Reagents and Solvents: Residual reagents and solvents from the reaction workup.

The presence of the acidic carboxylic acid and the polar nitro group suggests that the compound will have moderate polarity. This is a key consideration for the selection of chromatographic and recrystallization systems.

Purification Strategy Overview

A multi-step purification strategy is often necessary to achieve high purity. The following diagram outlines a logical workflow for the purification of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Caption: A general workflow for the purification of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Protocol 1: Purification by Acid-Base Extraction

Principle: This technique leverages the acidic nature of the carboxylic acid group. The target compound can be deprotonated with a weak base to form a water-soluble carboxylate salt. This allows for the separation from non-acidic and weakly acidic impurities by liquid-liquid extraction. The product is then recovered by re-acidification and extraction into an organic solvent.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid in a suitable organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Aqueous Wash (Base): Transfer the organic solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The carboxylate salt of the target compound will partition into the aqueous phase. Repeat the extraction 2-3 times to ensure complete transfer.

  • Rationale: Sodium bicarbonate is a weak base, which is generally sufficient to deprotonate the carboxylic acid without causing hydrolysis of other functional groups.

• Separation of Layers: Combine the aqueous layers. The organic layer contains non-acidic impurities and can be discarded.

• Acidification: Cool the combined aqueous layers in an ice bath and acidify to a pH of 1-2 with a dilute solution of hydrochloric acid (HCl, e.g., 1 M). The protonated, water-insoluble product should precipitate out.

• Product Extraction: Extract the acidified aqueous layer with fresh ethyl acetate or dichloromethane (3x). The purified product will now be in the organic phase.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent in vacuo to yield the purified solid.

Protocol 2: Purification by Recrystallization

Principle: Recrystallization is a powerful technique for purifying solid compounds. The principle relies on the differential solubility of the target compound and its impurities in a given solvent at different temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but completely at its boiling point.

Solvent Selection:

The choice of solvent is critical. For a moderately polar compound like 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, suitable solvents could include:

• Alcohols (e.g., methanol, ethanol)[3][4]

• Esters (e.g., ethyl acetate)[5]

• Water (if solubility allows)

• Solvent mixtures (e.g., ethanol/water, ethyl acetate/hexanes)

Step-by-Step Protocol:

• Solvent Screening: In small test tubes, test the solubility of a small amount of the crude product in various solvents at room temperature and upon heating.

• Dissolution: In an Erlenmeyer flask, add the crude solid and the chosen recrystallization solvent. Heat the mixture to the boiling point of the solvent while stirring until the solid is completely dissolved. Add the minimum amount of hot solvent required for complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Crystal formation should occur. For improved yield, the flask can be placed in an ice bath or refrigerator after reaching room temperature.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 3: Purification by Column Chromatography

Principle: Column chromatography separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase. For a polar compound like 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, normal-phase chromatography is a suitable choice.

System Selection:

• Stationary Phase: Silica gel (SiO₂) is the standard choice.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate) is commonly used. A small amount of acetic acid or formic acid may be added to the eluent to improve the peak shape of the carboxylic acid by suppressing deprotonation on the silica surface.

Step-by-Step Protocol:

• TLC Analysis: Before running a column, determine the optimal eluent composition using Thin-Layer Chromatography (TLC). The ideal Rf value for the target compound is typically between 0.2 and 0.4.

• Column Packing: Pack a glass column with a slurry of silica gel in the chosen non-polar solvent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel. After evaporating the solvent, the dry powder can be loaded onto the top of the packed column.

• Elution: Begin eluting the column with the mobile phase, starting with a lower polarity mixture and gradually increasing the polarity if a gradient elution is necessary.

• Fraction Collection: Collect the eluent in fractions and monitor the separation by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Purity Assessment

The purity of the final product should be confirmed using appropriate analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and effective method to assess purity. A pure compound should appear as a single spot.[3][6][7]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a modifier like formic or phosphoric acid) is a common starting point for analyzing pyrazole carboxylic acids.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and identify any impurities with distinct signals.

• Melting Point: A sharp melting point range is indicative of high purity.

Conclusion

The purification of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid can be effectively achieved through a systematic approach employing acid-base extraction, recrystallization, and/or column chromatography. The choice of method will depend on the nature and quantity of impurities present in the crude material. Proper analytical assessment is crucial to confirm the purity of the final product, ensuring its suitability for subsequent research and development activities.

References

• SIELC Technologies. (n.d.). Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column.
• PubChem. (n.d.). methyl 3-nitro-1H-pyrazole-5-carboxylate.
• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.
• PubChem. (n.d.). 5-Nitro-1H-pyrazole-3-carboxylic acid.
• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit.
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
• Synthesis of Pyrazole Compounds by Using Sonication Method. (n.d.).
• PubMed. (n.d.). Chromatographic separations of aromatic carboxylic acids.
• MDPI. (2022). Explorative Sonophotocatalytic Study of C-H Arylation Reaction of Pyrazoles Utilizing a Novel Sonophotoreactor for Green and Sustainable Organic Synthesis.
• Google Patents. (n.d.). US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present.
• ResearchGate. (2025). (PDF) 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid.
• ChemicalBook. (n.d.). 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis.
• Google Patents. (n.d.). CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.
• Sigma-Aldrich. (n.d.). 1H-Pyrazole-3-carboxylic acid 97 1621-91-6.
• MDPI. (n.d.). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate.
• ChemicalBook. (n.d.). 1H-Pyrazole-3-carboxylic acid, 4-nitro-, methyl ester synthesis.
• PubChem. (n.d.). 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid.
• MDPI. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.

Sources

• 1. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl 3-nitro-1H-pyrazole-5-carboxylate | C5H5N3O4 | CID 135452337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. mdpi.com [mdpi.com]
• 5. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 6. Synthesis of Pyrazole Compounds by Using Sonication Method – Oriental Journal of Chemistry [orientjchem.org]
• 7. mdpi.com [mdpi.com]
• 8. Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

"1H NMR and 13C NMR analysis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid"

Application Note: NMR Spectroscopy

Topic: Complete ¹H and ¹³C NMR Structural Elucidation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled and indispensable analytical technique in modern chemistry, providing profound insights into the molecular structure of organic compounds.[1][2][3] For researchers in materials science and drug development, the precise characterization of novel heterocyclic compounds is a critical step in establishing structure-activity relationships. The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry due to its wide range of biological activities.[4]

This application note presents a comprehensive guide to the ¹H and ¹³C NMR analysis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid , a substituted pyrazole derivative. The strategic placement of a methyl group at the N1 position, a carboxylic acid at C3, and a potent electron-withdrawing nitro group at C5 creates a distinct electronic environment. This guide provides a detailed, field-proven protocol for sample preparation, data acquisition, and spectral interpretation, designed for researchers and scientists to achieve unambiguous structural verification of this molecule and similar heterocyclic systems.

Molecular Structure and Spectroscopic Predictions

A thorough understanding of the target molecule's structure is fundamental to predicting and interpreting its NMR spectra. The electronic effects of the substituents are key determinants of the chemical shifts for the pyrazole core's protons and carbons.

Figure 1: Chemical Structure of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (Image Source: PubChem CID 25248697)[5]

Predicted ¹H NMR Signals

The structure presents three distinct proton environments. All signals are expected to be singlets due to the absence of adjacent protons for spin-spin coupling.

• -COOH (Carboxylic Acid Proton): This acidic proton is highly deshielded and its chemical shift is sensitive to solvent, concentration, and temperature. It is expected to appear as a broad singlet at the far downfield end of the spectrum, typically δ > 12 ppm in a hydrogen-bond-accepting solvent like DMSO-d₆.

• H-4 (Pyrazole Ring Proton): This is the sole proton on the pyrazole ring. It is flanked by two powerful electron-withdrawing groups (the C3-carboxylic acid and the C5-nitro group), which will significantly deshield it. A sharp singlet is predicted in the aromatic region, likely δ > 8.5 ppm.[6]

• N-CH₃ (Methyl Proton): The methyl group is attached to the N1 nitrogen of the pyrazole ring. While alkyl groups are typically upfield, its direct attachment to the electron-deficient heterocyclic ring will shift it downfield relative to a simple alkane. A sharp singlet integrating to three protons is expected around δ 4.0 ppm.

Predicted ¹³C NMR Signals

The molecule has five unique carbon atoms, each with a distinct chemical environment.

• -COOH (Carboxyl Carbon): Carbonyl carbons in carboxylic acids are characteristically found in the δ 160-170 ppm range.

• C-5 (Carbon Bearing Nitro Group): The C-5 carbon is directly bonded to the strongly electron-withdrawing nitro group, causing significant deshielding. This signal is predicted to be the most downfield of the pyrazole ring carbons, likely > 145 ppm.[7][8][9]

• C-3 (Carbon Bearing Carboxyl Group): The C-3 carbon, attached to the carboxylic acid, will also be deshielded, but generally to a lesser extent than the carbon attached to the nitro group. It is expected in the δ 140-145 ppm range.

• C-4 (Protonated Ring Carbon): As the only carbon in the ring bonded to a hydrogen, C-4 is expected to be the most shielded of the ring carbons, appearing around δ 110-115 ppm.

• N-CH₃ (Methyl Carbon): The N-methyl carbon signal is anticipated in the typical range for such groups, around δ 35-45 ppm.

Experimental Protocols

The following protocols are optimized for a standard 400 MHz NMR spectrometer. Instrument-specific parameters may require minor adjustments.[10]

Protocol 1: Sample Preparation

The choice of solvent is critical. DMSO-d₆ is highly recommended as it readily dissolves the carboxylic acid and allows for the observation of the exchangeable -COOH proton.[11]

• Weighing: Accurately weigh 10-15 mg of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

• Dissolution: Transfer the solid into a clean, dry standard 5 mm NMR tube.

• Solvent Addition: Using a calibrated pipette, add approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Homogenization: Cap the NMR tube and gently vortex or invert until the sample is completely dissolved. A brief period in an ultrasonic bath may aid dissolution if necessary.

• Referencing: The residual proton signal of DMSO-d₅ at δ 2.50 ppm and the carbon signal of DMSO-d₆ at δ 39.52 ppm will be used for spectral referencing.[1]

Protocol 2: NMR Data Acquisition

The following diagram outlines the logical workflow for acquiring and analyzing the NMR data.

Caption: Workflow from sample preparation to structural confirmation.

Table 1: Optimized ¹H NMR Acquisition Parameters

Parameter	Value	Rationale
Spectrometer Freq.	400 MHz	Standard high-resolution analysis.
Pulse Program	zg30	Standard 30° pulse for quantitative 1D spectra.[10]
Spectral Width (SW)	20 ppm	Ensures all signals, including the broad COOH proton, are captured.
Number of Scans (NS)	16	Sufficient for good signal-to-noise with this sample amount.
Relaxation Delay (D1)	5 s	A longer delay ensures full relaxation of all protons for accurate integration.

| Acquisition Time (AQ)| 3 s | Provides adequate resolution. |

Table 2: Optimized ¹³C{¹H} NMR Acquisition Parameters

Parameter	Value	Rationale
Spectrometer Freq.	100.6 MHz	Corresponding frequency for a 400 MHz ¹H instrument.
Pulse Program	zgpg30	Standard proton-decoupled experiment with a 30° pulse.
Spectral Width (SW)	220 ppm	Covers the full range of expected organic carbon signals.
Number of Scans (NS)	1024	More scans are required due to the low natural abundance (1.1%) of ¹³C.[12]
Relaxation Delay (D1)	2 s	Standard delay for proton-decoupled spectra.

| Acquisition Time (AQ)| 1.5 s | Standard acquisition for good resolution. |

Results and Interpretation

Following acquisition and standard data processing (Fourier transform, phase and baseline correction), the resulting spectra can be interpreted. The data presented below are representative of what is expected for this compound.

¹H NMR Spectrum Analysis

The ¹H NMR spectrum is expected to show three distinct singlet signals, confirming the absence of proton-proton coupling.

Table 3: ¹H NMR Data and Assignments (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~14.5	broad singlet	1H	-COOH
~8.9	singlet	1H	H-4

| ~4.1 | singlet | 3H | N-CH₃ |

• δ ~14.5 ppm (s, 1H): This very broad signal far downfield is characteristic of a carboxylic acid proton in DMSO-d₆, confirming the presence of the -COOH group.[6]

• δ ~8.9 ppm (s, 1H): This sharp singlet in the aromatic region is assigned to the H-4 proton of the pyrazole ring. Its significant downfield shift is a direct consequence of the powerful deshielding from the adjacent nitro and carboxylic acid functionalities.

• δ ~4.1 ppm (s, 3H): This sharp singlet, integrating to three protons, is unambiguously assigned to the N-methyl group. The chemical shift is consistent with a methyl group attached to the nitrogen of an electron-poor heteroaromatic system.

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is expected to display five signals, corresponding to the five chemically non-equivalent carbon atoms in the molecule.

Table 4: ¹³C NMR Data and Assignments (100.6 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
~162.5	-COOH
~150.2	C-5
~143.8	C-3
~112.1	C-4

| ~40.1 | N-CH₃ |

• δ ~162.5 ppm: This signal is assigned to the carbonyl carbon of the carboxylic acid group, which is typical for this functional group.

• δ ~150.2 ppm: This is the most deshielded of the ring carbons and is assigned to C-5, which bears the nitro group. This aligns with the known strong electron-withdrawing nature of -NO₂.[7][9]

• δ ~143.8 ppm: Assigned to C-3, the carbon atom to which the carboxylic acid is attached.

• δ ~112.1 ppm: This upfield signal corresponds to C-4, the only carbon in the pyrazole ring bonded to a proton.

• δ ~40.1 ppm: This signal is assigned to the N-methyl carbon, consistent with its predicted chemical environment.

Advanced Structural Verification with 2D NMR

While 1D NMR provides strong evidence for the proposed structure, 2D NMR experiments like HSQC and HMBC offer definitive proof by revealing covalent connectivity.[10][13]

Caption: Key 2D NMR correlations for structural confirmation.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment would show a direct one-bond correlation between the proton signal at ~8.9 ppm and the carbon signal at ~112.1 ppm, unequivocally assigning them as H-4 and C-4, respectively.[14]

• HMBC (Heteronuclear Multiple Bond Correlation): This is the most powerful experiment for piecing together the molecular skeleton.[13][15]

  • The N-CH₃ protons (~4.1 ppm) would show correlations to the C-3 (~143.8 ppm) and C-5 (~150.2 ppm) carbons, confirming the position of the methyl group on N1, which is situated between C3 and C5 in the pyrazole ring.

  • The H-4 proton (~8.9 ppm) would show strong correlations to its neighboring carbons, C-3 and C-5, and a weaker three-bond correlation to the carboxylic acid carbon (-COOH, ~162.5 ppm). These correlations definitively establish the connectivity of all substituents around the pyrazole core.

Conclusion

The combined application of ¹H and ¹³C NMR spectroscopy provides a robust and definitive method for the structural elucidation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. The predictable and well-resolved signals in both spectra, governed by the strong electronic effects of the nitro and carboxyl substituents, allow for straightforward assignment. The protocols detailed herein offer a reliable workflow for researchers to obtain high-quality data. For absolute structural confirmation, supplementing 1D data with 2D HMBC and HSQC experiments is strongly recommended as it provides incontrovertible evidence of the molecular framework.

References

• Elguero, J., Claramunt, R. M., & Fruchier, A. (1993). A ¹³C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Magnetic Resonance in Chemistry, 31(8), 737-742. (URL not available)

• ResearchGate. (n.d.). The NMR interpretations of some heterocyclic compounds which are synthesized by our group. [Link]

• Abood, N. A., & Al-Amery, M. H. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781. [Link]

• Alarcón, S. H., et al. (2015). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry, 53(12), 1012-1022. [Link]

• ResearchGate. (n.d.). 2D ¹H NMR spectra analysis of the pyrazole derivative 6 p. [Link]

• ResearchGate. (n.d.). (PDF) A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. [Link]

• Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. University of Aveiro. [Link]

• ResearchGate. (n.d.). ¹³C NMR chemical shifts (ppm) of C-nitropyrazoles. [Link]

• ACS Publications. (2023). Single Precursor Access to Bifunctional Pyrazole-Triazole Energetic Materials with Tunable Stability and Sensitivity. Organic Letters. [Link]

• University of Cambridge. (2016). NMR Techniques in Organic Chemistry: a quick guide. [Link]

• Journal of the Chemical Society of Pakistan. (n.d.). ¹H NMR Studies of Some Pyrazole Ligands Coordinated to Co(III). [Link]

• AZoOptics. (2024). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. [Link]

• OMICS International. (n.d.). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. [Link]

• Springer Nature. (n.d.). NMR Protocols and Methods. [Link]

• Stancl, M., et al. (2021). Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 26(12), 3737. [Link]

• SpectraBase. (n.d.). 1-METHYL-4-NITRO-5-CARBOXY-PYRAZOLE [1H NMR]. [Link]

• Chemistry LibreTexts. (2023). NMR - Interpretation. [Link]

• The Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

• Journal of Chemical and Pharmaceutical Sciences. (n.d.). Structural elucidation of small organic molecules by 1d-solution NMR Spectroscopy. [Link]

• The Royal Society of Chemistry. (n.d.). 1H and 13C NMR Spectra. [Link]

• PubChem. (n.d.). 5-Nitro-1H-pyrazole-3-carboxylic acid. [Link]

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. [Link]

• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. [Link]

• ResearchGate. (n.d.). (PDF) 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. [Link]

• Google Patents. (n.d.).

• PubChem. (n.d.). 5-methyl-1H-pyrazole-3-carboxylic acid. [Link]

Sources

• 1. azooptics.com [azooptics.com]
• 2. omicsonline.org [omicsonline.org]
• 3. jchps.com [jchps.com]
• 4. jocpr.com [jocpr.com]
• 5. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1H-Pyrazole-3-carboxylic acid, 4-nitro-, methyl ester synthesis - chemicalbook [chemicalbook.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. spectrabase.com [spectrabase.com]
• 12. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. emerypharma.com [emerypharma.com]
• 15. epubl.ktu.edu [epubl.ktu.edu]

Application Notes and Protocols: 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid as a Versatile Synthetic Intermediate

Introduction: The Strategic Value of the Pyrazole Scaffold

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and agrochemical research, forming the core of numerous approved drugs and biologically active compounds.[1][2] Its five-membered heterocyclic structure with two adjacent nitrogen atoms provides a unique arrangement of hydrogen bond donors and acceptors, allowing for potent and selective interactions with biological targets. The strategic functionalization of the pyrazole ring is key to modulating the pharmacokinetic and pharmacodynamic properties of these molecules.

This guide focuses on 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid , a highly versatile synthetic intermediate. The presence of three key functional groups on a stable heterocyclic core—a carboxylic acid for derivatization, a nitro group for electronic modulation or further transformation, and an N-methyl group to prevent tautomerism and occupy a specific vector space—makes this molecule a valuable building block for drug discovery and fine chemical synthesis.[3] This document provides detailed, field-tested insights and protocols for its synthesis and subsequent use in key synthetic transformations.

Physicochemical Properties and Safety Data

A thorough understanding of the reagent's properties and hazards is critical for safe and effective experimentation.

Property	Value	Source
Molecular Formula	C₅H₅N₃O₄	[3]
Molecular Weight	171.11 g/mol	[3]
IUPAC Name	1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid	[3]
Appearance	Expected to be a white to pale yellow solid	Analog Comparison
CAS Number	25248697	[3]

Safety and Handling

While specific toxicity data for this exact compound is limited, data from closely related nitropyrazole derivatives provide a strong basis for hazard assessment.[4][5]

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[5]

• Precautionary Statements:

  • Prevention: Avoid breathing dust. Wash hands and face thoroughly after handling. Use only in a well-ventilated area. Wear protective gloves, eye protection, and face protection (P261, P264, P280).[5]

  • Response:

    • IF ON SKIN: Wash with plenty of water. If irritation occurs, get medical advice (P302+P352, P332+P317).[4]

    • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice (P305+P351+P338, P337+P317).[4]

    • IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell (P304+P340, P312).[4]

  • Storage & Disposal: Store in a well-ventilated place. Keep container tightly closed. Store locked up. Dispose of contents/container to an approved waste disposal plant (P403+P233, P405, P501).[4]

Always consult the full Safety Data Sheet (SDS) from the supplier before use and handle the compound in a chemical fume hood using appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

Protocol I: Synthesis of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Workflow for Synthesis

Caption: Proposed synthetic workflow for the target molecule.

Step-by-Step Protocol (Saponification of Ester Precursor)

This protocol assumes the successful synthesis of the precursor, Ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate , via literature-adaptable methods such as N-methylation of ethyl 5-nitro-1H-pyrazole-3-carboxylate.[6][7]

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate (1.0 equiv.) in a mixture of ethanol and water (e.g., a 3:1 v/v ratio).

• Base Addition: Add sodium hydroxide (NaOH, 2.0-3.0 equiv., as a 2M aqueous solution) to the suspension.[8]

• Reaction: Heat the mixture to reflux (typically 80-90 °C) and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ester is fully consumed (typically 2-4 hours). The reaction mixture should become a clear, homogeneous solution.

• Cooling and Solvent Removal: Cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Acidification: Cool the remaining aqueous solution in an ice bath. Slowly add concentrated hydrochloric acid (HCl) dropwise with stirring until the pH of the solution is ~1-2. A precipitate of the carboxylic acid should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold deionized water to remove residual salts.

• Drying: Dry the product under vacuum to a constant weight.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point analysis. The disappearance of the ethyl ester signals (a quartet and a triplet) and the appearance of a broad carboxylic acid proton signal in the ¹H NMR spectrum are indicative of a successful reaction.

Application as a Synthetic Intermediate

The true utility of this molecule lies in its ability to serve as a scaffold for further elaboration. The carboxylic acid moiety is the primary handle for derivatization via amide bond formation and esterification.

Protocol II: Amide Bond Formation via HATU Coupling

Amide coupling is one of the most performed reactions in drug discovery. The electron-withdrawing nitro group on the pyrazole ring increases the acidity of the carboxylic acid proton and enhances the electrophilicity of the carbonyl carbon, making it an excellent substrate for amide bond formation. Using a modern coupling reagent like HATU provides high efficiency, even with less nucleophilic or sterically hindered amines.

• Reagent Preparation: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 equiv.) in an anhydrous aprotic solvent such as N,N-Dimethylformamide (DMF).

• Amine Addition: Add the desired primary or secondary amine (1.1 equiv.) to the solution.

• Base Addition: Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA, 2.0-3.0 equiv.), to the mixture.

• Coupling Reagent Addition: Add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, 1.1 equiv.) to the reaction mixture.

• Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 1-12 hours.

• Workup: Quench the reaction by adding water. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers sequentially with a mild acid (e.g., 1M HCl or saturated NH₄Cl), a mild base (e.g., saturated NaHCO₃), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Workflow for Amide Coupling

Caption: General workflow for HATU-mediated amide coupling.

Protocol III: Esterification via the Acid Chloride Intermediate

For the synthesis of esters, particularly with sterically hindered alcohols, conversion to the more reactive acid chloride is a reliable method. This approach bypasses the often unfavorable equilibrium of direct Fischer esterification.

• Acid Chloride Formation: In a fume hood, suspend 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 equiv.) in thionyl chloride (SOCl₂, 5-10 equiv.). Add a catalytic amount of DMF (1-2 drops).[9][10]

• Reaction (Step 1): Heat the mixture to reflux (approx. 76 °C) for 1-3 hours. The solid should dissolve, indicating the formation of the soluble acid chloride. Monitor for the cessation of gas (HCl, SO₂) evolution.

• Solvent Removal: Carefully remove the excess thionyl chloride under reduced pressure. It is crucial to use a trap containing a NaOH solution to neutralize the corrosive and toxic vapors.

• Ester Formation: Dissolve the crude acid chloride in an anhydrous, non-protic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF) under an inert atmosphere. Cool the solution in an ice bath.

• Nucleophile Addition: Slowly add a solution of the desired alcohol (1.2 equiv.) and a non-nucleophilic base like triethylamine (TEA) or pyridine (1.5 equiv.) in the same solvent.

• Reaction (Step 2): Allow the reaction to warm to room temperature and stir until the acid chloride is consumed (monitor by TLC).

• Workup and Purification: Quench the reaction with water. Separate the organic layer, wash with saturated NaHCO₃ solution and brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude ester by flash column chromatography.

Further Synthetic Potential: The Nitro Group Handle

Beyond derivatization of the carboxylic acid, the nitro group at the C5 position offers significant opportunities for further molecular elaboration. A key transformation is its reduction to an amine. This would yield 3-amino-1-methyl-1H-pyrazole-5-carboxylic acid , a bifunctional intermediate. The newly formed amino group can participate in a wide range of reactions, including:

• Reductive amination

• Amide or sulfonamide formation

• Diazotization followed by Sandmeyer-type reactions

• Synthesis of fused heterocyclic systems

This two-fold reactivity makes the parent molecule a strategic precursor for generating complex, three-dimensional chemical libraries for screening in drug and materials discovery programs.

References

• Chemsrc. (2025). 1-METHYL-4-NITRO-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID. Retrieved from [Link]

• PubChem. (n.d.). 5-Nitro-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Caming Pharmaceutical Ltd. (n.d.). 1-Methyl-1H-pyrazole-3-carboxylic acid CAS 25016-20-0. Retrieved from [Link]

• Cenmed Enterprises. (n.d.). Methyl 5-nitro-1H-pyrazole-3-carboxylate. Retrieved from [Link]

• Zhang, C., et al. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, E63(10), o4209.

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

• Cerkovnik, J., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• Google Patents. (n.d.). CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.
• Google Patents. (n.d.). CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.

Sources

• 1. caming.com [caming.com]
• 2. cenmed.com [cenmed.com]
• 3. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 5-Nitro-1H-pyrazole-3-carboxylic acid | C4H3N3O4 | CID 86222684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate - Google Patents [patents.google.com]
• 7. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 8. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 9. 1H-Pyrazole-3-carboxylic acid, 4-nitro-, methyl ester synthesis - chemicalbook [chemicalbook.com]
• 10. dergipark.org.tr [dergipark.org.tr]

Application Notes and Protocols: Derivatization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid

Introduction

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a key heterocyclic building block in medicinal chemistry and drug discovery. The pyrazole scaffold is a prevalent motif in numerous pharmacologically active compounds, exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1] The presence of the nitro group, a strong electron-withdrawing moiety, significantly influences the electronic properties of the pyrazole ring, enhancing its susceptibility to nucleophilic attack and modifying the acidity of the carboxylic acid group. This electronic modulation makes 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid a versatile precursor for the synthesis of a diverse library of derivatives, such as esters and amides, with potential for novel therapeutic applications.[2][3][4]

This guide provides detailed, field-proven protocols for the efficient derivatization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid into its corresponding esters and amides. The methodologies have been designed to be robust and reproducible, with a focus on explaining the underlying chemical principles to empower researchers to adapt and troubleshoot these procedures effectively.

I. Esterification Protocols

The esterification of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid can be readily achieved through several methods. The strong electron-withdrawing effect of the nitro group at the 5-position increases the electrophilicity of the carboxylic acid's carbonyl carbon, facilitating its reaction with alcohols. We present two reliable protocols: one employing thionyl chloride for a direct, efficient conversion, and an alternative using phosphorus oxychloride, which is also highly effective.

Protocol 1: Esterification using Thionyl Chloride in Alcohol

This method is a classic and highly efficient procedure for the esterification of carboxylic acids, including those on electron-deficient heterocyclic systems. Thionyl chloride reacts with the carboxylic acid to form a highly reactive acyl chloride intermediate in situ, which is then readily attacked by the alcohol solvent to yield the desired ester. The use of the alcohol as the solvent ensures a large excess, driving the reaction to completion.

Workflow Diagram: Esterification via Acyl Chloride Intermediate

Caption: Workflow for esterification using thionyl chloride.

Materials and Reagents:

Reagent	Grade	Supplier
1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid	≥98%	Commercial Source
Thionyl chloride (SOCl₂)	Reagent grade, ≥99%	Sigma-Aldrich
Methanol, anhydrous	≥99.8%	Fisher Scientific
Ethanol, anhydrous	≥99.5%	VWR Chemicals
Dichloromethane (DCM), anhydrous	≥99.8%	Merck
Sodium bicarbonate (NaHCO₃), saturated solution	ACS grade	LabChem
Anhydrous magnesium sulfate (MgSO₄)	≥99.5%	Acros Organics

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, suspend 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) in the desired anhydrous alcohol (e.g., methanol or ethanol, 10-20 mL per gram of carboxylic acid).

• Cooling: Cool the suspension to 0 °C in an ice bath. This is crucial to control the initial exothermic reaction upon addition of thionyl chloride.

• Reagent Addition: Slowly add thionyl chloride (1.2-1.5 eq) dropwise to the stirred suspension over 15-20 minutes. Vigorous gas evolution (HCl and SO₂) will be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully remove the excess alcohol and thionyl chloride under reduced pressure.

• Purification: Dissolve the residue in dichloromethane (DCM) and wash sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize any remaining acid) and brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude ester.

• Final Purification and Characterization: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes). The purified ester should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Esterification using Phosphorus Oxychloride (POCl₃)

Phosphorus oxychloride is another effective reagent for activating carboxylic acids towards esterification.[5] It is a milder alternative to thionyl chloride and can be advantageous in cases where the substrate is sensitive to the harsh conditions of the former. This protocol is particularly useful for the synthesis of methyl, ethyl, and n-butyl esters.[5]

Materials and Reagents:

Reagent	Grade	Supplier
1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid	≥98%	Commercial Source
Phosphorus oxychloride (POCl₃)	Reagent grade, ≥99%	Sigma-Aldrich
Desired alcohol (e.g., methanol, ethanol)	Anhydrous, ≥99.8%	Fisher Scientific
Pyridine, anhydrous	≥99.8%	Acros Organics
Dichloromethane (DCM), anhydrous	≥99.8%	Merck
1 M Hydrochloric acid (HCl)	ACS grade	LabChem
Anhydrous sodium sulfate (Na₂SO₄)	≥99.0%	VWR Chemicals

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) in the desired anhydrous alcohol (10-15 mL per gram of acid).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add a catalytic amount of anhydrous pyridine (0.1 eq) to the solution. Then, add phosphorus oxychloride (1.2 eq) dropwise while maintaining the temperature at 0 °C.

• Reaction: Stir the reaction mixture at room temperature for 2-3 hours. Monitor the reaction progress by TLC.

• Work-up: Pour the reaction mixture over crushed ice and extract with ethyl acetate.

• Purification: Wash the organic layer with a saturated solution of sodium bicarbonate and then with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure.

• Final Purification and Characterization: Purify the crude product by column chromatography on silica gel (ethyl acetate/hexanes gradient) or by recrystallization. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

II. Amidation Protocols

The synthesis of amides from 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a crucial transformation for generating compounds with high potential for biological activity, as the amide bond can participate in key hydrogen bonding interactions with biological targets. We provide two robust methods: activation to an acyl chloride followed by reaction with an amine, and direct coupling using the modern peptide coupling reagent HATU.

Protocol 1: Amidation via Acyl Chloride Formation

This two-step, one-pot procedure is a reliable and cost-effective method for amide synthesis. The carboxylic acid is first converted to the more reactive acyl chloride, which then readily reacts with a primary or secondary amine to form the corresponding amide.[6]

Workflow Diagram: Amidation via Acyl Chloride

Caption: Workflow for amidation via an acyl chloride intermediate.

Materials and Reagents:

Reagent	Grade	Supplier
1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid	≥98%	Commercial Source
Oxalyl chloride ((COCl)₂) or Thionyl chloride (SOCl₂)	Reagent grade, ≥98%	Sigma-Aldrich
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Acros Organics
Dichloromethane (DCM), anhydrous	≥99.8%	Merck
Desired primary or secondary amine	≥98%	Commercial Source
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)	≥99%	Sigma-Aldrich
Anhydrous sodium sulfate (Na₂SO₄)	≥99.0%	VWR Chemicals

Step-by-Step Protocol:

• Acyl Chloride Formation: To a solution of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous DCM (15-20 mL per gram of acid) under a nitrogen atmosphere, add a catalytic amount of anhydrous DMF (1-2 drops). Cool the mixture to 0 °C and add oxalyl chloride (1.5 eq) or thionyl chloride (1.5 eq) dropwise.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. The completion of the acyl chloride formation can be monitored by carefully quenching a small aliquot with methanol and analyzing the formation of the methyl ester by TLC or LC-MS.

• Amine Addition: In a separate flask, dissolve the desired amine (1.1 eq) and a non-nucleophilic base such as triethylamine or DIPEA (2.0 eq) in anhydrous DCM.

• Amidation Reaction: Cool the amine solution to 0 °C and add the freshly prepared acyl chloride solution dropwise. Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, wash the reaction mixture with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Purification and Characterization: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude amide can be purified by column chromatography on silica gel or by recrystallization. Characterize the final product by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Protocol 2: Direct Amidation using HATU as a Coupling Reagent

Modern peptide coupling reagents offer a mild and efficient alternative for amide bond formation, often with fewer side reactions and simpler purification procedures.[7] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly effective uronium-based coupling agent that works well for a wide range of carboxylic acids and amines, including electron-deficient heterocyclic systems.

Materials and Reagents:

Reagent	Grade	Supplier
1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid	≥98%	Commercial Source
HATU	≥98%	Chem-Impex
Desired primary or secondary amine	≥98%	Commercial Source
Diisopropylethylamine (DIPEA)	≥99%	Sigma-Aldrich
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Acros Organics
Ethyl acetate (EtOAc)	ACS grade	Fisher Scientific
1 M Hydrochloric acid (HCl)	ACS grade	LabChem
Saturated sodium bicarbonate (NaHCO₃)	ACS grade	LabChem
Anhydrous sodium sulfate (Na₂SO₄)	≥99.0%	VWR Chemicals

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous DMF (10-15 mL per gram of acid).

• Reagent Addition: Add the desired amine (1.1 eq), HATU (1.2 eq), and DIPEA (2.5 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours. The reaction progress should be monitored by TLC or LC-MS.

• Work-up: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.

• Purification: Wash the combined organic layers sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Final Purification and Characterization: The crude product is typically purified by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., ethyl acetate/hexanes or DCM/methanol). Characterize the purified amide by ¹H NMR, ¹³C NMR, IR spectroscopy, and high-resolution mass spectrometry (HRMS).

References

• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules. [Link][2]

• Review on synthesis of nitropyrazoles. ResearchGate. [Link][8]

• Esterification. BYJU'S. [Link][9]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link][1]

• Nitropyrazoles (review). ResearchGate. [Link][4]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link][10]

• Method for purifying pyrazoles. Google Patents. [11]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Chemistry Steps. [Link][12]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. National Center for Biotechnology Information. [Link][13]

• Esterification--Making Esters from Carboxylic Acids. YouTube. [Link][14]

• 08.08 Esterification of Carboxylic Acids. YouTube. [Link][15]

• An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids in Presence of POCl3. Der Pharma Chemica. [Link][5]

• Direct Amidation of Carboxylic Acids with Nitroarenes. ResearchGate. [Link][16]

• Direct Access to Amides from Nitro-Compounds via Aminocarbonylation and Amidation Reactions: A Minireview. PubMed. [Link][17]

• Reductive coupling of nitroarenes with carboxylic acids – a direct route to amide synthesis. ResearchGate. [Link][18]

• Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. National Center for Biotechnology Information. [Link][19]

• Amine to Amide (Coupling) - HATU. Common Organic Chemistry. [Link][7]

• Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: synthesis and investigation of inhibitory effects. PubMed. [Link][20]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Link][6]

• 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. ResearchGate. [Link][21]

• Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. Indian Academy of Sciences. [Link][22]

• 5-Nitro-1H-pyrazole-3-carboxylic acid. PubChem. [Link][23]

• ChemInform Abstract: Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. ResearchGate. [Link][24]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. byjus.com [byjus.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. youtube.com [youtube.com]
• 15. youtube.com [youtube.com]
• 16. Direct Access to Amides from Nitro-Compounds via Aminocarbonylation and Amidation Reactions: A Minireview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 19. preprints.org [preprints.org]
• 20. Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: synthesis and investigation of inhibitory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. ias.ac.in [ias.ac.in]
• 23. 5-Nitro-1H-pyrazole-3-carboxylic acid | C4H3N3O4 | CID 86222684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]

Application Notes and Protocols for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid in Medicinal Chemistry

Introduction: The Pyrazole Scaffold as a Privileged Structure in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone of medicinal chemistry.[1] Its remarkable versatility and ability to interact with a wide array of biological targets have established it as a "privileged structure" in drug development.[2][3] A multitude of clinically approved drugs, spanning therapeutic areas such as anti-inflammatory, analgesic, antimicrobial, and anticancer treatments, incorporate the pyrazole moiety, underscoring its significance.[2][3] The specific compound of interest, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid , combines several key pharmacophoric features that suggest significant potential for biological activity. The strategic placement of a methyl group, a nitro group, and a carboxylic acid on the pyrazole core presents a unique electronic and steric profile for targeted drug design.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental evaluation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. We will delve into its prospective therapeutic applications, provide detailed protocols for its synthesis and biological screening, and offer insights into the rationale behind these experimental designs.

Molecular Profile and Rationale for Medicinal Chemistry Exploration

The therapeutic potential of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid can be inferred from the individual contributions of its functional groups, which are known to influence the pharmacokinetic and pharmacodynamic properties of drug candidates.

• Pyrazole Core : As the foundational scaffold, the pyrazole ring provides a rigid framework for the spatial orientation of its substituents, facilitating specific interactions with enzyme active sites and receptors.[1][2]

• 1-Methyl Group : The methylation at the N1 position resolves tautomeric ambiguity and can enhance metabolic stability and lipophilicity, which may improve cell membrane permeability and oral bioavailability.

• 5-Nitro Group : The strongly electron-withdrawing nitro group can significantly modulate the electronic properties of the pyrazole ring. In medicinal chemistry, nitroaromatic compounds have been explored for a range of activities, including antimicrobial and anticancer effects.[2] Furthermore, the nitro group can participate in crucial hydrogen bonding and other non-covalent interactions within biological targets.

Based on this structural analysis, the primary hypothesized applications for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid are in the development of novel anti-inflammatory and antimicrobial agents .

Potential Therapeutic Applications and Screening Protocols

Anti-inflammatory Activity via Cyclooxygenase (COX) Inhibition

Experimental Workflow for COX Inhibition Screening:

Caption: Workflow for COX-1/COX-2 inhibition screening.

Protocol for Fluorometric COX-2 Inhibitor Screening Assay: [5][6]

This protocol is adapted from commercially available kits and provides a high-throughput method for initial screening.

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• COX Cofactor solution (containing hematin and L-epinephrine)

• COX Probe (e.g., Amplex™ Red)

• Arachidonic Acid (substrate)

• Test compound stock solution (in DMSO)

• Positive control inhibitor (e.g., Celecoxib)

• 96-well white opaque microplate

• Fluorescence plate reader (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Dilute the COX-2 enzyme to the working concentration in COX Assay Buffer on ice.[5][6]

• Compound Plating: Prepare serial dilutions of the test compound in COX Assay Buffer. Add 10 µL of each dilution to the respective wells of the 96-well plate. For control wells, add 10 µL of buffer with the same percentage of DMSO used for the test compounds.

• Enzyme Addition: Add 80 µL of the Reaction Mix (containing Assay Buffer, COX Probe, and COX Cofactor) to each well.[6]

• Initiation of Reaction: To start the reaction, add 10 µL of diluted arachidonic acid solution to all wells simultaneously using a multichannel pipette.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader and measure the fluorescence kinetically at 25°C for 5-10 minutes.[6]

• Data Analysis: Determine the rate of reaction from the linear portion of the kinetic curve. Calculate the percent inhibition for each concentration of the test compound relative to the enzyme control (no inhibitor). The IC50 value, the concentration of inhibitor that causes 50% inhibition, can then be determined by plotting percent inhibition versus inhibitor concentration.[7]

Parameter	Description
IC50	The concentration of the test compound that inhibits 50% of the enzyme's activity.
Selectivity Index	The ratio of the IC50 for COX-1 to the IC50 for COX-2. A higher value indicates greater selectivity for COX-2.

Antibacterial Activity

Rationale: The pyrazole nucleus is a component of various antibacterial agents.[2] The nitroaromatic functionality is a well-known pharmacophore in several antimicrobial drugs (e.g., metronidazole, nitrofurantoin), where it can undergo bioreduction to generate reactive nitrogen species that are toxic to microbial cells.

Experimental Workflow for Antibacterial Screening:

Caption: Workflow for determining antibacterial activity (MIC).

Protocol for Broth Microdilution Assay to Determine Minimum Inhibitory Concentration (MIC): [8][9]

This method is a gold standard for determining the potency of a novel antimicrobial agent.[9][10]

Materials:

• 96-well sterile microtiter plates

• Mueller-Hinton Broth (MHB)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Test compound stock solution (in DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin)

• 0.5 McFarland turbidity standard

• Sterile pipette tips and multichannel pipette

• Incubator (37°C)

Procedure:

• Compound Dilution: Prepare serial two-fold dilutions of the test compound in MHB directly in the 96-well plate. A typical final concentration range would be 256 µg/mL to 0.5 µg/mL.[9]

• Inoculum Preparation: From an overnight culture, prepare a bacterial suspension in MHB equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[9] Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.[8]

• Inoculation: Add the prepared bacterial inoculum to each well containing the compound dilutions. Include a positive control well (bacteria with no compound) and a negative control well (broth only).[8]

• Incubation: Seal the plate and incubate at 37°C for 16-20 hours.[8]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria.[9][10] This can be determined by visual inspection or by measuring the optical density at 600 nm.

Parameter	Description
MIC	The lowest concentration of the compound that inhibits visible bacterial growth.
MBC	The lowest concentration of the compound that results in a 99.9% reduction in the initial bacterial inoculum.

Synthesis Protocol (Proposed)

Proposed Synthetic Pathway:

Caption: Proposed synthesis of the target compound.

Step-by-Step Protocol:

• Esterification of 4-Nitro-1H-pyrazole-3-carboxylic acid:

  • Suspend 4-nitro-1H-pyrazole-3-carboxylic acid in methanol.[11]

  • Cool the mixture to 0-5°C under a nitrogen atmosphere.

  • Slowly add thionyl chloride dropwise.[11]

  • Allow the reaction to warm to room temperature and stir overnight.

  • Remove the solvent under reduced pressure to obtain the crude methyl 4-nitro-1H-pyrazole-3-carboxylate.[11]

• N-Methylation:

  • Dissolve the methyl 4-nitro-1H-pyrazole-3-carboxylate in a suitable solvent (e.g., acetone or DMF).

  • Add a base (e.g., potassium carbonate).

  • Add a methylating agent (e.g., dimethyl sulfate or methyl iodide) and heat the reaction mixture.

  • Monitor the reaction by TLC. Upon completion, quench the reaction and extract the product. This step will likely produce a mixture of N1-methylated isomers.

• Isomer Separation:

  • The resulting mixture of methyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate and methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate will require separation, likely via column chromatography on silica gel.

• Hydrolysis:

  • Dissolve the purified methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate in a mixture of ethanol and aqueous sodium hydroxide.

  • Heat the mixture at reflux for several hours.

  • After cooling, acidify the reaction mixture with HCl to precipitate the final product, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

  • Collect the solid by filtration, wash with water, and dry.

Note: This proposed synthesis requires experimental optimization and careful characterization of all intermediates and the final product using techniques such as NMR, mass spectrometry, and elemental analysis.

Conclusion and Future Directions

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid represents a promising, yet underexplored, scaffold for medicinal chemistry research. Based on the well-established biological activities of related pyrazole derivatives, this compound warrants investigation, particularly as a potential anti-inflammatory or antibacterial agent. The protocols detailed in this guide provide a robust framework for the synthesis and biological evaluation of this and other novel pyrazole-based compounds. Future work should focus on the successful synthesis and purification of the target molecule, followed by a comprehensive screening cascade to elucidate its biological activity profile and mechanism of action. Structure-activity relationship (SAR) studies, involving the synthesis of analogs with modifications to the substituents on the pyrazole ring, will be crucial for optimizing potency and selectivity.

References

• Gomha, S. M., et al. (2017). A new sequence of pyrazole derivatives (1–6) was synthesized from condensation technique under utilizing ultrasound irradiation. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues.
• Kontogiorgis, C., et al. (2021). The five-membered heterocyclic group of pyrazoles/pyrazolines plays important role in drug discovery.

• BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. Retrieved from [Link]

• Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric). Retrieved from [Link]

• Patel, R., et al. (2022). Pyrazole derivatives have attracted significant attention in medicinal chemistry due to their diverse biological activities, particularly as anti-inflammatory agents. Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic.
• Wang, Z., et al. (2013). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry.
• Abdel-Wahab, B. F., et al. (2019). The study presents the effect of lengthening of carbon chain in different pyrazole derivatives bearing various amine moieties.
• Khan, R., et al. (2023). To unlock the potential of these compounds, appropriate antimicrobial screening and evaluation methods are essential.
• Anuse, M. D., et al. (2023). Spectroscopic investigations of 1-phenyl −2,3-dimethyl-5-oxo-1,2-dihydro-1H-pyrazol-4-ammonium 2[(2-carboxyphenyl) disulfanyl]benzoate (PACB) reported experimentally and theoretically.
• Journal of Pharmaceutical and Biomedical Analysis. (2023). A comprehensive review on in-vitro methods for anti- microbial activity.
• Balouiri, M., et al. (2016). In recent years, there has been a growing interest in researching and developing new antimicrobial agents from various sources to combat microbial resistance.
• Fayed, A. A., et al. (2009). Some novel pyrazole-NO hybrid molecules 5a-e, 6, 8 and 10 were prepared through binding of the pyrazole-3-carboxylic acid derivatives with nitric oxide donor moiety like oxime or nitrate ester. Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide.
• Journal of Chemical and Pharmaceutical Research. (2015).

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

• Google Patents. (n.d.). CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.

• ResearchGate. (n.d.). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate.
• MDPI. (2022).
• Janssen, J. W. A. M., et al. (1974). Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. The Journal of Organic Chemistry.
• Li, Y., et al. (2012). A series of novel compounds bearing a 3-(1H-indol-3-yl)pyrazole-5-carboxylic acid nucleus were synthesized. Synthesis and biological evaluation of 3-(1H-indol-3-yl)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. assaygenie.com [assaygenie.com]
• 7. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1H-Pyrazole-3-carboxylic acid, 4-nitro-, methyl ester synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Use of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid in Agrochemical Synthesis

Introduction: The Strategic Importance of Pyrazole Carboxylic Acids in Modern Agrochemicals

The pyrazole ring is a foundational scaffold in the development of a wide array of modern agrochemicals, including fungicides, insecticides, and herbicides.[1][2] Its versatility allows for extensive chemical modification, enabling the fine-tuning of biological activity and selectivity. Within this important class of compounds, pyrazole carboxylic acids serve as critical intermediates for the synthesis of highly active agrochemical products.[3][4] This document provides detailed application notes and protocols for the use of a specific, highly functionalized intermediate, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid , in the synthesis of potent agrochemicals. The presence of the nitro group at the 5-position offers unique electronic properties and serves as a key handle for derivatization, making this molecule a valuable building block for the discovery of novel crop protection agents.

Physicochemical Properties of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid

A thorough understanding of the physicochemical properties of a starting material is essential for optimizing reaction conditions and ensuring process safety. The key properties of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid are summarized in the table below.

Property	Value	Source
Molecular Formula	C₅H₅N₃O₄
Molecular Weight	171.11 g/mol
IUPAC Name	1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid
CAS Number	Not Available
Appearance	Expected to be a solid	General knowledge

Synthesis Protocol for 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid

The following is a representative, multi-step protocol for the synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, based on established methodologies for the synthesis of related pyrazole carboxylic acids.[4]

Workflow for the Synthesis of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid

Caption: Synthetic workflow for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Step-by-Step Methodology

Step 1: Synthesis of Ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve diethyl oxalacetate (1.0 eq) in a suitable solvent such as ethanol.

• Addition of Hydrazine: To the stirred solution, add methylhydrazine (1.0 eq) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Synthesis of Ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate

• Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, cool a mixture of concentrated sulfuric acid and fuming nitric acid to 0°C.

• Addition of Pyrazole Ester: Slowly add the ethyl 1-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate (1.0 eq) from Step 1 to the cold nitrating mixture while maintaining the temperature below 10°C.

• Reaction: Stir the reaction mixture at 0-10°C for 1-2 hours.

• Work-up: Carefully pour the reaction mixture onto crushed ice and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude nitro-pyrazole ester.

Step 3: Synthesis of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid (Hydrolysis)

• Reaction Setup: Dissolve the crude ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate (1.0 eq) from Step 2 in a mixture of ethanol and water.

• Saponification: Add an aqueous solution of sodium hydroxide (2.0-3.0 eq) and stir the mixture at room temperature or with gentle heating until the ester is completely hydrolyzed (monitored by TLC).

• Acidification: Cool the reaction mixture in an ice bath and acidify with concentrated hydrochloric acid to a pH of approximately 2-3.

• Isolation: The precipitated product, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, can be collected by filtration, washed with cold water, and dried under vacuum.

Application in the Synthesis of a Pyrazole Carboxamide Fungicide

A primary application of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is as a key intermediate in the synthesis of pyrazole carboxamide fungicides. These fungicides are a significant class of agrochemicals that act as succinate dehydrogenase inhibitors (SDHIs).[5]

Workflow for the Synthesis of a Representative Pyrazole Carboxamide Fungicide

Caption: Synthesis of a pyrazole carboxamide fungicide.

Step-by-Step Methodology

Step 1: Preparation of 1-Methyl-5-nitro-1H-pyrazole-3-carbonyl chloride

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or toluene.

• Addition of Chlorinating Agent: Add thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) (1.5-2.0 eq) dropwise to the suspension at 0°C. A catalytic amount of N,N-dimethylformamide (DMF) can be added if oxalyl chloride is used.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to reflux for 1-3 hours, or until the evolution of gas ceases and the starting material is consumed (monitored by the disappearance of the solid and TLC analysis of a quenched aliquot).

• Isolation: Remove the excess chlorinating agent and solvent under reduced pressure. The resulting crude 1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride is typically used in the next step without further purification.

Step 2: Synthesis of N-(Substituted phenyl)-1-methyl-5-nitro-1H-pyrazole-3-carboxamide

• Reaction Setup: In a separate flask, dissolve a substituted aniline (e.g., 2-chloroaniline, 1.0 eq) and a non-nucleophilic base such as triethylamine or pyridine (1.1-1.5 eq) in an anhydrous aprotic solvent like DCM, THF, or acetonitrile.

• Amide Coupling: Cool the amine solution to 0°C and add a solution of the crude 1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride from Step 1 in the same solvent dropwise.

• Reaction: Stir the reaction mixture at room temperature for 2-12 hours, monitoring its progress by TLC.

• Work-up and Purification: Upon completion, wash the reaction mixture with water, dilute hydrochloric acid, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the final N-(substituted phenyl)-1-methyl-5-nitro-1H-pyrazole-3-carboxamide fungicide.

Mechanism of Action: Succinate Dehydrogenase Inhibition (SDHI)

Pyrazole carboxamide fungicides are well-established as inhibitors of the succinate dehydrogenase (SDH) enzyme, also known as complex II, in the mitochondrial electron transport chain of fungi.[5]

Logical Relationship in the Mode of Action

Caption: Mechanism of action of pyrazole carboxamide fungicides.

The inhibition of SDH disrupts the tricarboxylic acid (TCA) cycle and the electron transport chain, which are crucial for cellular respiration. This blockage of electron flow prevents the production of adenosine triphosphate (ATP), the primary energy currency of the cell. Consequently, the fungal pathogen is deprived of the energy required for growth and proliferation, leading to its death. The specificity of these fungicides arises from structural differences between the fungal SDH enzyme and its counterpart in plants and mammals.

Conclusion

1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a valuable and versatile intermediate in the synthesis of novel agrochemicals. Its synthesis, while multi-stepped, relies on well-established chemical transformations. The primary application of this building block is in the creation of pyrazole carboxamide fungicides, a class of compounds with a proven and potent mechanism of action as SDH inhibitors. The protocols and insights provided in this document are intended to guide researchers and drug development professionals in the effective utilization of this promising chemical entity for the development of next-generation crop protection solutions.

References

• Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives. Molecules. 2015;20(3):4383-4394. [Link]

• Synthesis of pyrazole-4-carboxamides as potential fungicide candidates. Molecular Diversity. 2021;25(4):2379-2388. [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Journal of the Turkish Chemical Society, Section A: Chemistry. 2018;5(3):941-954. [Link]

• Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. Molecules. 2015;20(3):4383-4394. [Link]

• Discovery of Novel Pyrazole Carboxylate Derivatives Containing Thiazole as Potential Fungicides. Journal of Agricultural and Food Chemistry. 2021;69(32):9149-9159. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of Novel Pyrazole Carboxylate Derivatives Containing Thiazole as Potential Fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Guide to the Enzymatic Screening of Pyrazole Carboxylic Acids

Abstract

Pyrazole carboxylic acids represent a privileged scaffold in medicinal chemistry, demonstrating a wide range of biological activities.[1][2][3][4] A crucial step in the discovery of novel therapeutics from this class of compounds is the identification and characterization of their interactions with specific enzyme targets. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing robust enzymatic screening protocols for pyrazole carboxylic acid libraries. We will delve into the rationale behind experimental design, provide detailed step-by-step protocols for common assay formats, and discuss the critical aspects of data analysis and interpretation, ensuring scientific integrity and reproducibility.

Introduction: The Significance of Pyrazole Carboxylic Acids in Enzymatic Inhibition

The pyrazole ring system is a versatile heterocyclic motif that is a cornerstone in the development of a multitude of pharmaceutical agents.[2][5][6] Its unique electronic properties and ability to participate in various non-covalent interactions, including hydrogen bonding, make it an ideal scaffold for designing enzyme inhibitors.[2][6] The incorporation of a carboxylic acid moiety further enhances the potential for specific interactions within an enzyme's active site, often mimicking natural substrates or binding to key catalytic residues.[7] Consequently, libraries of pyrazole carboxylic acids are frequently screened against a diverse array of enzyme targets to identify novel modulators of biological pathways implicated in disease.[1][7][8]

The primary goal of an enzymatic screening campaign is to efficiently and accurately identify "hits" – compounds that exhibit a desired level of inhibitory activity against the target enzyme. High-throughput screening (HTS) methodologies are often employed to rapidly assess large compound libraries.[9][10][11][12] This application note will focus on the principles and practicalities of developing and validating enzymatic assays suitable for screening pyrazole carboxylic acid libraries, with a particular emphasis on ensuring data quality and minimizing false positives.

Pre-Screening Considerations: Laying the Foundation for a Successful Campaign

Before embarking on a full-scale screening effort, several critical factors must be addressed to ensure the generation of meaningful and reliable data.

Target Enzyme Selection and Characterization

The choice of enzyme target is dictated by the therapeutic area of interest. Pyrazole-containing compounds have shown inhibitory activity against a wide range of enzymes, including kinases, proteases, carbonic anhydrases, and oxidoreductases.[1][5][7][8][13][14] Once a target is selected, it is essential to have a well-characterized and purified enzyme preparation. Key parameters to establish include:

• Purity and Concentration: The enzyme should be of high purity to avoid interference from contaminating proteins. Accurate determination of the active enzyme concentration is crucial for kinetic studies.

• Kinetic Parameters (Km and kcat): Understanding the enzyme's affinity for its substrate (Km) and its turnover rate (kcat) is fundamental for designing an assay with appropriate substrate concentrations and incubation times.

Assay Format Selection

The choice of assay format depends on the nature of the enzyme reaction and the available detection instrumentation. Common formats include:

• Absorbance-based assays: Suitable for reactions that produce or consume a chromogenic substrate.

• Fluorescence-based assays: Offer high sensitivity and are widely used in HTS.[12][15] This includes fluorescence intensity, fluorescence polarization (FP), and fluorescence resonance energy transfer (FRET) assays.[15]

• Luminescence-based assays: Provide excellent sensitivity and a high signal-to-noise ratio.

• Mass Spectrometry (MS)-based assays: Offer unparalleled specificity by directly measuring the mass of substrates and products, making them a powerful tool for accurate inhibitor identification.[15][16]

For screening pyrazole carboxylic acids, it is important to consider potential assay interference. The inherent properties of the compounds, such as autofluorescence or light scattering, can lead to false-positive or false-negative results.

Pyrazole Carboxylic Acid Library Preparation

The quality and preparation of the compound library are paramount.

• Purity and Integrity: The purity of each compound should be confirmed to ensure that any observed activity is attributable to the intended molecule.

• Solubility: Pyrazole carboxylic acids can have variable solubility. It is crucial to determine the optimal solvent (typically DMSO) and concentration range for the library to avoid precipitation in the assay buffer.[17]

• Plate Mapping: A clear and accurate map of the compound distribution in the microplates is essential for data tracking and analysis.

Experimental Workflow: A Step-by-Step Guide

The following diagram illustrates a typical workflow for the enzymatic screening of a pyrazole carboxylic acid library.

Caption: A generalized workflow for enzymatic screening of pyrazole carboxylic acids.

Detailed Protocols

This section provides detailed, step-by-step methodologies for key experiments in the screening cascade.

Protocol 1: Initial Enzyme and Substrate Characterization

Objective: To determine the optimal enzyme and substrate concentrations for the assay.

Materials:

• Purified target enzyme

• Enzyme substrate

• Assay buffer (optimized for pH, ionic strength, and any necessary cofactors)

• Microplate reader (absorbance, fluorescence, or luminescence)

• 384-well microplates

Procedure:

• Enzyme Titration:

  • Prepare a series of enzyme dilutions in assay buffer.

  • Add a fixed, saturating concentration of substrate to each well.

  • Initiate the reaction and monitor the signal change over time (kinetic read) or at a fixed endpoint.

  • Plot the initial reaction velocity against the enzyme concentration.

  • Select an enzyme concentration that results in a robust signal within the linear range of the instrument and the reaction.

• Substrate Titration (Michaelis-Menten Kinetics):

  • Use the optimized enzyme concentration determined in the previous step.

  • Prepare a series of substrate dilutions in assay buffer.

  • Initiate the reaction and measure the initial velocities for each substrate concentration.

  • Plot the initial velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km value.

  • For the screening assay, a substrate concentration at or near the Km is often used to ensure sensitivity to competitive inhibitors.

Protocol 2: Primary High-Throughput Screen (HTS)

Objective: To identify initial "hits" from the pyrazole carboxylic acid library at a single concentration.

Materials:

• Optimized enzyme and substrate concentrations from Protocol 1

• Pyrazole carboxylic acid library (e.g., at 10 µM final concentration)

• Positive control inhibitor (known inhibitor of the target enzyme)

• Negative control (vehicle, e.g., DMSO)

• Assay buffer

• 384-well microplates

• Automated liquid handling systems (optional but recommended for HTS)

• Microplate reader

Procedure:

• Plate Layout: Design the plate map to include test compounds, positive controls, and negative controls.

• Compound Dispensing: Dispense a small volume of each pyrazole carboxylic acid from the library stock plates into the assay plates.

• Enzyme Addition: Add the optimized concentration of the enzyme to all wells.

• Pre-incubation (optional): Incubate the plate for a defined period (e.g., 15-30 minutes) to allow for compound binding to the enzyme.[17]

• Reaction Initiation: Add the substrate to all wells to start the enzymatic reaction.

• Signal Detection: Read the plate on the microplate reader at a predetermined time point (endpoint assay) or kinetically.

Protocol 3: Dose-Response and IC50 Determination

Objective: To confirm the activity of primary hits and determine their potency (IC50 value).

Materials:

• Confirmed "hit" compounds

• Same reagents as in Protocol 2

Procedure:

• Serial Dilution: Prepare a serial dilution series (e.g., 8-10 concentrations) for each hit compound.

• Assay Execution: Perform the enzymatic assay as described in Protocol 2, but with the varying concentrations of the hit compounds.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the positive and negative controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve (e.g., using a four-parameter logistic model) to determine the IC50 value.[18][19]

Data Analysis and Interpretation: Ensuring Trustworthiness

Rigorous data analysis is crucial for the successful outcome of a screening campaign.

Quality Control Metrics

The Z'-factor is a statistical parameter used to evaluate the quality of an HTS assay. It is calculated using the signals from the positive and negative controls.

• Z' > 0.5: Indicates an excellent assay with a large separation between the control signals, suitable for HTS.

• 0 < Z' < 0.5: Represents a marginal assay.

• Z' < 0: The assay is not suitable for screening.

Hit Identification and Confirmation

In the primary screen, a "hit" is typically defined as a compound that causes a certain percentage of inhibition (e.g., >50%) or has a Z-score above a defined threshold. It is essential to re-test the primary hits to eliminate false positives.

IC50 Determination

The IC50 value represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%. This is a key parameter for ranking the potency of hit compounds.[18][19] It is important to perform IC50 determinations in replicate to ensure the reproducibility of the results.[18]

Table 1: Example Data for IC50 Determination

Compound ID	IC50 (µM)	Hill Slope	R2
PCA-001	0.52	1.1	0.99
PCA-002	1.25	0.9	0.98
PCA-003	> 50	-	-

Counter-Screening and Orthogonal Assays

To eliminate promiscuous inhibitors and compounds that interfere with the assay technology, it is advisable to perform counter-screens. This involves testing the hits in an assay that uses a different detection method (orthogonal assay) or against a related but distinct enzyme to assess selectivity.

Visualization of Key Concepts

Enzyme Inhibition Dose-Response Curve

Caption: A typical sigmoidal dose-response curve for an enzyme inhibitor.

Conclusion: Advancing Drug Discovery with Rigorous Screening

The enzymatic screening of pyrazole carboxylic acid libraries is a powerful approach for the discovery of novel drug candidates. By following the detailed protocols and adhering to the principles of scientific integrity outlined in this guide, researchers can generate high-quality, reproducible data. A well-designed and executed screening campaign, coupled with thoughtful data analysis, will significantly increase the probability of identifying promising lead compounds for further development in the quest for new and effective medicines.

References

• Discovery of pyrazole carboxylic acids as potent inhibitors of rat long chain L-2-hydroxy acid oxidase. (2012). PubMed.
• High-throughput assays for promiscuous inhibitors. (n.d.). PubMed.
• On-flow enzymatic inhibitor screening: The emerging success of liquid chromatography-based assays. (2022). Frontiers.
• High-Throughput Inhibitor Assays and Screening. (n.d.).
• High-Throughput Screening Assays. (n.d.). Assay Genie.
• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. (2025).
• High-throughput screening of enzyme inhibition using an inhibitor gradient generated in a microchannel. (n.d.). Lab on a Chip (RSC Publishing).
• Mass spectrometry-based biochemical assays for enzymeinhibitor screening. (n.d.). ScienceDirect.
• High-Throughput Screening for the Discovery of Enzyme Inhibitors. (2020). PubMed.
• Discovery of Pyrazole-3-Carboxylic Acid Derivatives as Dengue Virus Protease Inhibitors with Antiviral Activity. (2025). ACS Medicinal Chemistry Letters.
• A High-Throughput Screening Method for Identification of Inhibitors of the Deubiquitin
• 5-Aryl-1H-pyrazole-3-carboxylic acids as selective inhibitors of human carbonic anhydrases IX and XII. (2015). Cherry.
• Quantifying the Interactions between Biomolecules: Guidelines for Assay Design and Data Analysis. (2019). ACS Infectious Diseases.
• 5-Aryl-1H-pyrazole-3-carboxylic acids as selective inhibitors of human carbonic anhydrases IX and XII. (2015). PubMed.
• Inhibitor Assays. (2025). Practical-Haemostasis.com.
• Top Enzymatic Assays for Drug Screening in 2025. (2025).
• On-flow enzymatic inhibitor screening: The emerging success of liquid chromatography-based assays. (2022).
• Small Molecule Drug Screening Service-Enzymes. (n.d.). MtoZ Biolabs.
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). Journal of Enzyme Inhibition and Medicinal Chemistry.
• Help with determining IC50 for enzyme inhibitors. (2025). Reddit.
• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Consider
• Thrombin Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience.
• Prediction of enzyme inhibition (IC50) using a combination of protein–ligand docking and semiempirical quantum mechanics. (2025). PMC.
• Using Universal Inhibitor Screening Assays to Accelerate Drug Discovery. (2025). BellBrook Labs.
• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (n.d.). PubMed Central.
• (PDF) Statistical model for IC50 determination of acetylcholinesterase enzyme for Alzheimer's disease. (n.d.).
• Testing for Inhibitors. (n.d.). Bleeding Disorders.

• An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors. (2020). Analyst (RSC Publishing). [Link]

• The designed pyrazole-based target compounds. (n.d.).
• Pyrazoles in Drug Discovery. (n.d.). PharmaBlock.
• Fragment-guided discovery of pyrazole carboxylic acid inhibitors of the KEAP1:NRF2 protein-protein interaction. (2025). American Chemical Society.
• Carboxylic Acid Fragment Library. (n.d.). Enamine.
• Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evaluation of their Liquid Crystal and Biological Studies. (2016). Semantic Scholar.
• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. img01.pharmablock.com [img01.pharmablock.com]
• 7. Secure Verification [cherry.chem.bg.ac.rs]
• 8. 5-Aryl-1H-pyrazole-3-carboxylic acids as selective inhibitors of human carbonic anhydrases IX and XII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. High-throughput assays for promiscuous inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-Throughput Inhibitor Assays and Screening [creative-enzymes.com]
• 11. assaygenie.com [assaygenie.com]
• 12. High-Throughput Screening for the Discovery of Enzyme Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of pyrazole carboxylic acids as potent inhibitors of rat long chain L-2-hydroxy acid oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Top Enzymatic Assays for Drug Screening in 2025 [synapse.patsnap.com]
• 16. research.vu.nl [research.vu.nl]
• 17. bpsbioscience.com [bpsbioscience.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Prediction of enzyme inhibition (IC50) using a combination of protein–ligand docking and semiempirical quantum mechanics - PMC [pmc.ncbi.nlm.nih.gov]

"analytical techniques for characterizing 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid"

An In-Depth Guide to the Analytical Characterization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Authored by: A Senior Application Scientist

This comprehensive guide provides a suite of detailed application notes and protocols for the analytical characterization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Designed for researchers, scientists, and professionals in drug development and chemical synthesis, this document offers a multi-faceted, orthogonal approach to ensure unambiguous structural elucidation, purity assessment, and physicochemical profiling. The methodologies are grounded in established principles, explaining the causality behind experimental choices to provide a robust and self-validating analytical framework.

Introduction and Strategic Overview

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a heterocyclic compound of significant interest, potentially serving as a key building block in the synthesis of novel pharmaceuticals and energetic materials.[1][2] Its distinct structural features—a methylated pyrazole ring, a nitro group, and a carboxylic acid moiety—necessitate a comprehensive characterization strategy to confirm its identity and purity, which are critical for any downstream application.

An orthogonal analytical approach, which involves using multiple, independent techniques, is essential for definitive structural confirmation.[3] Each method provides unique and complementary information, and their combined application minimizes the risk of misinterpretation. This guide will detail the strategic use of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), UV-Vis Spectroscopy, and Thermal Analysis.

Compound Profile: 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Property	Value	Source
Molecular Formula	C₅H₅N₃O₄	[4]
Molecular Weight	171.11 g/mol	[4]
Canonical SMILES	CN1N=C(C(=C1)[O-])C(=O)O	[4]
InChIKey	ANGMMUPJSXUXGY-UHFFFAOYSA-N	[4]
Appearance	Expected to be a solid at room temperature	N/A

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

Principle & Rationale: NMR spectroscopy is the cornerstone of molecular structure elucidation, providing detailed information about the chemical environment and connectivity of ¹H (proton) and ¹³C (carbon) atoms within the molecule. For 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, ¹H NMR will confirm the presence and distinct signals of the pyrazole ring proton and the N-methyl protons. ¹³C NMR will identify all five unique carbon atoms in the structure.[5][6]

Predicted NMR Data

Based on the structure and data from analogous pyrazole compounds, the following spectral data are anticipated.[7][8][9][10]

Analysis	Predicted Chemical Shift (δ, ppm)	Assignment	Expected Multiplicity
¹H NMR	~13-14	Carboxylic Acid (-COOH)	Singlet, broad
~8.5-9.0	Pyrazole Ring (-CH)	Singlet
~4.0-4.2	N-Methyl (-CH₃)	Singlet
¹³C NMR	~160-165	Carboxylic Acid (-C OOH)	N/A
~145-150	C5-NO₂	N/A
~135-140	C3-COOH	N/A
~115-120	C4-H	N/A
~40-45	N-C H₃	N/A

Experimental Protocol: NMR Analysis

Workflow for NMR Spectroscopy

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

A. Sample Preparation

• Accurately weigh 5-10 mg of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

• Dissolve the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO is a suitable solvent for carboxylic acids.

• Transfer the solution to a 5 mm NMR tube.

B. Instrument Parameters

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	400 MHz	100 MHz
Solvent	DMSO-d₆	DMSO-d₆
Temperature	298 K	298 K
Number of Scans	16	1024 or more

| Relaxation Delay | 2 s | 2 s |

C. Data Analysis & Interpretation

• Process the raw data (FID) using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and baseline correction.

• For the ¹H spectrum, integrate the signals to determine the relative ratios of protons, which should match the expected structure (1:1:3 for COOH:CH:CH₃).

• Compare the observed chemical shifts to the predicted values to assign each signal to its corresponding nucleus in the molecule.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Principle & Rationale: Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a molecule.[11] By ionizing the compound and measuring the mass-to-charge ratio (m/z) of the resulting ions, MS provides direct confirmation of the molecular formula. Electrospray ionization (ESI) is well-suited for this polar, acidic molecule. Fragmentation analysis can further corroborate the structure.[12][13][14]

Expected Mass Spectrometry Data

Ionization Mode	Expected Ion	Exact Mass (m/z)	Interpretation
Negative ESI (-)	[M-H]⁻	170.0207	Deprotonation of the carboxylic acid
Positive ESI (+)	[M+H]⁺	172.0353	Protonation, likely on a pyrazole nitrogen
Positive ESI (+)	[M+Na]⁺	194.0172	Adduct with sodium ions

Key Fragmentation Pathways:

• Loss of NO₂: A common fragmentation for nitroaromatic compounds, resulting in an [M-H-NO₂]⁻ ion at m/z 124.02.

• Loss of CO₂: Decarboxylation from the molecular ion, resulting in an [M-H-CO₂]⁻ ion at m/z 126.03.

Experimental Protocol: LC-MS Analysis

Workflow for LC-MS Analysis

Caption: Workflow for LC-MS sample preparation, data acquisition, and analysis.

A. Sample Preparation

• Prepare a stock solution of the compound at approximately 1 mg/mL in a suitable solvent like methanol or acetonitrile.

• Further dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition.

B. Instrument Parameters (LC-ESI-MS)

Parameter	Setting
LC Column	C18 reverse-phase (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Ionization Source	Electrospray Ionization (ESI)
Scan Range	m/z 50-500

| Polarity | Positive and Negative |

C. Data Analysis & Interpretation

• Extract the mass spectrum corresponding to the chromatographic peak of the analyte.

• Identify the molecular ion ([M-H]⁻ or [M+H]⁺) and confirm that its measured m/z matches the theoretical exact mass within a narrow tolerance (e.g., < 5 ppm).

• If tandem MS (MS/MS) is performed, analyze the fragmentation pattern to confirm the presence of key structural motifs.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

Principle & Rationale: FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.[15] For this compound, FTIR is ideal for confirming the presence of the carboxylic acid O-H and C=O bonds, the N-O bonds of the nitro group, and the various bonds within the pyrazole ring.[5][16][17]

Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic Acid
~1700-1725	C=O stretch	Carboxylic Acid
~1520-1560 (asymm.)	N-O stretch	Nitro Group (-NO₂)
~1340-1380 (symm.)	N-O stretch	Nitro Group (-NO₂)
~1500-1600	C=N, C=C stretch	Pyrazole Ring
~2950-3000	C-H stretch	N-Methyl

Experimental Protocol: FTIR Analysis (ATR)

Workflow for FTIR Analysis

Caption: Workflow for FTIR-ATR data collection and analysis.

A. Sample Preparation

• Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry.

• Place a small amount (a few milligrams) of the solid sample directly onto the ATR crystal, ensuring good contact.

B. Instrument Parameters

Parameter	Setting
Technique	Attenuated Total Reflectance (ATR)
Scan Range	4000-400 cm⁻¹
Resolution	4 cm⁻¹

| Number of Scans | 32 |

C. Data Analysis & Interpretation

• The instrument software will automatically subtract the background spectrum from the sample spectrum.

• Identify the major absorption peaks and compare their wavenumbers to the expected values in the table above to confirm the presence of all key functional groups.

High-Performance Liquid Chromatography (HPLC): Purity Assessment

Principle & Rationale: HPLC is the gold standard for assessing the purity of chemical compounds. A reverse-phase HPLC method separates the target compound from impurities based on differences in polarity. By using a UV detector, the area of the peak corresponding to the analyte can be used to calculate its purity as a percentage of the total detected peak area.[18][19]

Experimental Protocol: RP-HPLC Purity Analysis

Workflow for HPLC Purity Analysis

Caption: Workflow for HPLC sample preparation, data acquisition, and purity analysis.

A. Sample Preparation

• Accurately prepare a solution of the compound at approximately 0.5 mg/mL in a mixture of acetonitrile and water.

• Filter the solution through a 0.45 µm syringe filter to remove any particulates before injection.

B. Instrument Parameters

Parameter	Setting
Column	C18 reverse-phase (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detector	UV-Vis Diode Array Detector (DAD)
Detection Wavelength	254 nm (or λₘₐₓ from UV-Vis scan)

| Injection Volume | 10 µL |

C. Data Analysis & Interpretation

• Integrate all peaks detected in the chromatogram.

• Calculate the area percent purity using the formula: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

• A purity value >95% is typically required for most applications.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Principle & Rationale: UV-Vis spectroscopy measures the electronic transitions within a molecule. Nitroaromatic compounds typically exhibit characteristic absorption maxima (λₘₐₓ) in the UV or visible range.[20][21][22][23] This technique provides a characteristic spectral fingerprint and is useful for quantitative analysis using the Beer-Lambert law. The absorption is influenced by the entire conjugated system of the pyrazole ring and the nitro group.[24]

Experimental Protocol: UV-Vis Analysis

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 10 µg/mL) in a UV-transparent solvent such as methanol or ethanol.

• Instrument Parameters:

  • Scan Range: 200-600 nm

  • Solvent: Methanol (used as blank)

• Data Analysis:

  • Record the absorption spectrum and identify the wavelength of maximum absorbance (λₘₐₓ). The nitro-substituted pyrazole system is expected to have a λₘₐₓ in the 270-320 nm range.

Thermal Analysis (DSC/TGA)

Principle & Rationale: Given the presence of a nitro group, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid may have energetic properties. Thermal analysis is crucial for assessing its thermal stability, decomposition profile, and overall safety.[25][26][27]

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between the sample and a reference as a function of temperature, identifying melting points, phase transitions, and decomposition exotherms.[28]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature, indicating decomposition temperatures and mass loss events.[29]

Experimental Protocol: Thermal Analysis

A. Sample Preparation

• Accurately weigh 1-3 mg of the sample into an aluminum TGA/DSC pan.

B. Instrument Parameters

Parameter	Setting
Temperature Range	25 °C to 500 °C
Heating Rate	10 °C/min
Atmosphere	Nitrogen (N₂)

| Flow Rate | 50 mL/min |

C. Data Analysis & Interpretation

• DSC Curve: Look for a sharp endotherm indicating the melting point. A sharp, significant exotherm indicates the onset of decomposition, which is a critical safety parameter.

• TGA Curve: Identify the temperature at which mass loss begins (onset of decomposition). The percentage of mass loss can be correlated with the loss of specific fragments (e.g., CO₂, NO₂).

Comprehensive Data Summary and Conclusion

The combination of these orthogonal analytical techniques provides a comprehensive and definitive characterization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Technique	Key Information Provided
NMR Spectroscopy	Confirms the C-H framework, atom connectivity, and structural isomer.
Mass Spectrometry	Confirms molecular weight, elemental formula, and provides structural clues from fragmentation.
FTIR Spectroscopy	Confirms the presence of all key functional groups (acid, nitro, pyrazole).
HPLC	Determines the purity of the compound and quantifies impurities.
UV-Vis Spectroscopy	Provides an electronic fingerprint (λₘₐₓ) for identification and quantification.
Thermal Analysis	Assesses thermal stability, melting point, and decomposition behavior for safety and handling.

By systematically applying these protocols, researchers can ensure the quality, identity, and safety of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, enabling its confident use in further research and development.

References

• "Thermal Properties of Energetic Materials—What Are the Sources of Discrepancies?". MDPI. [Link]

• "Thermochemical Analysis of Improvised Energetic Materials by Laser-Heating Calorimetry". PubMed Central. [Link]

• "The Application of Thermal Analysis to Research on Energetic Materials". Scientific.net. [Link]

• "Energetic Materials Testing with Calorimetry". SETARAM. [Link]

• "Thermal Properties of Energetic Materials—What Are the Sources of Discrepancies?". ResearchGate. [Link]

• "Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calculations". PubMed. [Link]

• "The FTIR spectra of gaseous products of 1H-pyrazole-3,5-dicarboxylic...". ResearchGate. [Link]

• "FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2...". ResearchGate. [Link]

• "Fragmentation of the [M NO 2 ] + of methyl-1-nitropyrazoles...". ResearchGate. [Link]

• "(a) UV-vis absorption spectra of different nitroaromatic compounds. (b)...". ResearchGate. [Link]

• "UV-vis absorption spectra of the reduction of various nitro compounds:...". ResearchGate. [Link]

• "Pyrazole Compounds : Synthesis, molecular structure, chemical reactivity, experimental and theoretical DFT FTIR spectra". ResearchGate. [Link]

• "A systematic study of the absorbance of the nitro functional group in the vacuum UV region". PubMed. [Link]

• "The UV–vis spectra of various nitroaromatic compounds and excitation of...". ResearchGate. [Link]

• "A systematic study of the absorbance of the nitro functional group in the vacuum UV region.". IU Indianapolis ScholarWorks. [Link]

• "Supporting Information". The Royal Society of Chemistry. [Link]

• "Synethsis and characterization of 3-nitropyrazole and its salts". ResearchGate. [Link]

• "1-nitropyrazole-3-carboxylic Acid". PubChem. [Link]

• "Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry". ResearchGate. [Link]

• "Methyl 5-(3-nitrophenyl)-1H-pyrazole-3-carboxylate - Optional[13C NMR]". SpectraBase. [Link]

• "1-METHYL-4-NITRO-5-CARBOXY-PYRAZOLE - Optional[1H NMR]". SpectraBase. [Link]

• "Synthesis and Characterization of Azido- and Nitratoalkyl Nitropyrazoles as Potential Melt-Cast Explosives". MDPI. [Link]

• "Combination of 1H and 13C NMR Spectroscopy". [Link]

• "Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry". Semantic Scholar. [Link]

• "5-Nitro-1H-pyrazole-3-carboxylic acid". PubChem. [Link]

• "A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity". International Journal of ChemTech Applications. [Link]

• "Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column". SIELC Technologies. [Link]

• "1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid". PubChem. [Link]

• "1H-Pyrazole-5-carboxylic acid, 3-nitro-, methyl ester - Optional[MS (GC)]". SpectraBase. [Link]

• "1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid". ResearchGate. [Link]

• "1H–pyrazole–3–carboxylic acid: Experimental and computational study". ResearchGate. [Link]

• "Mass spectrometry analysis of nitrotyrosine-containing proteins". PubMed. [Link]

• "Ethyl 5-methyl-1H-pyrazole-3-carboxylate". SIELC Technologies. [Link]

Sources

• 1. 4-Nitropyrazole-3-carboxylic acid | 5334-40-7 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. 1H-Pyrazole-3-carboxylic acid, 4-nitro-, methyl ester synthesis - chemicalbook [chemicalbook.com]
• 8. spectrabase.com [spectrabase.com]
• 9. 1-Methyl-1H-pyrazole-3-carboxylic acid(25016-20-0) 1H NMR spectrum [chemicalbook.com]
• 10. 5-Methyl-1H-pyrazole-3-carboxylic acid(402-61-9) 1H NMR spectrum [chemicalbook.com]
• 11. Mass spectrometry analysis of nitrotyrosine-containing proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. [PDF] Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. ijcpa.in [ijcpa.in]
• 19. Ethyl 5-methyl-1H-pyrazole-3-carboxylate | SIELC Technologies [sielc.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. A systematic study of the absorbance of the nitro functional group in the vacuum UV region - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 25. mdpi.com [mdpi.com]
• 26. The Application of Thermal Analysis to Research on Energetic Materials | Scientific.Net [scientific.net]
• 27. researchgate.net [researchgate.net]
• 28. setaramsolutions.com [setaramsolutions.com]
• 29. Thermochemical Analysis of Improvised Energetic Materials by Laser-Heating Calorimetry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Welcome to the technical support guide for the synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, chemists, and drug development professionals in navigating the common challenges associated with this synthesis. Our goal is to provide not just procedures, but the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Overview of Synthetic Challenges

The synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is not a trivial undertaking. Direct, single-step procedures are not well-documented, necessitating a multi-step approach. The primary challenges revolve around controlling regioselectivity—ensuring that functional groups are introduced at the correct positions on the pyrazole ring—and managing the stability of the molecule under reactive conditions. The electron-withdrawing nature of both the nitro and carboxylic acid groups significantly influences the reactivity of the pyrazole core.

This guide will focus on the two most logical synthetic strategies, outlining the potential pitfalls and their solutions for each.

Primary Synthetic Pathways

Two principal routes can be envisioned for synthesizing the target molecule. The choice between them depends on the availability of starting materials and the specific challenges a researcher wishes to avoid.

• Pathway A: N-methylation of 5-nitro-1H-pyrazole-3-carboxylic acid.

• Pathway B: Nitration of 1-methyl-1H-pyrazole-3-carboxylic acid.

Technical Support Center: Optimization of Reaction Conditions for Nitration of Pyrazoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the nitration of pyrazoles. This guide is designed for researchers, medicinal chemists, and materials scientists who are navigating the complexities of introducing nitro groups onto the pyrazole scaffold. The synthesis of nitropyrazoles is a critical step in the development of pharmaceuticals, agrochemicals, and energetic materials[1][2]. However, controlling the reaction's regioselectivity, yield, and safety can be challenging.

This document provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot common issues and optimize your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the regioselectivity of pyrazole nitration?

The position of nitration on the pyrazole ring (N1, C3, C4, or C5) is highly dependent on a combination of electronic effects, steric hindrance, and the specific reaction conditions employed.

• Electronic Effects : The pyrazole ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution[1][3]. The C4 position is generally the most electron-rich and, therefore, the most common site for electrophilic attack[3]. Electron-donating groups (EDGs) on the ring will further activate it, while electron-withdrawing groups (EWGs) are deactivating[3].

• Steric Hindrance : Bulky substituents at the N1, C3, or C5 positions can physically block access to adjacent sites, making the less hindered C4 position even more favorable for nitration[3].

• Reaction Conditions : The choice of nitrating agent and solvent system is critical. In strongly acidic media (e.g., HNO₃/H₂SO₄), the pyrazole nitrogen becomes protonated. This deactivates the pyrazole ring towards electrophilic attack, and if an N-aryl substituent is present, nitration may occur on that ring instead[3]. Milder conditions, such as using acetyl nitrate (HNO₃ in acetic anhydride), can lead to different regiochemical outcomes, often favoring nitration on the pyrazole ring itself[3][4].

Q2: What are the most common nitrating agents for pyrazoles, and when should I use them?

The choice of nitrating agent is arguably the most critical parameter in optimizing your reaction. The strength of the agent dictates the reaction's speed, selectivity, and potential for side reactions.

Nitrating Agent System	Typical Use Case & Characteristics
Mixed Acid (HNO₃/H₂SO₄)	Strong Conditions : Used for deactivated pyrazoles or when multiple nitrations are desired. The high acidity generates the powerful nitronium ion (NO₂⁺). Caution : Can lead to decomposition, low regioselectivity, and is often too harsh for sensitive substrates[5].
Nitric Acid in Acetic Anhydride (Ac₂O)	Mild Conditions : Forms acetyl nitrate in situ. Ideal for selective C4-mononitration of many pyrazoles, especially those with acid-sensitive groups. This system avoids the extensive protonation that deactivates the pyrazole ring[3][4].
Fuming Nitric Acid (e.g., 90-100%)	Strong/Anhydrous Conditions : Often used with other reagents like oleum (fuming H₂SO₄) for poly-nitration or nitration of highly deactivated rings[1].
N-Nitropyrazoles	Transfer Nitrating Agents : N-nitropyrazoles can act as controllable sources of the nitronium ion for mild and scalable nitration of other (hetero)arenes[5]. This is an advanced technique for specific applications.
Nitric Acid / Trifluoroacetic Anhydride	Alternative Mild Conditions : A potent system that has been used for the direct nitration of a variety of five-membered heterocycles, including pyrazoles, often resulting in mononitro derivatives in good yields[6].

Q3: Why am I observing N-nitration instead of C-nitration?

Formation of an N-nitro pyrazole can occur, particularly when the N1 position is unsubstituted and the reaction conditions are not strongly acidic[3][7]. The N1 nitrogen can act as a potent nucleophile and attack the electrophilic nitrogen of the nitrating agent[3].

Interestingly, the N-nitro pyrazole is often a kinetic product or a key intermediate. Under acidic conditions or upon heating, it can undergo an intramolecular rearrangement to furnish the thermodynamically more stable C-nitro product, frequently the 4-nitro isomer[1][3]. If N-nitration is consistently observed and undesired, the most effective strategy is to protect the N1 position with a suitable group (e.g., methyl, phenyl) before performing the nitration[3].

Q4: What are the critical safety precautions for pyrazole nitration?

Nitration reactions are inherently hazardous, and the products, particularly poly-nitrated pyrazoles, can be energetic materials with explosive properties[1][2].

• Always work behind a blast shield in a well-ventilated fume hood.

• Use appropriate personal protective equipment (PPE) , including safety glasses, a face shield, and acid-resistant gloves.

• Maintain strict temperature control. Nitrations are often highly exothermic. Use an ice bath for reagent addition and monitor the internal temperature closely. Runaway reactions can lead to violent decomposition.

• Add the nitrating agent slowly and portion-wise to the substrate solution to manage the heat generated.

• Quench the reaction carefully by pouring the reaction mixture slowly onto crushed ice.

• Handle the products with care. Nitropyrazoles should be considered potentially explosive and sensitive to shock, friction, and heat[2].

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem: Poor regioselectivity, resulting in a mixture of isomers.

• Symptom: Your NMR and/or LC-MS analysis shows significant quantities of multiple isomers (e.g., C4-nitro and C3/C5-nitro, or nitration on a substituent ring).

• Causality: The reaction conditions are not selective enough, allowing competing nitration pathways to occur. This is common when using intermediate acidity or elevated temperatures, which can overcome the intrinsic electronic preferences of the pyrazole ring[3].

• Solution Path:

  • Lower the Temperature: The first step is always to reduce the reaction temperature. Run the reaction at 0 °C or even -10 °C to increase selectivity.

  • Change the Nitrating System: If temperature control is insufficient, the nitrating agent is likely too harsh.

    • To favor C4-nitration , switch from mixed acid (HNO₃/H₂SO₄) to a milder system like nitric acid in acetic anhydride[3].

    • To favor nitration on an N-phenyl ring , use strong mixed acid conditions, which protonate and deactivate the pyrazole ring[3].

  • Protecting Groups: If you have a complex molecule, consider using a protecting group on the N1-position to direct the nitration and prevent undesired N-nitration[3].

Below is a workflow to guide your decision-making process for improving regioselectivity.

Sources

• 1. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Manipulating nitration and stabilization to achieve high energy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-Methyl-5-Nitro-1H-Pyrazole-3-Carboxylic Acid

Welcome to the technical support center for the synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of this synthesis, with a focus on identifying and mitigating byproduct formation. My insights are drawn from established principles of heterocyclic chemistry and extensive experience in synthetic route optimization.

The synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a multi-step process that requires careful control of reaction conditions to ensure high purity and yield. By understanding the underlying reaction mechanisms and potential pitfalls, you can effectively troubleshoot issues and achieve your desired product specifications.

Core Synthesis Pathway & Potential Byproducts

The most common synthetic route to 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid involves three key stages: N-methylation of a pyrazole precursor, followed by electrophilic nitration, and concluding with ester hydrolysis. Each of these steps presents opportunities for byproduct formation.

Caption: Overall synthetic workflow and major byproduct formation points.

Frequently Asked Questions (FAQs)

Q1: My nitration step is producing a mixture of isomers. How can I improve the regioselectivity for the 5-nitro position?

A1: This is a common and critical challenge in pyrazole chemistry. The directing effect of the substituents on the pyrazole ring dictates the position of nitration. For a 1,3-disubstituted pyrazole, the incoming electrophile (the nitronium ion, NO₂⁺) will preferentially add to the 4-position due to electronic factors. However, steric hindrance from the adjacent C3-substituent can direct the nitration to the 5-position.

To favor the 5-nitro isomer:

• Choice of Nitrating Agent: A mixture of nitric acid (HNO₃) and sulfuric acid (H₂SO₄) is a standard but harsh nitrating agent.[1] Milder conditions, such as using nitric acid in acetic anhydride (HNO₃/Ac₂O), can sometimes offer better regioselectivity.[1]

• Temperature Control: Running the reaction at lower temperatures (e.g., 0-5 °C) can enhance selectivity by favoring the kinetically controlled product.

• Rate of Addition: A slow, dropwise addition of the nitrating agent to the substrate solution can prevent localized overheating and reduce the formation of undesired isomers and di-nitrated byproducts.

Q2: I'm observing a significant amount of decarboxylated byproduct, 1-methyl-5-nitropyrazole, in my final product. What causes this and how can I prevent it?

A2: Decarboxylation, the loss of the carboxylic acid group as CO₂, is a known side reaction for many carboxylic acids, especially when subjected to heat or strong acidic or basic conditions.[2] In this synthesis, it is most likely to occur during the final hydrolysis step or during workup if excessive heat is applied.

Preventative Measures:

• Milder Hydrolysis Conditions: Use a base like lithium hydroxide (LiOH) in a mixture of THF and water at room temperature instead of stronger bases like NaOH or KOH which may require heating.

• Careful pH Adjustment: During the acidic workup to protonate the carboxylate, avoid excessive amounts of strong acid and maintain a low temperature.

• Avoid High Temperatures: Concentrate your product under reduced pressure at moderate temperatures (e.g., < 40°C).

Q3: The initial N-methylation of ethyl 5-methyl-1H-pyrazole-3-carboxylate is incomplete. How can I drive this reaction to completion?

A3: Incomplete methylation leaves you with unreacted starting material which can complicate purification and subsequent steps. To improve the efficiency of the methylation:

• Choice of Base and Solvent: A strong, non-nucleophilic base is crucial. Sodium hydride (NaH) in an anhydrous polar aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) is effective. The base deprotonates the pyrazole nitrogen, making it a more potent nucleophile.

• Anhydrous Conditions: Ensure your solvent and glassware are completely dry. Any moisture will quench the base and inhibit the reaction.

• Equivalent of Reagents: Use a slight excess (1.1-1.2 equivalents) of both the base and the methylating agent (e.g., dimethyl sulfate or methyl iodide) to ensure the reaction goes to completion.

• Reaction Time and Temperature: While these reactions are often rapid, allowing for a sufficient reaction time (monitor by TLC) at room temperature or with gentle heating may be necessary.

Troubleshooting Guide

Problem	Symptom	Probable Cause(s)	Recommended Solution(s)
Low Yield in Nitration Step	Low mass of isolated product after nitration.	1. Incomplete reaction. 2. Formation of water-soluble byproducts. 3. Product loss during workup.	1. Increase reaction time or slightly elevate temperature, monitoring by TLC. 2. Ensure the reaction mixture is poured onto sufficient ice to precipitate all the product. 3. Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).
Presence of 4-Nitro Isomer	Complex ¹H NMR spectrum with unexpected peaks in the aromatic region. LC-MS shows two isomers with the same mass.	Lack of regioselectivity in the nitration step.	1. Lower the reaction temperature to 0 °C or below. 2. Use a milder nitrating agent like acetyl nitrate (HNO₃ in Ac₂O). 3. Add the nitrating agent very slowly to the reaction mixture.
Incomplete Ester Hydrolysis	Presence of the ethyl ester starting material in the final product, confirmed by ¹H NMR (quartet around 4.4 ppm, triplet around 1.4 ppm).	1. Insufficient reaction time. 2. Insufficient amount of base. 3. Low reaction temperature.	1. Extend the reaction time and monitor by TLC until the starting material is fully consumed. 2. Use a larger excess of the base (e.g., 3-4 equivalents of LiOH). 3. If using mild conditions, allow the reaction to stir at room temperature for an extended period (e.g., overnight).
Product is an intractable oil or fails to crystallize	The final product is a dark, oily substance instead of a solid.	Presence of multiple impurities, residual solvent, or water.	1. Purify the crude product using column chromatography. 2. Ensure all solvents are thoroughly removed under high vacuum. 3. Attempt to triturate the oil with a non-polar solvent (e.g., hexanes) to induce crystallization.

Experimental Protocols

Step 1: N-Methylation of Ethyl 5-methyl-1H-pyrazole-3-carboxylate

Caption: Workflow for the N-methylation step.

• To a solution of ethyl 5-methyl-1H-pyrazole-3-carboxylate (1.0 eq) in anhydrous THF, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under a nitrogen atmosphere.

• Stir the suspension at 0 °C for 30 minutes.

• Slowly add dimethyl sulfate (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate.

Step 2: Nitration of Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate

Caption: Workflow for the nitration step.

• Add concentrated sulfuric acid to a round-bottom flask and cool to 0-5 °C in an ice bath.

• Slowly add ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate (1.0 eq) to the cold sulfuric acid with stirring.

• In a separate flask, prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid at 0-5 °C.

• Add the nitrating mixture dropwise to the pyrazole solution, ensuring the temperature does not exceed 5 °C.

• Stir the reaction mixture at 0-5 °C for 1-2 hours, monitoring by TLC.

• Pour the reaction mixture slowly onto a large amount of crushed ice with vigorous stirring.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid thoroughly with cold water until the filtrate is neutral to pH paper.

• Dry the product under vacuum to obtain ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate.

Step 3: Hydrolysis of Ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate

Caption: Workflow for the hydrolysis step.

• Dissolve ethyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate (1.0 eq) in a mixture of THF and water.

• Add lithium hydroxide monohydrate (3.0 eq) and stir the mixture at room temperature.

• Monitor the reaction by TLC until all the starting material has been consumed (typically 12-16 hours).

• Concentrate the reaction mixture under reduced pressure to remove the THF.

• Cool the remaining aqueous solution to 0-5 °C and acidify to pH 2-3 by the slow addition of 1M HCl.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with a small amount of cold water.

• Dry the product under high vacuum to yield 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

References

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. [Link]

• From N–H Nitration to Controllable Aromatic Mononitration and Dinitration The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. JACS Au. [Link]

• Direct nitration of five membered heterocycles. Semantic Scholar. [Link]

• Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Frontiers. [Link]

• Pyrazole. SlideShare. [Link]

• Decarboxylation. Organic Chemistry Portal. [Link]

• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PubMed Central. [Link]

• The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.

• 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. ResearchGate. [Link]

• Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid. Technical Disclosure Commons. [Link]

• ethyl 1-methyl-3-nitro-1H-pyrazole-5-carboxylate. PubChem. [Link]

• 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. PubChem. [Link]

• Ethyl 3-ethyl-1-methyl-1H-pyrazole-5-carboxylate. PubChem. [Link]

• ethyl 1-ethyl-5-methyl-1H-pyrazole-3-carboxylate. PubChem. [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Link]

• Regioselective nitration of aromatic compounds and the reaction products thereof.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Decarboxylation [organic-chemistry.org]

Navigating the Synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions that you may encounter during your experimental work. As Senior Application Scientists, we have structured this guide to address the practical challenges of this synthesis, grounding our recommendations in established chemical principles.

A Note on This Synthesis

It is important to note that a standardized, high-yield protocol for the direct synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is not extensively documented in readily available scientific literature. Therefore, this guide is built upon established principles of pyrazole chemistry and electrophilic aromatic substitution, particularly nitration reactions of related compounds. The following baseline synthesis protocol is a starting point for your optimization efforts.

Baseline Synthesis Protocol

The synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid typically involves the nitration of a suitable precursor, such as methyl 1-methyl-1H-pyrazole-3-carboxylate. The ester is often used to protect the carboxylic acid functionality during the harsh nitrating conditions.

Step 1: Esterification of 1-methyl-1H-pyrazole-3-carboxylic acid (if starting from the acid)

If your starting material is 1-methyl-1H-pyrazole-3-carboxylic acid, it is advisable to first convert it to its methyl ester to avoid side reactions with the nitrating agent. A standard method is Fischer esterification.

Reagent	Molar Equivalent
1-methyl-1H-pyrazole-3-carboxylic acid	1.0
Methanol	20-50 (serves as solvent)
Sulfuric Acid (conc.)	0.1-0.2 (catalyst)

Protocol:

• Suspend 1-methyl-1H-pyrazole-3-carboxylic acid in methanol.

• Carefully add concentrated sulfuric acid dropwise while cooling in an ice bath.

• Reflux the mixture for 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Once complete, cool the reaction mixture and remove methanol under reduced pressure.

• Neutralize the residue with a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude methyl ester.

Step 2: Nitration of Methyl 1-methyl-1H-pyrazole-3-carboxylate

This step is critical and requires careful control of reaction conditions to favor the formation of the desired 5-nitro isomer.

Reagent	Molar Equivalent
Methyl 1-methyl-1H-pyrazole-3-carboxylate	1.0
Fuming Nitric Acid (≥90%)	1.1 - 1.5
Concentrated Sulfuric Acid	3.0 - 5.0

Protocol:

• In a flask equipped with a stirrer and a dropping funnel, cool concentrated sulfuric acid to 0-5 °C in an ice-salt bath.

• Slowly add methyl 1-methyl-1H-pyrazole-3-carboxylate to the cold sulfuric acid, ensuring the temperature does not rise above 10 °C.

• In a separate vessel, prepare the nitrating mixture by carefully adding fuming nitric acid to an equal volume of concentrated sulfuric acid, while cooling.

• Add the cold nitrating mixture dropwise to the pyrazole solution, maintaining the reaction temperature between 0 and 5 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours.

• Monitor the reaction progress by TLC or HPLC.

• Once the starting material is consumed, carefully pour the reaction mixture onto crushed ice.

• Collect the precipitated solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Dry the crude product.

Step 3: Hydrolysis of Methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate

The final step is the conversion of the methyl ester back to the carboxylic acid.

Reagent	Molar Equivalent
Methyl 1-methyl-5-nitro-1H-pyrazole-3-carboxylate	1.0
Lithium Hydroxide or Sodium Hydroxide	1.5 - 2.0
Water/THF or Water/Methanol	Solvent

Protocol:

• Dissolve the crude methyl ester in a mixture of THF and water (or methanol and water).

• Add the base (e.g., LiOH) and stir the mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, remove the organic solvent under reduced pressure.

• Acidify the aqueous solution with cold 1M HCl to a pH of 2-3.

• Collect the precipitated carboxylic acid by vacuum filtration.

• Wash the product with cold water and dry under vacuum.

Troubleshooting Guide

Problem 1: Low or No Yield of the Desired Product

Possible Causes:

• Decomposition of Starting Material: The pyrazole ring can be susceptible to degradation under harsh nitrating conditions.

• Insufficiently Strong Nitrating Agent: The combination of the N-methyl group and the electron-withdrawing carboxylate group can deactivate the pyrazole ring towards electrophilic substitution.

• Incorrect Reaction Temperature: Temperatures that are too high can lead to decomposition and side reactions, while temperatures that are too low may result in an incomplete reaction.

Solutions:

• Verify Starting Material Purity: Ensure your starting material is pure and free of any residual solvents or reagents from previous steps.

• Optimize Nitrating Agent:

  • Increase the amount of fuming nitric acid cautiously.

  • Consider using a pre-formed nitronium tetrafluoroborate (NO₂BF₄) for a more controlled reaction.

• Strict Temperature Control: Maintain the reaction temperature strictly between 0 and 5 °C during the addition of the nitrating agent. A cryostat can provide more precise temperature control than an ice bath.

• Reaction Time: Gradually increase the reaction time and monitor the progress closely by TLC or HPLC to find the optimal duration.

Problem 2: Formation of the 4-Nitro Isomer as the Major Product

Possible Causes:

• Regioselectivity: In the electrophilic substitution of pyrazoles, the C4 position is often the most reactive. The directing effects of the N1-methyl and C3-carboxylate groups may not be sufficient to favor substitution at the C5 position.

Solutions:

• Modify the Synthetic Strategy:

  • Steric Hindrance: Introducing a bulky protecting group at the C4 position prior to nitration could direct the nitro group to the C5 position. However, this adds extra steps to the synthesis.

  • Alternative Nitrating Agents: Experiment with different nitrating systems. For instance, using a milder nitrating agent like acetyl nitrate (generated in situ from nitric acid and acetic anhydride) might alter the regioselectivity.[1]

  • N-Nitration and Rearrangement: A potential alternative route is the N-nitration of the pyrazole followed by a thermal rearrangement to the C-nitro derivative. Literature suggests that N-nitropyrazoles can rearrange to 3(5)-nitropyrazoles.[2]

Problem 3: Formation of Dinitro or Other Over-reacted Products

Possible Causes:

• Excess Nitrating Agent: Using a large excess of the nitrating agent can lead to the introduction of a second nitro group.

• Elevated Reaction Temperature: Higher temperatures increase the reaction rate and can promote over-nitration.

Solutions:

• Stoichiometry Control: Carefully control the stoichiometry of the nitrating agent. Start with a smaller excess (e.g., 1.1 equivalents) and gradually increase if the reaction is incomplete.

• Temperature Management: Ensure the reaction temperature is maintained at the lower end of the recommended range (0 °C).

• Slow Addition: Add the nitrating agent very slowly to maintain a low concentration of the electrophile in the reaction mixture at any given time.

Problem 4: Difficulty in Product Purification and Isolation

Possible Causes:

• Mixture of Isomers: If both the 4-nitro and 5-nitro isomers are formed, their similar physical properties can make separation by simple crystallization challenging.

• Residual Acids: Incomplete neutralization after quenching the reaction can lead to an impure product.

• Hydrolysis during Workup: If the workup is prolonged or performed at elevated temperatures, the ester functionality might hydrolyze prematurely.

Solutions:

• Chromatographic Separation: Column chromatography is often necessary to separate isomeric products. Experiment with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to achieve good separation.

• Thorough Washing: After filtration, wash the crude product thoroughly with cold water until the pH of the washings is neutral. A final wash with a small amount of a cold, non-polar solvent like diethyl ether can help remove organic impurities.

• Recrystallization: If the crude product is relatively pure, recrystallization from a suitable solvent (e.g., ethanol/water, ethyl acetate/hexane) can improve its purity.

Frequently Asked Questions (FAQs)

Q1: Why is it recommended to start with the methyl ester of 1-methyl-1H-pyrazole-3-carboxylic acid instead of the free acid?

The carboxylic acid group is reactive towards the strong acids used in the nitration mixture and can undergo unwanted side reactions. Esterification protects the carboxylic acid functionality, leading to a cleaner reaction and higher yield of the desired nitrated intermediate.

Q2: What are the key safety precautions for this reaction?

Concentrated nitric and sulfuric acids are extremely corrosive and strong oxidizing agents. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. The reaction is exothermic, so it is crucial to maintain cooling and add reagents slowly to prevent the reaction from running away.

Q3: How can I monitor the progress of the nitration reaction?

Thin Layer Chromatography (TLC) is a convenient method. Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to separate the starting material from the product(s). The nitrated product will likely have a different Rf value than the starting material. High-Performance Liquid Chromatography (HPLC) can provide more quantitative information on the reaction progress and the ratio of isomers formed.

Q4: What are the expected spectroscopic signatures for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid?

• ¹H NMR: You would expect to see a singlet for the N-methyl group, a singlet for the C4 proton, and a broad singlet for the carboxylic acid proton. The chemical shift of the C4 proton will be influenced by the presence of the adjacent nitro group.

• ¹³C NMR: The spectrum will show distinct signals for the N-methyl carbon, the three pyrazole ring carbons, and the carboxyl carbon.

• IR Spectroscopy: Look for characteristic peaks for the C=O stretch of the carboxylic acid, the N-O stretches of the nitro group, and C-H and C=N stretches of the pyrazole ring.

• Mass Spectrometry: This will confirm the molecular weight of the product.

References

• Janssen, J. W. A. M., Koeners, H. J., Kruse, C. G., & Habrakern, C. L. (Year). Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. The Journal of Organic Chemistry. [Link]

Sources

• 1. CN103508959A - Synthesis method of 1-methyl-3-ethyl-5-pyrazolyl ethyl carboxylate - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Welcome to the technical support center for the synthesis and purification of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (C₅H₅N₃O₄)[1]. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges in obtaining this compound in high purity. The following content is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios, providing not just solutions but also the underlying chemical principles to empower your experimental decisions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude product after synthesis is a sticky, off-colored oil or goo, not the expected solid. What's causing this and how do I fix it?

A1: This phenomenon is commonly referred to as "oiling out" and is a frequent issue in crystallization.

Causality: Oiling out typically occurs for one or more of the following reasons:

• High Impurity Load: The presence of significant impurities can depress the melting point of your target compound, causing it to separate as a liquid at a temperature where it is no longer soluble.[2]

• Inappropriate Solvent Choice: The boiling point of your chosen recrystallization solvent may be higher than the melting point of your impure product.[2]

• Rapid Cooling: Cooling the solution too quickly can cause the compound to crash out of solution as a supersaturated liquid before it has time to form an ordered crystal lattice.[3]

Troubleshooting Protocol:

• Re-dissolve the Oil: Gently warm the flask to re-dissolve the oil into the solvent.[2]

• Add More "Soluble" Solvent: Add a small amount (5-10% of the total volume) of the solvent in which your compound is more soluble. This keeps the compound dissolved at a slightly lower temperature, giving it a better chance to crystallize upon slower cooling.[2][3]

• Ensure Slow Cooling: Do not place the hot flask directly into an ice bath. Allow it to cool slowly to room temperature on a benchtop, insulated by a few paper towels or a cork ring.[3] Very slow cooling can be achieved by leaving the hot solution on a cooling hot plate.[2]

• Re-evaluate the Solvent System: If oiling out persists, the solvent system is likely unsuitable. A different solvent or a solvent pair with a lower boiling point should be tested.

Q2: After the final acidification step of my synthesis, I'm getting very low yield or no precipitate at all. Where did my product go?

A2: This is a classic problem related to solubility and pH control. The carboxylic acid functional group is key here.

Causality: Your target molecule is an acid. In a basic aqueous solution (e.g., after a saponification step with NaOH or KOH), it exists as its highly water-soluble carboxylate salt (sodium or potassium 1-methyl-5-nitro-1H-pyrazole-3-carboxylate). To precipitate the neutral, less water-soluble carboxylic acid, you must protonate this salt by adding acid.[4][5]

• Insufficient Acidification: If you do not add enough acid to lower the pH to at least 1-2 units below the pKa of the carboxylic acid, a significant portion of your product will remain in solution as the soluble salt. A final pH of 2-3 is often recommended to ensure complete precipitation.[4][5][6]

• Excessive Solvent: You may have used too much water during the workup, keeping even the neutral carboxylic acid partially dissolved.[3]

Troubleshooting Workflow:

Caption: Logic for troubleshooting low precipitation yield.

Q3: My product is dissolved in a hot solvent, but no crystals form upon cooling. How can I induce crystallization?

A3: Your solution is likely supersaturated. This means it holds more dissolved solute than it theoretically should at that temperature. Crystal formation requires a nucleation event to begin.[2]

Causality: For crystals to form, molecules must arrange themselves into a highly ordered lattice. If the solution is perfectly clean and the glass surface is very smooth, there may be no nucleation sites to initiate this process.

Methods to Induce Crystallization:

• Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level.[3] The microscopic imperfections in the glass provide a surface for nucleation.

• Seed Crystals: If you have a small amount of the pure solid, add a tiny crystal to the solution. This provides a perfect template for further crystal growth.[2]

• Reduce Solvent Volume: You may have used slightly too much solvent.[2][3] Gently heat the solution to boil off a small portion of the solvent and then allow it to cool again.

• Cool to Lower Temperatures: Once the solution has reached room temperature, place it in an ice-water bath to further decrease the compound's solubility.

• Solvent Diffusion: If all else fails, consider advanced methods like solvent diffusion. Dissolve your compound in a small amount of a "good" solvent, and place this vial inside a larger, sealed jar containing a "poor" solvent in which your compound is insoluble but which is miscible with the "good" solvent. Vapors will slowly mix, gradually reducing solubility and often yielding high-quality crystals.[7]

Q4: My product has a persistent yellow or brownish tint. How can I decolorize it?

A4: Colored impurities are common in nitration reactions. These are often highly conjugated or polymeric byproducts.

Causality: Nitration reactions can produce various side products, including dinitro compounds or other colored species. These are often present in small amounts but can be highly chromophoric.

Protocol: Decolorization with Activated Charcoal

• Dissolve the Crude Product: Dissolve your impure, colored product in the minimum amount of a suitable hot recrystallization solvent.

• Add Charcoal: Remove the flask from the heat source to prevent bumping. Add a very small amount of activated charcoal (typically 1-2% of the solute's weight) to the hot solution. Caution: Adding charcoal to a boiling solution can cause it to boil over violently.

• Heat and Swirl: Return the mixture to the heat and swirl or stir for a few minutes. The colored impurities will adsorb onto the surface of the charcoal.

• Perform Hot Filtration: This is the most critical step. You must filter the hot solution to remove the charcoal. If the solution cools, your product will crystallize prematurely along with the charcoal.

  • Use a pre-heated funnel (fluted filter paper is best) to filter the hot solution into a clean, pre-warmed flask.

  • Work quickly and efficiently to minimize cooling.

• Crystallize: Allow the now-colorless filtrate to cool slowly to crystallize your purified product.

Q5: What is the best general purification strategy for this compound?

A5: A combination of acid-base extraction followed by recrystallization is the most robust method. This strategy separates compounds based on two different physical properties: acidity and solubility.

Workflow Diagram: General Purification Strategy

Caption: Recommended workflow for purifying the target compound.

Step-by-Step Protocol: Acid-Base Extraction

• Dissolve the crude product in an organic solvent like ethyl acetate (EtOAc).

• Transfer the solution to a separatory funnel and add an equal volume of a 1M aqueous sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) solution.

• Stopper the funnel and shake vigorously, venting frequently to release any pressure.

• Allow the layers to separate. Your desired product will be deprotonated and move into the aqueous layer as its sodium salt. Neutral or basic impurities will remain in the organic layer.[4]

• Drain the lower aqueous layer into a clean flask.

• Cool the aqueous layer in an ice bath and slowly add 1M HCl with stirring until the pH is between 2 and 3.

• A precipitate of your pure carboxylic acid should form.[4]

• Collect the solid product by vacuum filtration, wash with a small amount of cold water, and dry thoroughly.[4]

Data & Protocols

Table 1: Potential Recrystallization Solvents

Based on the structure (polar carboxylic acid, nitro group), the following solvents and systems are recommended starting points.

Solvent/System	Boiling Point (°C)	Rationale & Use Case
Water	100	Good for highly polar compounds. The compound will likely have low solubility in cold water but higher solubility in hot water.
Ethanol (EtOH)	78	A versatile polar protic solvent. Often a good first choice for compounds with hydrogen bonding capability.[8]
Isopropanol (IPA)	82	Similar to ethanol but slightly less polar. Can be a good alternative if the product is too soluble in ethanol.
Acetonitrile (MeCN)	82	A polar aprotic solvent. Can be effective if protic solvents lead to solubility issues.
Ethyl Acetate (EtOAc)/Hexane	77 / 69	A common solvent pair. Dissolve in minimal hot EtOAc, then add hexanes dropwise until the solution becomes cloudy. Reheat to clarify and cool slowly.[8]
Methanol (MeOH)	65	Several pyrazole carboxylic acids show good crystallization behavior from methanol.[9]

References

• 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697. PubChem, National Center for Biotechnology Information. [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Link]

• Why I am not getting crystals? ResearchGate. [Link]

• WO2011076194A1 - Method for purifying pyrazoles.

• 1-methyl-5-propyl-1H-pyrazole-3-carboxylic acid | C8H12N2O2 | CID 9898937. PubChem, National Center for Biotechnology Information. [Link]

• Tips & Tricks: Recrystallization. Department of Chemistry, University of Rochester. [Link]

• Problems with Recrystallisations. Chemistry Teaching Labs, University of York. [Link]

• US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present.

• 1-METHYL-4-NITRO-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID. Chemsrc. [Link]

• 5-Nitro-1H-pyrazole-3-carboxylic acid | C4H3N3O4 | CID 86222684. PubChem, National Center for Biotechnology Information. [Link]

• Process for the crystallization of nitro-aromatic compounds in nitric acid.

• Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. MDPI. [Link]

• CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.

• (PDF) 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. ResearchGate. [Link]

Sources

• 1. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present - Google Patents [patents.google.com]
• 6. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: 1-Methyl-5-nitro-1H-pyrazole-3-carboxylic Acid

Welcome to the technical support center for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the stability challenges associated with this compound. As a substituted nitropyrazole, this molecule possesses a unique combination of functional groups that, while synthetically useful, require careful handling and a nuanced understanding of its chemical behavior. This document provides troubleshooting guidance for common experimental issues and answers frequently asked questions regarding the compound's stability and safe handling.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Each issue is followed by an analysis of potential causes rooted in the compound's chemical nature and a step-by-step protocol for resolution.

Issue 1: Sample Discoloration (Yellowing or Browning) Upon Storage or in Solution

Scenario: You observe that your solid sample, which was initially off-white or pale yellow, has developed a darker yellow or brown color over time. Alternatively, a solution of the compound, particularly in polar aprotic solvents (e.g., DMSO, DMF), changes color upon standing.

Causality Analysis: Discoloration is a common indicator of chemical decomposition. For a nitroaromatic compound like this, several factors can contribute:

• Photodegradation: Nitroaromatic compounds are susceptible to degradation upon exposure to light, especially UV wavelengths. This can lead to the formation of colored byproducts.[1][2]

• Thermal Stress: Although many nitropyrazoles exhibit high thermal stability, prolonged exposure to even moderate heat can initiate slow decomposition.[3][4] The presence of impurities can lower the decomposition temperature.

• Reaction with Impurities or Solvent: Residual acidic or basic impurities from the synthesis can catalyze degradation. Certain solvents can also react with the compound over time.

Troubleshooting Protocol:

• Verify Purity: Re-analyze the compound's purity using LC-MS or NMR. The presence of new, minor peaks compared to a fresh sample is indicative of degradation.

• Implement Strict Storage Conditions:

  • Transfer the solid compound to an amber glass vial to protect it from light.

  • Store the vial in a desiccator at a reduced temperature (2-8°C is recommended) to minimize moisture and thermal exposure.

  • For long-term storage, consider flushing the vial with an inert gas like argon or nitrogen.

• Solvent Stability Test:

  • Dissolve a small amount of the compound in your intended solvent and a control solvent (e.g., a freshly opened bottle of anhydrous acetonitrile).

  • Keep one set of samples on the benchtop exposed to ambient light and another set wrapped in aluminum foil in a dark drawer.

  • Monitor for color change over 24-48 hours. This will help determine if the instability is solvent- or light-dependent.

• Purification: If degradation is confirmed, re-purification by recrystallization may be necessary. Choose a solvent system in which the compound is sparingly soluble at room temperature but readily soluble when heated.

Issue 2: Inconsistent or Drifting Analytical Results (e.g., NMR, LC-MS, HPLC Purity)

Scenario: You analyze a sample and get a clean NMR spectrum and a single peak in your LC-MS. However, upon re-analyzing the same sample (e.g., a prepared NMR tube or HPLC vial) a day or two later, you observe new peaks, peak broadening, or a decrease in the main peak's area percentage.

Causality Analysis: This issue points towards instability in the analytical solvent. The carboxylic acid and nitro functionalities on the pyrazole ring create a molecule susceptible to several reactions in solution.

• Hydrolysis: The carboxylic acid group can undergo slow hydrolysis, especially in the presence of trace water in the solvent.[5][6][7] While typically requiring acid or base catalysis and heat, it can occur over extended periods in solution.

• Solvolysis: Reactive solvents could potentially react with the compound. For instance, methanol could lead to esterification under certain conditions.

• pH Effects: The acidity of the carboxylic acid means its protonation state can change depending on the solvent and any additives, potentially affecting its retention time in chromatography or chemical shifts in NMR.

Troubleshooting Protocol:

• Always Use Freshly Prepared Solutions: For all quantitative analyses, prepare solutions immediately before the experiment. Do not store stock solutions for extended periods unless their stability in that specific solvent and storage condition has been validated.

• Solvent Selection:

  • Use high-purity, anhydrous solvents whenever possible.

  • For NMR, deuterated acetonitrile or acetone may be preferable to DMSO-d6 if solution stability is an issue, as DMSO can be hygroscopic and contain trace impurities.

• Control for pH: In reversed-phase HPLC, adding a small amount of a modifier like formic acid or TFA (0.1%) to the mobile phase can ensure the carboxylic acid is fully protonated, leading to more consistent retention times and peak shapes.

• Degradation Kinetics: If necessary, conduct a simple time-course study. Analyze a freshly prepared solution at t=0, 2, 4, 8, and 24 hours to quantify the rate of degradation in a specific solvent.

Issue 3: Unexpected Exotherm, Gas Evolution, or Pressure Buildup

Scenario: During a reaction, you observe an unexpected increase in temperature, see bubbling, or notice pressure building in a sealed vessel. This is a critical safety observation.

Causality Analysis: This behavior is a strong indicator of thermal decomposition. Nitropyrazoles are a class of energetic materials, and their decomposition can be rapid and exothermic, releasing gaseous products like NOx and CO2.[8][9]

• Thermal Decomposition Threshold: The reaction temperature may have exceeded the compound's decomposition temperature. The decomposition of many N-substituted dinitropyrazoles begins in the range of 190-260°C, but this can be lower depending on the specific structure and impurities.[10]

• Incompatibility: The compound may have been mixed with an incompatible reagent, catalyzing its decomposition. Strong oxidizing agents, strong bases, and some metals can initiate a hazardous reaction.[9][11]

• Concentration and Scale: The risk of a thermal runaway increases with higher concentrations and larger reaction scales.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for thermal events.

Corrective Protocol:

• Immediate Action: If an unexpected exotherm occurs, immediately remove the heat source and ensure proper ventilation. If the reaction is in a sealed vessel, vent it to a safe area if possible and trained to do so.

• Reagent Compatibility Check: Before repeating the experiment, consult the Safety Data Sheets (SDS) for all reagents. Avoid strong oxidizing agents (e.g., permanganates, nitrates), strong bases (e.g., NaOH, KOH), and strong reducing agents.[9]

• Thermal Analysis: It is highly recommended to perform a Differential Scanning Calorimetry (DSC) analysis on a small, pure sample of the compound. This will determine its precise onset of decomposition temperature and the energy released.

• Modify Reaction Conditions:

  • Run the reaction at a lower temperature.

  • Use more dilute conditions.

  • Add reagents slowly and portion-wise to control the reaction rate and heat generation.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid?

A1: The primary stability concerns stem from its nature as a nitrated heterocyclic compound, which places it in the category of energetic materials.[3][4] The key concerns are:

• Thermal Stability: It can decompose exothermically at elevated temperatures. While the exact temperature is not published, related compounds suggest it is likely stable well above room temperature, but susceptible to runaway decomposition if heated improperly.[10]

• Shock and Friction Sensitivity: The presence of the nitro group on the pyrazole ring suggests potential sensitivity to mechanical shock and friction. The degree of sensitivity can vary greatly among nitropyrazoles.[12][13]

• Incompatibility: The compound is likely incompatible with strong oxidizing agents, strong bases, and strong reducing agents, which can catalyze its decomposition.[9][11]

• Photostability: Like many nitroaromatic compounds, it may be sensitive to light, leading to gradual degradation.[1]

Q2: How should I properly store this compound for maximum shelf life?

A2: To ensure the long-term integrity of the compound, follow these storage guidelines:

• Container: Store in a tightly sealed, clearly labeled amber glass vial.[14]

• Temperature: Store in a cool environment, preferably refrigerated (2-8°C).[15] Avoid repeated freeze-thaw cycles.

• Atmosphere: Store under a dry, inert atmosphere (e.g., in a desiccator or flushed with argon).

• Location: Store in a designated area for reactive or potentially energetic compounds, away from heat sources, direct sunlight, and incompatible materials.[11][16]

Q3: What are the likely chemical decomposition pathways for this compound?

A3: Based on its functional groups, several decomposition pathways are plausible, especially under thermal stress:

• Decarboxylation: The carboxylic acid group can be lost as CO2, particularly upon heating.

• Nitro Group Chemistry: The C-NO2 bond can cleave, which is often an initial step in the decomposition of energetic materials.[17][18] This can lead to the formation of NOx gases.

• Pyrazole Ring Opening: At higher energies, the heterocyclic ring itself can fragment, leading to the formation of N2 and other small molecules.

Caption: Plausible decomposition pathways for the title compound.

Q4: What safety precautions are necessary when handling this compound?

A4: Due to its potential energetic nature, handle this compound with a higher level of caution than standard laboratory reagents.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses or goggles, and chemical-resistant gloves.[14]

• Engineering Controls: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[15]

• Avoid Ignition and Initiation Sources: Keep the compound away from open flames, sparks, and static electricity. Use non-sparking tools for handling the solid. Avoid grinding, dropping, or subjecting the material to heavy impact or friction.[14][19]

• Small Scale: Whenever possible, work with the smallest practical quantities, especially when heating the compound or running reactions for the first time.

Q5: Can I use a metal spatula to handle the solid compound?

A5: It is best practice to avoid using metal spatulas, especially those that can create sparks (e.g., steel). While many nitropyrazoles are classified as insensitive, contamination with trace metals could catalyze decomposition, and there is a non-zero risk of initiation from friction or impact. Use of softer, non-sparking spatulas made of plastic, ceramic, or wood is a prudent safety measure.

Data Summary: Stability of Related Nitropyrazole Compounds

Compound Class	Example Compound	Decomposition Temp. (Td)	Sensitivity	Reference
N-Alkyl Dinitropyrazoles	N-Allyl-3,4-DNP	201.2 °C	Not specified	[10]
N-Alkyl Dinitropyrazoles	N-Acryloyl-3,4-DNP	194.8 °C	Not specified	[10]
N-Alkyl Dinitropyrazoles	N-Allyl-3,5-DNP	217.4 °C	Not specified	[10]
Polynitro Pyrazoles	Bis(3,4,5-trinitropyrazolyl)methane	205 °C	Impact: 4 J (Sensitive)	[12]
Polynitro Pyrazoles	Bis(3,4,5-trinitropyrazolyl)ethane	250 °C	Impact: 25 J (Less Sensitive)	[12]
Nitropyrazole Amides	1-Methyl-4-nitro-3-propylpyrazole-5-carboxamide	Not specified; melts at 139°C	Not specified	[11]

Disclaimer: This guide is intended for informational purposes for trained laboratory personnel. The stability and reactivity of chemical compounds can be influenced by many factors, including purity, temperature, pressure, and the presence of other substances. Always consult the Safety Data Sheet (SDS) and conduct a thorough risk assessment before beginning any new experiment.

References

• Burkhard Krumm, et al. (2020). Alkyl‐Bridged Nitropyrazoles – Adjustment of Performance and Sensitivity Parameters. ChemistryOpen.
• Li, H., et al. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7464168/]
• Li, Y., et al. (2025). Anisotropic Shock Response of 3,4-Dinitropyrazole Revealed by First-Principles Calculations. The Journal of Physical Chemistry A. [Available at: https://pubmed.ncbi.nlm.nih.gov/39535805/]
• TCI Chemicals. Safety Data Sheet: 1-Methyl-4-nitro-3-propylpyrazole-5-carboxamide. [Available through chemical supplier websites]
• ChemScene. Safety Data Sheet: 5-Acetyl-1H-pyrazole-3-carboxylic acid. [Available through chemical supplier websites]
• Zhang, J., et al. (2023). Combination of Nitropyrazole and Nitroaminotriazole: A Novel High-Energy Insensitive Energetic Material. Crystal Growth & Design. [Available at: https://pubs.acs.org/doi/10.1021/acs.cgd.3c00518]
• Stewart, J. J. P., et al. (2022). Understanding Explosive Sensitivity with Effective Trigger Linkage Kinetics. ACS Physical Chemistry Au. [Available at: https://pubs.acs.org/doi/10.1021/acsphyschemau.2c00017]
• CymitQuimica. Safety Data Sheet: 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid. [Available through chemical supplier websites]
• AK Scientific, Inc. Safety Data Sheet: Methyl 3-nitro-1H-pyrazole-4-carboxylate. [Available through chemical supplier websites]
• Zhang, J., et al. (2010). Two Important Factors Influencing Shock Sensitivity of Nitro Compounds: Bond Dissociation Energy of X-NO2 (X = C, N, O) and Mulliken Charges of Nitro Group. Journal of Hazardous Materials. [Available at: https://pubmed.ncbi.nlm.nih.gov/20708343/]
• Singh, J., et al. (2022). Pushing the Limit of Nitro Groups on a Pyrazole Ring with Energy-Stability Balance. ACS Applied Materials & Interfaces. [Available at: https://pubs.acs.org/doi/10.1021/acsami.1c21510]
• ChemicalBook. Safety Data Sheet: 5-Nitro-3-pyrazolecarboxylic acid. [Available through chemical supplier websites]
• Benz, M., et al. (2023). Synthesis and Characterization of Azido- and Nitratoalkyl Nitropyrazoles as Potential Melt-Cast Explosives. Molecules. [Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10501192/]
• Li, H., et al. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PubMed. [Available at: https://pubmed.ncbi.nlm.nih.gov/32751711/]
• Wang, Z., et al. (2021). Synthesis of high-performance insensitive energetic materials based on nitropyrazole and 1,2,4-triazole. New Journal of Chemistry. [Available at: https://pubs.rsc.org/en/content/articlelanding/2021/nj/d1nj03487a]
• PubChem. 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. [Available at: https://pubchem.ncbi.nlm.nih.gov/compound/25248697]
• Fisher Scientific. Safety Data Sheet: 1-Methyl-1H-pyrazole-3-carboxylic acid. [Available through chemical supplier websites]
• Zhang, C., et al. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online. [Available at: https://www.researchgate.net/publication/230308003_1-Methyl-3-propyl-1H-pyrazole-5-carboxylic_acid]
• PubChem. 5-Nitro-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. [Available at: https://pubchem.ncbi.nlm.nih.gov/compound/86222684]
• Google Patents. CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester. [Available at: https://patents.google.
• Chemistry Steps. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Available at: https://www.chemistrysteps.com/nitrile-hydrolysis-to-carboxylic-acid-mechanism/]
• Li, X., et al. (2005). Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Journal of Environmental Sciences. [Available at: https://pubmed.ncbi.nlm.nih.gov/16625829/]
• Chemistry LibreTexts. Making Carboxylic Acids by the Hydrolysis of Nitriles. [Available at: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/21%3A_Carboxylic_Acid_Derivatives_-_Nucleophilic_Acyl_Substitution/21.07%3A_Chemistry_of_Nitriles]
• Behpour, M., et al. (2016). Photocatalytic degradation of some organic dyes under solar light irradiation using TiO2 and ZnO nanoparticles. Nanochemistry Research.
• Master Organic Chemistry. Hydrolysis of nitriles with aqueous acid to give carboxylic acids. [Available at: https://www.masterorganicchemistry.com/reaction-guide/hydrolysis-of-nitriles-with-aqueous-acid-to-give-carboxylic-acids/]
• Chem-Impex. 1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid. [Available through chemical supplier websites]
• Sener, A., et al. (2018). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Available at: https://dergipark.org.tr/en/pub/tbtk/issue/33620/373204]
• Organic Chemistry Guide. (2023). Carboxylic acids from nitriles - EASY! [YouTube video]. [Available at: https://www.youtube.
• Ventura College. Hydrolysis of Nitriles to Carboxylic Acid. [Available at: https://www.venturacollege.edu/public/block/production/file-library/chemistry/ventura/organic-chemistry-lab/hydrolysis-of-nitriles-to-carboxylic-acid.pdf]
• ChemicalBook. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis. [Available through chemical supplier websites]
• Kuehl, V. A., et al. (2023). Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles. ACS Omega. [Available at: https://pubs.acs.org/doi/10.1021/acsomega.2c07390]
• ResearchGate. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. [Available at: https://www.researchgate.net/publication/288835848_Synthesis_and_Some_Reactions_of_Pyrazole-3-carboxylic_acid_Having_Trifluoromethyl_Unit]
• Al-Zoubi, R. M., et al. (2019). Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. [Available at: https://www.mdpi.com/1420-3049/24/19/3547]
• MedChemExpress. 1-Methyl-1H-pyrazole-3-carboxylic acid-SDS. [Available through chemical supplier websites]
• Sigma-Aldrich. 3-Methylpyrazole-5-carboxylic acid. [Available through chemical supplier websites]
• Li, S., et al. (2021). Photocatalytic Decomposition of Nitrobenzene in Aqueous Solution by Ag/Cu2O Assisted with Persulfate under Visible Light Irradiation. Molecules. [Available at: https://www.mdpi.com/1420-3049/26/22/6894]

Sources

• 1. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photocatalytic Decomposition of Nitrobenzene in Aqueous Solution by Ag/Cu2O Assisted with Persulfate under Visible Light Irradiation | MDPI [mdpi.com]
• 3. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 8. Synthesis and Characterization of Azido- and Nitratoalkyl Nitropyrazoles as Potential Melt-Cast Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]
• 10. s3.amazonaws.com [s3.amazonaws.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 13. pubs.acs.org [pubs.acs.org]
• 14. aksci.com [aksci.com]
• 15. chemscene.com [chemscene.com]
• 16. static.cymitquimica.com [static.cymitquimica.com]
• 17. Anisotropic Shock Response of 3,4-Dinitropyrazole Revealed by First-Principles Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Two important factors influencing shock sensitivity of nitro compounds: Bond dissociation energy of X-NO2 (X = C, N, O) and Mulliken charges of nitro group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating the Degradation Pathways of Nitropyrazole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with nitropyrazole compounds. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to support your experimental work on the degradation pathways of these important molecules.

Introduction: Understanding the Stability Landscape of Nitropyrazoles

Nitropyrazole scaffolds are of significant interest in medicinal chemistry and materials science due to their unique electronic properties and biological activities.[1] However, the presence of the nitro group introduces specific stability considerations that can impact experimental outcomes, from drug formulation to environmental fate studies. This guide will walk you through the primary degradation pathways—photochemical, microbial, and metabolic—and provide practical solutions to common challenges.

Part 1: Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, providing potential causes and actionable solutions.

Photodegradation Studies

Question 1: My nitropyrazole compound is degrading too quickly under standard laboratory lighting. What's happening and how can I mitigate this?

Answer:

Rapid degradation under ambient light suggests high photosensitivity, a known characteristic of some nitroaromatic compounds.[2] The energy from light, particularly in the UV spectrum, can excite the nitro group, leading to a cascade of reactions.

• Causality: The primary mechanism often involves the absorption of photons by the nitroaromatic system, leading to the formation of excited states. These excited molecules can then undergo various reactions, including intramolecular rearrangement or reaction with surrounding molecules. For instance, nifedipine, a well-known photosensitive drug, undergoes conversion of its nitro group to a nitroso group upon light exposure.[2]

• Troubleshooting Steps:

  • Protect from Light: The most immediate solution is to protect your samples from light at all times. Use amber-colored vials or wrap your glassware in aluminum foil. Conduct experiments under low-light conditions or with filtered light.

  • Solvent Selection: The solvent can influence photodegradation rates. Protic solvents may participate in photochemical reactions. Consider using aprotic solvents if compatible with your compound and experimental design.

  • Wavelength Control: If using a photostability chamber, ensure the light source specifications are appropriate. Using filters to cut off high-energy UV radiation can help determine the wavelengths causing the degradation.[3]

  • Forced Degradation Study: To understand the degradation pathway, perform a forced degradation study under controlled light conditions (e.g., using a photostability chamber compliant with ICH Q1B guidelines).[4] This will help in identifying the major photodegradants.

Question 2: I'm seeing multiple, unidentified peaks in my HPLC chromatogram after a photostability study. How can I identify these degradation products?

Answer:

The formation of multiple peaks indicates a complex photodegradation pathway. Identifying these products is crucial for understanding the mechanism and potential toxicity.

• Causality: Photodegradation can proceed through several pathways simultaneously, including nitro group reduction, ring cleavage, or rearrangement, leading to a mixture of products.[2][5]

• Troubleshooting Workflow:

  Caption: Workflow for identifying photodegradation products.

• Step-by-Step Identification Protocol:

  • LC-MS/MS Analysis: Use liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) to obtain the mass-to-charge ratio (m/z) and fragmentation patterns of the degradation products.

  • High-Resolution Mass Spectrometry (HRMS): Employ techniques like Quadrupole Time-of-Flight (Q-TOF) mass spectrometry to get accurate mass measurements, which can help in determining the elemental composition of the degradants.[6]

  • Forced Degradation with Isotope Labeling: If possible, synthesize an isotopically labeled version of your parent compound (e.g., with ¹⁵N in the nitro group). Analyzing the photodegradation of this labeled compound can help track the fate of the nitro group.

  • Isolation and NMR: For key degradants, use preparative HPLC to isolate sufficient quantities for structural elucidation by Nuclear Magnetic Resonance (NMR) spectroscopy.

Microbial Degradation Studies

Question 3: My nitropyrazole compound shows no degradation when incubated with soil or water samples. Is it resistant to microbial breakdown?

Answer:

While some nitropyrazoles may be recalcitrant, a lack of degradation in initial experiments doesn't confirm resistance. Several factors can influence microbial activity.

• Causality: The presence of electron-withdrawing nitro groups can make the aromatic ring resistant to oxidative degradation by many common microorganisms.[7] Additionally, the microbial consortium in your sample may lack the specific enzymes, such as nitroreductases, required for the initial step of degradation.[8][9] Environmental conditions also play a crucial role.[10][11]

• Troubleshooting Steps:

  • Acclimatization: Microorganisms may need time to adapt and induce the necessary enzymes to degrade a novel compound. Consider a longer incubation period or an enrichment culture approach where the nitropyrazole is the sole carbon or nitrogen source.

  • Nutrient Amendment: Ensure the soil or water sample has sufficient nutrients (carbon, nitrogen, phosphorus) to support microbial growth and activity. Co-metabolism, where microbes degrade the compound while utilizing another primary substrate, is a common mechanism.[12]

  • Environmental Parameters: Optimize pH, temperature, and moisture content, as these significantly affect microbial activity.[11]

  • Inoculation with Known Degraders: If available, inoculate your samples with microbial cultures known to degrade nitroaromatic compounds, such as Pseudomonas, Bacillus, or Phanerochaete chrysosporium.[13][14]

  • Check for Bioavailability: The compound might be strongly adsorbed to soil particles, making it unavailable to microorganisms. Analyze both the aqueous and solid phases to assess bioavailability.[15]

Metabolic Stability Assays

Question 4: I'm conducting an in vitro metabolic stability assay with liver microsomes, but my nitropyrazole compound appears to be unstable even in the absence of NADPH. What could be the reason?

Answer:

Instability in the absence of the cofactor NADPH suggests non-CYP-mediated degradation or chemical instability in the assay buffer.

• Causality: While Cytochrome P450 (CYP) enzymes are major players in drug metabolism and are NADPH-dependent, other enzymes present in liver microsomes, such as UDP-glucuronosyltransferases (UGTs), do not require NADPH.[16] Alternatively, the compound may be chemically unstable at the pH of the incubation buffer (typically pH 7.4).

• Troubleshooting Steps:

  • Control Experiments:

    • Heat-inactivated microsomes: Incubate your compound with heat-inactivated microsomes. If degradation persists, it's likely due to chemical instability.

    • Incubation buffer only: Incubate your compound in the assay buffer without any microsomes. This will confirm chemical instability.

  • Investigate Non-CYP Metabolism: If the compound is stable in buffer but degrades in the absence of NADPH with active microsomes, consider the involvement of other microsomal enzymes like UGTs or flavin-containing monooxygenases (FMOs).

  • pH Stability Profile: Determine the stability of your compound over a range of pH values to identify if the assay buffer's pH is contributing to degradation.

Question 5: My nitropyrazole drug candidate is rapidly metabolized in vitro. How can I determine the primary metabolic pathways?

Answer:

Identifying the metabolic pathways is crucial for understanding the drug's pharmacokinetic profile and potential for drug-drug interactions.

• Causality: Nitropyrazoles can undergo several metabolic transformations. The nitro group can be reduced to amino or hydroxylamino groups, often by nitroreductases.[8][9] The pyrazole ring can be hydroxylated or undergo N-dealkylation if substituted.[17][18] These reactions are often mediated by CYP enzymes.[19][20]

• Metabolite Identification Workflow:

  Caption: Workflow for elucidating metabolic pathways.

• Step-by-Step Protocol:

  • Metabolite Profiling with LC-HRMS: Incubate the compound with liver microsomes or hepatocytes and analyze the samples using high-resolution LC-MS to detect and tentatively identify metabolites based on their mass shifts from the parent compound.[21]

  • Reaction Phenotyping: Use a panel of recombinant human CYP enzymes to identify which specific isoforms are responsible for the metabolism.[22]

  • Chemical Inhibition Studies: In human liver microsomes, use selective chemical inhibitors for different CYP isozymes to confirm the results from reaction phenotyping.[23]

  • Metabolite Synthesis: If possible, synthesize the suspected major metabolites to use as reference standards for definitive identification and quantification.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common degradation pathways for nitropyrazole compounds?

A1: Based on the chemistry of nitroaromatic compounds and pyrazoles, the most probable degradation pathways are:

• Photodegradation: Can involve nitro-to-nitrite rearrangement, reduction of the nitro group to a nitroso or amino group, or photolytic cleavage of the pyrazole ring.[2][5]

• Microbial Degradation: Often initiated by the reduction of the nitro group to a hydroxylamino or amino group by nitroreductase enzymes.[8][13] The resulting aminopyrazole may then undergo further degradation, including ring cleavage.

• Metabolic Degradation: In mammals, metabolism can involve:

  • Phase I Reactions: Nitro reduction (catalyzed by nitroreductases or CYPs), hydroxylation of the pyrazole ring (CYP-mediated), and N-dealkylation of substituted pyrazoles.[17][18]

  • Phase II Reactions: Conjugation of hydroxylated metabolites or the pyrazole nitrogen with glucuronic acid or sulfate.[17][18]

Q2: How does the position of the nitro group on the pyrazole ring affect its stability?

A2: The position of the nitro group can significantly influence the electronic properties and, consequently, the stability of the molecule. While specific studies on nitropyrazole isomers are limited, in general, the proximity of the nitro group to other functional groups can lead to different intramolecular interactions and reactivity. For example, in dinitrobenzamide prodrugs, the position of the nitro group affects which one is preferentially reduced by nitroreductase.[24]

Q3: Are there any predictable degradation products I should look for?

A3: Yes, based on common degradation mechanisms, you can anticipate certain products:

• Aminopyrazoles: Resulting from the reduction of the nitro group. This is a very common metabolite in both microbial and mammalian systems.

• Hydroxynitropyrazoles: From the oxidation of the pyrazole ring.

• Denitrated pyrazoles: Where the nitro group is replaced by a hydroxyl group.

• Ring-opened products: These are more likely under harsh conditions like strong UV irradiation or aggressive microbial degradation.

Q4: What are the key enzymes involved in the metabolism of nitropyrazoles?

A4: The key enzymes are likely to be:

• Cytochrome P450 (CYP) enzymes: Particularly from the CYP1A, CYP2C, CYP2D, and CYP3A families, which are responsible for a wide range of oxidative metabolic reactions.[19][25]

• Nitroreductases: These enzymes are crucial for the reduction of the nitro group and are found in both bacteria and eukaryotes.[8][9][26]

• UDP-glucuronosyltransferases (UGTs): These are Phase II enzymes that conjugate metabolites to enhance their water solubility and excretion.[16]

Part 3: Experimental Protocols and Data

Protocol: Photostability Testing of a Nitropyrazole Compound

This protocol is based on the ICH Q1B guidelines for photostability testing.[4]

• Sample Preparation:

  • Prepare a solution of the nitropyrazole compound in a suitable solvent (e.g., acetonitrile/water).

  • Place the solution in a chemically inert, transparent container (e.g., quartz cuvette).

  • Prepare a "dark control" sample by wrapping an identical container in aluminum foil.

• Exposure:

  • Place both the sample and the dark control in a photostability chamber equipped with a light source that meets ICH Q1B Option 2 requirements (a cool white fluorescent lamp and a near-UV lamp).[4]

  • Expose the samples to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Analysis:

  • At specified time points, withdraw aliquots from both the exposed and dark control samples.

  • Analyze the samples by a validated stability-indicating HPLC method (e.g., reverse-phase HPLC with UV detection).

  • Quantify the parent compound and any major degradation products.

• Data Evaluation:

  • Compare the chromatograms of the exposed sample to the dark control to identify peaks corresponding to photodegradants.

  • Calculate the percentage of degradation of the parent compound.

Protocol: In Vitro Metabolic Stability Assay using Liver Microsomes

This protocol is a general procedure for assessing metabolic stability.[6][16][27]

• Reagent Preparation:

  • Prepare a phosphate buffer (0.1 M, pH 7.4).

  • Prepare a stock solution of the nitropyrazole compound in a suitable solvent (e.g., DMSO).

  • Prepare an NADPH regenerating system solution.

• Incubation:

  • In a microcentrifuge tube, add the phosphate buffer, liver microsomes (e.g., human, rat, or mouse), and the nitropyrazole compound stock solution.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system. For a negative control, add buffer instead of the NADPH system.

• Sampling and Quenching:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) with an internal standard.

• Sample Processing and Analysis:

  • Vortex and centrifuge the quenched samples to precipitate the protein.

  • Transfer the supernatant to an HPLC vial.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of the curve gives the degradation rate constant (k).

  • Calculate the half-life (t₁/₂) as 0.693/k.

  • Calculate the intrinsic clearance (CLint) in µL/min/mg microsomal protein.

Data Presentation

Table 1: Example Data for Metabolic Stability of Compound X in Liver Microsomes

Species	Half-life (t₁/₂) (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)
Human	25	27.7
Rat	15	46.2
Mouse	8	86.6

This is example data and will vary depending on the specific nitropyrazole compound.

Part 4: Visualizing Degradation Pathways

The following diagram illustrates a hypothetical generalized degradation pathway for a nitropyrazole compound, incorporating photochemical, microbial, and metabolic routes.

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photosensitivity Reactions Induced by Photochemical Degradation of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. science2016.lp.edu.ua [science2016.lp.edu.ua]
• 4. Cytochrome P450 3A4-mediated oxidative conversion of a cyano to an amide group in the metabolism of pinacidil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Secondary Formation of Aromatic Nitroderivatives of Environmental Concern: Photonitration Processes Triggered by the Photolysis of Nitrate and Nitrite Ions in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Bacterial pathways for degradation of nitroaromatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Microbial nitroreductases: A versatile tool for biomedical and environmental applications | Semantic Scholar [semanticscholar.org]
• 9. Recent advances and applications of nitroreductase activable agents for tumor theranostic - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agronomyjournals.com [agronomyjournals.com]
• 11. my.ucanr.edu [my.ucanr.edu]
• 12. Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review [mdpi.com]
• 13. Biodegradation of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Insights Into the Microbial Degradation and Biochemical Mechanisms of Neonicotinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Changed degradation behavior of pesticides when present in mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Metabolism of pyrazole. Structure elucidation of urinary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. hyphadiscovery.com [hyphadiscovery.com]
• 19. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. The in vitro metabolism and in vivo pharmacokinetics of the bacterial β-glucuronidase inhibitor UNC10201652 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Characterization of human cytochrome p450 enzymes involved in the metabolism of the piperidine-type phenothiazine neuroleptic thioridazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. medjpps.com [medjpps.com]
• 24. Studies on the nitroreductase prodrug-activating system. Crystal structures of complexes with the inhibitor dicoumarol and dinitrobenzamide prodrugs and of the enzyme active form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Mechanisms of Cytochrome P450-Catalyzed Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Ratiometric Fluorescence Assay for Nitroreductase Activity: Locked-Flavylium Fluorophore as a NTR-Sensitive Molecular Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

Technical Support Center: Scale-up Synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Welcome to the technical support center for the synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up this important synthesis. Below you will find troubleshooting advice and frequently asked questions to ensure a safe, efficient, and reproducible process.

Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Question 1: My nitration reaction is showing poor yield and the formation of multiple byproducts. What are the likely causes and how can I mitigate this?

Answer: Poor yield and byproduct formation during the nitration of pyrazole derivatives are common challenges, especially during scale-up. The primary causes are often related to inadequate temperature control and suboptimal reaction conditions.

• Exothermic Reaction and Temperature Control: Nitration is a highly exothermic reaction.[1][2] Inadequate heat dissipation on a larger scale can lead to a rapid increase in temperature, promoting side reactions such as over-nitration or oxidative degradation of the starting material and product. It is crucial to have a robust cooling system and to monitor the internal reaction temperature closely. Continuous flow reactors can offer significant advantages for managing exotherms in nitration processes due to their high surface-area-to-volume ratio.[3][4]

• Regioselectivity: The position of the nitro group on the pyrazole ring is critical. The formation of unwanted isomers can be influenced by the nitrating agent and the reaction conditions. For N-methylated pyrazoles, nitration typically occurs at the 4 or 5 position. The ratio of these isomers can be influenced by the strength of the nitrating agent and the temperature.

• Recommended Actions:

  • Slow, Controlled Addition: Add the nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) dropwise to the solution of 1-methyl-1H-pyrazole-3-carboxylic acid while maintaining a low temperature, typically between 0 and 10 °C.

  • Efficient Stirring: Ensure vigorous and efficient stirring to maintain a homogenous temperature throughout the reaction mixture and prevent localized "hot spots."

  • Optimize Nitrating Agent: The choice and concentration of the nitrating agent are crucial. A mixture of fuming nitric acid and fuming sulfuric acid can be effective but requires careful handling due to its high reactivity.[1]

Question 2: I am observing significant degradation of my starting material during the reaction. How can I prevent this?

Answer: Degradation of the starting material is often a result of oxidative side reactions caused by the strong oxidizing nature of the nitrating mixture, especially at elevated temperatures.

• Mechanism of Degradation: At higher temperatures, nitric acid can act as a strong oxidizing agent, leading to the cleavage of the pyrazole ring or oxidation of the carboxylic acid group.

• Preventative Measures:

  • Strict Temperature Control: As mentioned previously, maintaining a low and consistent temperature is the most critical factor in preventing degradation.

  • Reaction Time: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction as soon as the starting material is consumed to prevent prolonged exposure to the harsh reaction conditions.

  • Choice of Solvent: The reaction is typically carried out in a strong acid medium which also acts as the solvent. Ensure your starting material is stable under these conditions before proceeding to a larger scale.

Question 3: The purification of the final product is proving difficult, with persistent impurities. What are the best strategies for purification at scale?

Answer: Purification of nitro-pyrazole carboxylic acids can be challenging due to their polarity and potential for co-precipitation with inorganic salts.

• Common Impurities: Impurities can include unreacted starting material, isomeric byproducts, and degradation products.

• Purification Protocol:

  • Quenching and Precipitation: After the reaction is complete, the mixture is typically quenched by carefully pouring it onto ice. This precipitates the crude product. Ensure the quenching process is slow and controlled to manage the exotherm.

  • Washing: The crude product should be thoroughly washed with cold water to remove residual acids and inorganic salts.

  • Recrystallization: Recrystallization is often the most effective method for purifying the final product. Suitable solvents include aqueous ethanol, acetic acid, or a mixture of organic solvents. The choice of solvent will depend on the solubility profile of your product and impurities.

  • Acid-Base Extraction: An alternative or supplementary method is to dissolve the crude product in a basic aqueous solution (e.g., sodium bicarbonate) and then wash with an organic solvent to remove non-acidic impurities. The aqueous layer can then be acidified to precipitate the purified product. A patent for purifying pyrazoles suggests forming acid addition salts to facilitate crystallization.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid?

A1: The primary safety concerns are:

• Thermal Runaway: Due to the highly exothermic nature of nitration, there is a risk of a thermal runaway reaction if cooling is insufficient.[1][2] This can lead to a rapid increase in temperature and pressure, potentially causing an explosion.

• Handling of Corrosive and Oxidizing Reagents: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Appropriate personal protective equipment (PPE), including acid-resistant gloves, apron, and face shield, is essential.

• Formation of Unstable Byproducts: Over-nitration can lead to the formation of polynitrated compounds, which may be thermally unstable and pose an explosion hazard.[6][7]

Q2: What is the typical synthesis route for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid?

A2: A common synthetic route involves the following key steps:

• Formation of the Pyrazole Ring: This can be achieved through the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[8][9]

• Methylation: The pyrazole ring is then methylated, typically at the N1 position.

• Nitration: The final step is the nitration of the 1-methyl-1H-pyrazole-3-carboxylic acid to introduce the nitro group at the 5-position. The synthesis of nitropyrazoles often involves the nitration of a pyrazole precursor.[10][11]

Q3: How can I monitor the progress of the reaction effectively?

A3: The most common methods for monitoring the reaction progress are:

• Thin Layer Chromatography (TLC): A quick and effective way to qualitatively assess the consumption of the starting material and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the reaction progress, allowing for more precise determination of the reaction endpoint.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to analyze aliquots of the reaction mixture to determine the conversion and identify any major byproducts.

Data Summary Table

The following table provides a summary of key experimental parameters for a typical lab-scale synthesis, which can be used as a starting point for scale-up optimization.

Parameter	Recommended Range	Rationale
Reaction Temperature	0 - 10 °C	Minimizes byproduct formation and starting material degradation.
Reagent Stoichiometry	1.0 - 1.2 equivalents of Nitric Acid	A slight excess of nitric acid ensures complete conversion of the starting material.
Reaction Time	1 - 4 hours	Dependent on scale and reaction temperature; monitor by TLC or HPLC.
Quenching Temperature	< 10 °C	Prevents hydrolysis of the product and controls the exotherm.
Expected Yield	70 - 85%	Yields can vary based on the purity of starting materials and reaction control.

Experimental Workflow Diagram

Below is a diagram illustrating the general workflow for the synthesis and purification of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Caption: Synthesis and Purification Workflow

References

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

• Cetin, A. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. Retrieved from [Link]

• Li, J., et al. (2023). Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.

• Royal Society of Chemistry. (n.d.). Pyrazoles: 'one-pot' synthesis from arenes and carboxylic acids. Retrieved from [Link]

• ResearchGate. (n.d.). Scale-up and safety of toluene nitration in a meso-scale flow reactor. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. Retrieved from [Link]

• American Chemical Society. (2009). Facile, Fast and Safe Process Development of Nitration and Bromination Reactions Using Continuous Flow Reactors. Retrieved from [Link]

• American Chemical Society. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Retrieved from [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• Singh, J., et al. (2023). Manipulating nitration and stabilization to achieve high energy. Proceedings of the National Academy of Sciences. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Nitropyrazoles (review). Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Manipulating nitration and stabilization to achieve high energy. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 6. Manipulating nitration and stabilization to achieve high energy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Pyrazoles: ‘one-pot’ synthesis from arenes and carboxylic acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Managing Regioselectivity in Pyrazole Synthesis

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of controlling regioselectivity in their synthetic routes. Here, we address common challenges and provide practical, field-proven solutions to help you achieve your desired regioisomeric outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm getting a mixture of regioisomers in my pyrazole synthesis. Why is this happening?

A1: The formation of regioisomeric mixtures is a common challenge in pyrazole synthesis, especially when using unsymmetrical 1,3-dicarbonyl compounds and monosubstituted hydrazines.[1][2][3] This occurs because the substituted hydrazine has two non-equivalent nitrogen atoms, and the 1,3-dicarbonyl compound has two carbonyl groups with different electronic and steric environments.[3][4] The initial nucleophilic attack of a hydrazine nitrogen atom can occur at either carbonyl carbon, leading to two different reaction pathways and ultimately, a mixture of pyrazole regioisomers.[3][5]

The final ratio of these isomers is a delicate balance of several factors, including:

• Electronic Effects: The relative electrophilicity of the two carbonyl carbons.[3]

• Steric Hindrance: The accessibility of the carbonyl carbons to the incoming hydrazine.[3][4]

• Reaction Conditions: pH, solvent, and temperature play a crucial role in dictating the preferred reaction pathway.[3][6]

Troubleshooting Workflow for Poor Regioselectivity

Caption: A decision-making workflow for troubleshooting and optimizing the regioselectivity of pyrazole synthesis.

Q2: How do the electronic properties of my substituents on the 1,3-dicarbonyl compound affect the final product ratio?

A2: Electronic effects are a primary determinant of regioselectivity. The nucleophilic attack of the hydrazine will preferentially occur at the more electrophilic carbonyl carbon.

• Electron-Withdrawing Groups (EWGs): An EWG (e.g., -CF₃, -CO₂Et) will increase the electrophilicity of the adjacent carbonyl carbon, making it the more likely site of initial attack by the hydrazine's substituted nitrogen (-NHR).[3] This generally leads to the formation of the pyrazole with the EWG at the 3-position.

• Electron-Donating Groups (EDGs): Conversely, an EDG (e.g., -CH₃, -OCH₃) will decrease the electrophilicity of the nearby carbonyl, directing the initial attack to the other carbonyl group.

Mechanism Overview: Influence of an EWG

Caption: Simplified reaction pathway showing the directing effect of an electron-withdrawing group (EWG).

Q3: I've heard that changing the solvent can dramatically improve my regioselectivity. Is this true, and which solvents should I consider?

A3: Yes, solvent choice is a powerful tool for controlling regioselectivity. While ethanol is a common solvent for pyrazole synthesis, it often leads to regioisomeric mixtures.[1][2] Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), have been shown to dramatically improve regioselectivity.[1][2][7]

These solvents can stabilize intermediates through hydrogen bonding and influence the protonation state of the hydrazine, thereby directing the reaction toward a single regioisomer.[1] For instance, in the reaction of 1,3-diketones with methylhydrazine, switching from ethanol to TFE or HFIP can increase the regioselectivity in favor of the 5-aryl/3-alkyl pyrazole isomer to greater than 99:1 in some cases.[1][7]

Comparative Data: Solvent Effects on Regioselectivity

Entry	1,3-Dicarbonyl (R¹-CO-CH₂-CO-R²)	Hydrazine	Solvent	Ratio (3-R¹/5-R² : 5-R¹/3-R²)	Combined Yield (%)	Reference
1	CF₃-CO-CH₂-CO-Ph	MeNHNH₂	EtOH	1:1.3	~80	[1]
2	CF₃-CO-CH₂-CO-Ph	MeNHNH₂	TFE	85:15	>90	[7]
3	CF₃-CO-CH₂-CO-Ph	MeNHNH₂	HFIP	97:3	>90	[1]
4	Me-CO-CH₂-CO-Ph	PhNHNH₂	EtOH	Mixture	~75	[8]
5	Me-CO-CH₂-CO-Ph	PhNHNH₂	DMA	98:2	>90	[8][9]

Data synthesized from multiple sources for illustrative purposes.

Q4: How does altering the pH (acidic vs. basic conditions) influence which regioisomer I obtain?

A4: The pH of the reaction medium can significantly alter the regiochemical outcome by changing the nucleophilicity of the two nitrogen atoms in the substituted hydrazine.[3]

• Neutral or Basic Conditions: Under these conditions, the terminal nitrogen (-NH₂) of the monosubstituted hydrazine is generally more nucleophilic and less sterically hindered. It will preferentially attack the more electrophilic or less sterically hindered carbonyl group of the 1,3-dicarbonyl compound.

• Acidic Conditions: In an acidic medium, the terminal -NH₂ group is more likely to be protonated, forming -NH₃⁺. This deactivates it towards nucleophilic attack. Consequently, the internal nitrogen (-NHR) becomes the primary nucleophile, leading to a reversal of regioselectivity compared to neutral or basic conditions.[3] The classic Knorr pyrazole synthesis, for example, often utilizes a catalytic amount of acid.[5][10][11]

Controlling Regioselectivity through pH

Caption: The effect of pH on the nucleophilicity of hydrazine and the resulting regioselectivity.

Experimental Protocols

Protocol 1: High Regioselectivity Synthesis of 1-Methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole using HFIP

This protocol is adapted from methodologies demonstrating the powerful effect of fluorinated solvents.[1][2]

Materials:

• 1,1,1-Trifluoro-4-phenyl-2,4-butanedione (1.0 eq)

• Methylhydrazine (1.1 eq)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate

• Hexanes

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the 1,1,1-trifluoro-4-phenyl-2,4-butanedione (1.0 eq) in HFIP (approx. 0.2 M concentration).

• Slowly add methylhydrazine (1.1 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, remove the HFIP under reduced pressure using a rotary evaporator.

• Dissolve the crude residue in ethyl acetate and wash with brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired 1-methyl-5-phenyl-3-(trifluoromethyl)-1H-pyrazole.

• Confirm the structure and regiochemistry using ¹H NMR, ¹³C NMR, and NOESY experiments.

Expected Outcome: This procedure should yield the target regioisomer with a selectivity of >95:5. The use of HFIP is critical for achieving this high level of control.[1]

References

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., Villanova, S., & Murguía, M. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. PubMed. [Link]

• Fustero, S., et al. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. The Journal of Organic Chemistry. [Link]

• Name-Reaction.com. Knorr pyrazole synthesis. Name-Reaction.com. [Link]

• Al-Mughaid, H., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Slideshare. (2020). Knorr Pyrazole Synthesis (M. Pharm). Slideshare. [Link]

• Smith, A. et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing. [Link]

• Al-Azmi, A., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. MDPI. [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry. [Link]

• da Silva, A. B., et al. (2020). A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes. Organic & Biomolecular Chemistry. [Link]

• Li, W., et al. (2018). Regioselective [3 + 2]-annulation of hydrazonyl chlorides with 1,3-dicarbonyl compounds for assembling of polysubstituted pyrazoles. PubMed. [Link]

• Katritzky, A. R., et al. (2001). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry. [Link]

• UAB Divulga. (2012). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Divulga. [Link]

• V. S. et al. (2022). Recent highlights in the synthesis and biological significance of pyrazole derivatives. National Institutes of Health. [Link]

• de la Cruz, P., et al. (2023). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Omega. [Link]

• Bouabdallah, I., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

Sources

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities [mdpi.com]
• 5. name-reaction.com [name-reaction.com]
• 6. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. jk-sci.com [jk-sci.com]
• 11. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]

Technical Support Center: Synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Welcome to the Technical Support Center for the synthesis of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we provide not just protocols, but the underlying rationale and troubleshooting guidance to navigate the complexities of this synthesis.

Introduction

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a key building block in medicinal chemistry. Its synthesis, while achievable, presents several challenges, primarily concerning regioselectivity during methylation and nitration. This guide outlines two alternative synthetic routes and provides in-depth troubleshooting for common issues encountered during these procedures.

Alternative Synthetic Route A: Cyclization followed by N-Methylation and Nitration

This route begins with the construction of the pyrazole ring, followed by sequential methylation and nitration. This approach offers good control over the initial pyrazole core structure.

Workflow A: Visualized

Caption: Synthetic pathway starting with pyrazole ring formation.

Experimental Protocol: Route A

Step 1: Synthesis of 5-Oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid

• To a solution of diethyl 2-oxosuccinate in ethanol, add hydrazine hydrate dropwise at 0 °C.

• Allow the reaction to warm to room temperature and then reflux for 4-6 hours.

• Cool the reaction mixture and collect the precipitated product by filtration.

Step 2: Chlorination

• Treat the product from Step 1 with phosphorus oxychloride (POCl₃) and heat the mixture.

• Carefully quench the reaction with ice water and extract the product with a suitable organic solvent.

Step 3: N-Methylation

• Dissolve the chlorinated pyrazole in a polar aprotic solvent (e.g., DMF, acetonitrile).

• Add a base (e.g., K₂CO₃, NaH) followed by the methylating agent (e.g., dimethyl sulfate, methyl iodide).

• Stir at room temperature or with gentle heating until the reaction is complete (monitored by TLC/LC-MS).

Step 4: Nitration

• Dissolve the methylated pyrazole in concentrated sulfuric acid at 0 °C.

• Add a mixture of fuming nitric acid and concentrated sulfuric acid dropwise, maintaining the low temperature.

• After the addition is complete, stir for an additional 1-2 hours before pouring onto ice.

• Isolate the crude product, which will likely be a mixture of isomers, and purify by chromatography or recrystallization.

Troubleshooting and FAQs: Route A

Question/Issue	Potential Cause(s)	Recommended Solution(s)
Low yield in the cyclization step (Step 1).	Incomplete reaction; side product formation.	Ensure dropwise addition of hydrazine at low temperature to control the exotherm. Increase reflux time if starting material is still present.
Difficulty in achieving chlorination (Step 2).	Insufficient reactivity of the pyrazolone.	A higher reaction temperature or the addition of a catalytic amount of DMF might be necessary. Ensure anhydrous conditions.
Formation of a mixture of N1 and N2 methyl isomers (Step 3).	The two nitrogen atoms of the pyrazole ring have similar nucleophilicity.[1]	This is a common challenge. Separation of isomers by column chromatography is often required. For improved N1 selectivity, consider using a bulkier, "masked" methylating reagent like (chloromethyl)triisopropoxysilane.[2]
Poor regioselectivity during nitration (Step 4), with the nitro group at the C4 position.	The C4 position of the pyrazole ring is often susceptible to electrophilic attack.[3]	Nitration of an N-substituted pyrazole generally favors the 4-position. To favor the 5-position, consider a strategy where the 4-position is blocked with a temporary group that can be removed after nitration.
N-nitration instead of C-nitration occurs.	The N1 position is unsubstituted, or the reaction conditions are not acidic enough.[4]	If starting with an unmethylated pyrazole, N-nitration can occur. This N-nitro intermediate can sometimes be rearranged to the C-nitro product with heating or under strongly acidic conditions.[5] Protecting the nitrogen before nitration is a common strategy.[4]

Alternative Synthetic Route B: Nitration followed by N-Methylation

This approach introduces the nitro group onto the pyrazole ring prior to N-methylation. The primary challenge in this route is the regioselective methylation of the nitrated pyrazole.

Workflow B: Visualized

Caption: Synthetic pathway starting with nitration of the pyrazole core.

Experimental Protocol: Route B

Step 1: Nitration of Pyrazole-3-carboxylic acid

• Carefully add pyrazole-3-carboxylic acid to a cold (0 °C) mixture of concentrated sulfuric acid and fuming nitric acid.

• Stir the reaction mixture at low temperature for several hours until the starting material is consumed.

• Pour the reaction mixture onto crushed ice and collect the precipitated 5-nitro-1H-pyrazole-3-carboxylic acid.

Step 2: Esterification (Protection of the Carboxylic Acid)

• Suspend the nitrated pyrazole-3-carboxylic acid in methanol.

• Add thionyl chloride dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Remove the solvent under reduced pressure to obtain the methyl ester.

Step 3: N-Methylation

• Dissolve the methyl 5-nitro-1H-pyrazole-3-carboxylate in a suitable solvent like DMF.

• Add a base such as potassium carbonate, followed by a methylating agent like methyl iodide.

• Heat the reaction mixture to facilitate the reaction, monitoring by TLC or LC-MS. This step will likely produce a mixture of the desired N1-methyl and the isomeric N2-methyl products.

Step 4: Hydrolysis (Deprotection)

• Separate the N1 and N2 isomers from the previous step using column chromatography.

• Hydrolyze the desired N1-methyl ester isomer using an aqueous base (e.g., LiOH, NaOH) in a mixture of THF and water.

• Acidify the reaction mixture to precipitate the final product, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Troubleshooting and FAQs: Route B

Question/Issue	Potential Cause(s)	Recommended Solution(s)
Low yield or decomposition during nitration (Step 1).	The reaction is highly exothermic and can lead to degradation if not properly controlled.	Maintain a low temperature throughout the addition of the substrate to the nitrating mixture. Use of fuming nitric acid and oleum can sometimes improve yields for deactivated rings.[6]
Esterification (Step 2) is incomplete.	The starting material may have low solubility. The reaction may not have gone to completion.	Ensure the starting material is well-suspended. Increasing the reaction time or using a different esterification method (e.g., Fischer esterification with a catalytic amount of acid) may be beneficial.
Poor regioselectivity in the N-methylation step (Step 3), with a high proportion of the N2-methyl isomer.	The electronic effect of the nitro group at the 5-position may not be sufficient to strongly direct methylation to the N1 position.	This is the key challenge of this route. Optimization of the base and solvent system may slightly influence the isomeric ratio.[1] Advanced methods using machine learning have been employed to find conditions for selective N-methylation.[7] Separation of the isomers is often the most practical approach.
Difficulty separating the N1 and N2 methyl isomers.	The isomers may have very similar polarities.	Careful selection of the eluent system for column chromatography is crucial. Sometimes, derivatization of the mixture to increase the polarity difference, followed by separation and deprotection, can be an alternative.
Incomplete hydrolysis of the ester (Step 4).	The ester may be sterically hindered or electronically deactivated.	Use a stronger base (e.g., NaOH instead of LiOH) or increase the reaction temperature and time. Monitor the reaction closely to avoid decomposition of the product.

General Purification and Characterization

Q: What are the general guidelines for purifying the final product and intermediates?

A: For carboxylic acid intermediates and the final product, acid-base extraction is a useful technique. Dissolving the crude material in a basic aqueous solution (e.g., sodium bicarbonate) and washing with an organic solvent can remove neutral and basic impurities. Subsequent acidification will precipitate the purified carboxylic acid.[8] Recrystallization from a suitable solvent system is also a powerful purification method. For non-acidic intermediates, column chromatography is typically the method of choice, especially for separating isomers.

Q: Which analytical techniques are recommended for characterizing the products and monitoring reaction progress?

A:

• Thin-Layer Chromatography (TLC): For rapid monitoring of reaction progress.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the mass of the product and assess purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural elucidation and confirming the regiochemistry of methylation and nitration. For distinguishing between N1 and N2 isomers, 2D NMR techniques like NOESY can be very helpful to identify through-space correlations between the N-methyl group and protons on the pyrazole ring.[9]

• Infrared (IR) Spectroscopy: To identify key functional groups such as C=O (carboxylic acid and ester), N-O (nitro group), and O-H (carboxylic acid).

References

• Reddit. (2023). N-methylation of pyrazole. [Link]

• Dalton, T., Toste, F. D., et al. (2024). Utopia Point Bayesian Optimization Finds Condition-Dependent Selectivity for N-Methyl Pyrazole Condensation. Journal of the American Chemical Society, 146, 15779–15786.

• MDPI. (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]

• Semantic Scholar. (n.d.). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. [Link]

• Yang, E., & Dalton, D. M. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry, 89(6), 4221–4224. [Link]

• ResearchGate. (n.d.). Synthesis and characterization of 1-methyl-3, 4, 5-trinitropyrazoles. [Link]

• ACS Publications. (n.d.). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration: The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. JACS Au. [Link]

• PubMed Central. (n.d.). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. [Link]

• ResearchGate. (n.d.). Methylation of 4-nitro-3(5)-pyrazolecarboxylic acid. [Link]

• Semantic Scholar. (n.d.). Direct nitration of five membered heterocycles. [Link]

• PubMed. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. Pharmaceutics, 15(2), 498. [Link]

• MDPI. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. Pharmaceutics, 15(2), 498. [Link]

• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. [Link]

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• PubChem. (n.d.). 1-methyl-1H-pyrazole-3-carboxylic acid. [Link]

• SlideShare. (n.d.). Pyrazole. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Regioselective Preparation of N Methylpyrazole Derivative. [Link]

• MDPI. (n.d.). On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles from Trichloromethylated Diarylnitropyrazolines. [Link]

• ACS Publications. (n.d.). Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. The Journal of Organic Chemistry. [Link]

• MDPI. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• Google Patents. (n.d.). CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.
• Google Patents. (n.d.). CN111138289B - Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same.

• ResearchGate. (n.d.). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. [Link]

• PubChem. (n.d.). 5-methyl-1H-pyrazole-3-carboxylic acid. [Link]

• Google Patents. (n.d.). Preparation method of 3-(hydroxymethyl)-1-methyl-pyrazole-5-formonitrile.

• Chemsrc. (n.d.). CAS#:5334-38-3 | 3-METHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLIC ACID. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 9. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates [mdpi.com]

Reference Data & Comparative Studies

Comparative Analysis of the Biological Activity of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid and Its Isomers: A Guide for Researchers

In the landscape of heterocyclic chemistry, pyrazole derivatives stand out for their broad spectrum of biological activities, making them a focal point in the quest for novel therapeutic agents.[1][2][3] The introduction of a nitro group and a carboxylic acid moiety to the pyrazole scaffold can significantly modulate its pharmacological profile. This guide provides a comparative overview of the biological activity of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and its structural isomers, offering insights for researchers in drug discovery and development.

While direct comparative studies detailing the biological activities of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid against its specific isomers are not extensively available in the current body of scientific literature, we can infer potential activities and structure-activity relationships (SAR) based on the broader family of pyrazole derivatives. This guide will, therefore, synthesize the available information on related compounds to provide a predictive comparison and outline the necessary experimental protocols for a definitive assessment.

The Isomeric Landscape: Positional Variations and Their Potential Impact

The biological activity of a molecule is intrinsically linked to its three-dimensional structure and the electronic properties dictated by the arrangement of its functional groups. In the case of methyl-nitro-pyrazole-carboxylic acids, the relative positions of the methyl, nitro, and carboxylic acid groups on the pyrazole ring are critical. The primary isomers of interest for comparison with 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid are:

• 1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid

• 1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid

• 1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid

• 1-methyl-5-nitro-1H-pyrazole-4-carboxylic acid

The varied positioning of the electron-withdrawing nitro group and the acidic carboxylic acid function is expected to influence the molecule's polarity, ability to form hydrogen bonds, and overall steric hindrance, thereby affecting its interaction with biological targets.

Anticipated Biological Activities: A Survey of the Pyrazole Nucleus

The pyrazole core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide array of biological effects.[4][5] Based on extensive research into this class of compounds, the following activities are of primary interest for comparative analysis:

• Antimicrobial and Antifungal Activity: Pyrazole derivatives have been widely investigated for their efficacy against various bacterial and fungal strains.[6][7][8] The presence of a nitro group, a known pharmacophore in antimicrobial agents, suggests that these isomers are promising candidates for antimicrobial screening.[4][9]

• Antitubercular Activity: Several pyrazole-containing compounds have demonstrated significant activity against Mycobacterium tuberculosis.

• Anti-inflammatory Activity: The pyrazole ring is a key component of several non-steroidal anti-inflammatory drugs (NSAIDs), indicating the potential for these isomers to exhibit anti-inflammatory properties.[10]

• Anticancer Activity: A growing body of evidence supports the cytotoxic effects of pyrazole derivatives against various cancer cell lines, making this a crucial area for investigation.[11][12]

Comparative Biological Activity: A Predictive Framework

Due to the lack of direct comparative experimental data, the following table provides a predictive framework for the potential biological activities of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and its isomers. This is based on general structure-activity relationships observed in nitropyrazole compounds.

Isomer	Predicted Predominant Activity	Rationale
1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid	Antimicrobial, Antifungal	The proximity of the nitro group to the carboxylic acid may influence its electronic properties, potentially enhancing its interaction with microbial targets.
1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid	Antimicrobial, Cytotoxic	The position of the nitro group at the 3-position could lead to different steric and electronic interactions with biological macromolecules compared to the 5-nitro isomer.
1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid	Anti-inflammatory, Antimicrobial	The 4-nitro substitution pattern has been observed in some biologically active pyrazoles. Its distinct electronic distribution may favor interactions with enzymes involved in inflammation.
1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid	Anti-inflammatory, Antimicrobial	Similar to its 3-carboxylic acid counterpart, the 4-nitro position is expected to confer significant biological activity, with the position of the carboxylic acid fine-tuning its target specificity.
1-methyl-5-nitro-1H-pyrazole-4-carboxylic acid	Antimicrobial, Antifungal	The electronic interplay between the 5-nitro and 4-carboxylic acid groups could result in a unique pharmacological profile.

Note: This table is for illustrative purposes and requires experimental validation.

Experimental Protocols for Comparative Evaluation

To rigorously compare the biological activities of these isomers, a series of standardized in vitro assays are essential. The following section details the methodologies for assessing antimicrobial, antifungal, and cytotoxic activities.

Workflow for Biological Activity Screening

Caption: A generalized workflow for the synthesis, screening, and analysis of pyrazole isomers.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard and quantitative technique to determine the MIC of a compound.[13][14]

Objective: To determine the lowest concentration of each isomer that inhibits the visible growth of a panel of pathogenic bacteria.

Materials:

• Test compounds (isomers of methyl-nitro-pyrazole-carboxylic acid)

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis (Gram-positive), Escherichia coli, Pseudomonas aeruginosa (Gram-negative))

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer (for measuring optical density)

• Positive control (e.g., Ciprofloxacin)

• Negative control (broth with solvent)

Procedure:

• Preparation of Stock Solutions: Dissolve each isomer in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: Perform two-fold serial dilutions of each stock solution in MHB in the wells of a 96-well plate to achieve a range of concentrations (e.g., 512 µg/mL to 1 µg/mL).

• Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed. This can be determined visually or by measuring the optical density at 600 nm.

Antifungal Activity: Minimum Inhibitory Concentration (MIC) Assay

A similar broth microdilution method is used to assess antifungal activity.[15]

Objective: To determine the lowest concentration of each isomer that inhibits the visible growth of a panel of pathogenic fungi.

Materials:

• Test compounds

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• RPMI-1640 medium

• 96-well microtiter plates

• Positive control (e.g., Fluconazole)

• Negative control (medium with solvent)

Procedure:

• Preparation of Stock Solutions and Serial Dilutions: Follow the same procedure as for the antibacterial MIC assay, using RPMI-1640 medium.

• Fungal Inoculum: Prepare a fungal spore suspension and dilute it to achieve a final concentration of approximately 0.5 - 2.5 x 10^3 CFU/mL in each well.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that causes a significant inhibition (typically ≥50%) of fungal growth compared to the control.

Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[10][11]

Objective: To determine the concentration of each isomer that reduces the viability of a cancer cell line by 50% (IC50).

Materials:

• Test compounds

• Human cancer cell line (e.g., A549 - lung carcinoma, MCF-7 - breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the isomers for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Structure-Activity Relationship (SAR) and Future Directions

A systematic comparison of the experimental data obtained from these assays will be instrumental in elucidating the structure-activity relationships for this class of compounds.

Key SAR Insights to Investigate

Caption: Factors influencing the biological activity of methyl-nitro-pyrazole-carboxylic acids.

By correlating the positional changes of the substituents with the observed biological activities, researchers can identify the key structural features responsible for potency and selectivity. For instance, the position of the nitro group is known to significantly impact the antimicrobial and antifungal properties of pyrazole derivatives.[9] This information will be invaluable for the rational design of more potent and selective analogues.

Future research should focus on expanding the panel of bacterial, fungal, and cancer cell lines to obtain a more comprehensive understanding of the activity spectrum. Furthermore, in vivo studies will be necessary to evaluate the efficacy and safety of the most promising isomers in a physiological context.

Conclusion

While a definitive, data-driven comparison of the biological activities of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and its isomers is currently hampered by a lack of direct comparative studies, this guide provides a robust framework for such an investigation. Based on the well-established biological potential of the pyrazole nucleus, these compounds represent a promising area for further research in the development of novel therapeutic agents. The detailed experimental protocols provided herein offer a clear path for researchers to generate the necessary data to elucidate the structure-activity relationships and identify lead candidates for further development.

References

• Akbas, E., Berber, I., Sener, A., & Hasanov, B. (2005).
• Al-Ghamdi, A. M., & Al-Oqail, M. M. (2014). Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. Journal of Chemical and Pharmaceutical Research, 6(7), 2003-2009.
• Bekhit, A. A., & Abdel-Aziem, T. (2004). Design, synthesis and biological evaluation of some pyrazole derivatives as anti-inflammatory and antimicrobial agents. Bioorganic & Medicinal Chemistry, 12(8), 1935-1945.
• Bondavalli, F., Bruno, O., Ranise, A., Schenone, S., Fossa, P., Menozzi, G., ... & Mosti, L. (2002). Synthesis and antimicrobial activity of new 3-(1-R-3(5)-methyl-4-nitroso-1H-5(3)-pyrazolyl)-5-methylisoxazoles. Il Farmaco, 57(9), 747-756.
• Chimenti, F., Bizzarri, B., Bolasco, A., Secci, D., Chimenti, P., Granese, A., ... & Carradori, S. (2011). Synthesis and biological evaluation of novel 1,5-diaryl-1H-pyrazole derivatives endowed with antimicrobial and antifungal activities. European Journal of Medicinal Chemistry, 46(9), 3724-3731.
• El-Sayed, N. N. E., & Abdel-Aziz, S. A. (2018).
• Faria, J. V., Vegi, P. F., Miguita, A. G. C., dos Santos, M. S., Boechat, N., & Bernardino, A. M. R. (2017). Recently reported biological activities of pyrazole compounds. Bioorganic & Medicinal Chemistry, 25(22), 5891-5903.
• Gomha, S. M., & Abdel-Aziz, H. M. (2014). Synthesis of new pyrazole, pyrazolyl-thiazole and pyrazolyl-benzenesulfonamide derivatives and their antimicrobial evaluation. Journal of the Brazilian Chemical Society, 25, 1488-1496.
• Hassan, A. S., Hafez, T. S., & Osman, S. A. (2014). Synthesis and in-vitro antimicrobial activity of some new pyrazole and pyrazolo [1, 5-a] pyrimidine derivatives. Journal of Saudi Chemical Society, 18(5), 526-534.
• Mert, S., Kasimogullari, R., Ica, T., Colak, F., Altun, A., & Ozturk, M. (2014). Synthesis, structure–activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives. European Journal of Medicinal Chemistry, 78, 86-96.

• PubChem. (n.d.). 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Retrieved from [Link]

• Riaz, M., & Choi, J. (2020). Pyrazole and Its Biological Activity. Journal of Chemistry, 2020, 1-14.
• Sener, A., Kasimogullari, R., & Akbas, E. (2005). Further derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid and their antibacterial activities. Turkish Journal of Chemistry, 29(3), 275-282.
• Sharma, V., Kumar, P., & Pathak, D. (2010). Biological activities of pyrazole derivatives: a review. International Journal of PharmTech Research, 2(4), 2267-2278.
• Sridhar, R., Perumal, P. T., Etti, S., Shanmugam, G., Ponnuswamy, M. N., Prabavathy, V. R., & Mathivanan, N. (2004). Design, synthesis and anti-microbial activity of 1H-pyrazole carboxylates. Bioorganic & Medicinal Chemistry Letters, 14(24), 6035-6040.
• Vijesh, A. M., Isloor, A. M., Prabhu, V., & Shivananda, K. N. (2013). Synthesis, characterization and biological activities of some new pyrazole based Schiff bases. Arabian Journal of Chemistry, 6(3), 253-259.
• Wang, X., Yin, J., & Chen, Z. (2015).
• Zhang, M., Chen, Q., & Yang, G. (2015). Synthesis, antifungal activity and structure-activity relationships of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides. Molecules, 20(2), 2634-2646.
• Clinical and Laboratory Standards Institute. (2012). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Ninth Edition. CLSI document M07-A9.
• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63.
• European Committee for Antimicrobial Susceptibility Testing. (2020). EUCAST definitive document E.DEF 7.3.2.
• National Committee for Clinical Laboratory Standards. (2002). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Second Edition. NCCLS document M27-A2.
• Ghasemi, F., & Dastmalchi, S. (2020). Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468. Molecules, 25(21), 5081.
• Bekhit, A. A., Ashour, H. M., Abdel-Aziem, T., & Bekhit, A. E. D. A. (2009). Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. European journal of medicinal chemistry, 44(10), 4088-4096.
• Sahu, S. K., Banerjee, M., Samantray, A., Behera, C., & Azam, M. A. (2008). Synthesis, analgesic, anti-inflammatory and antimicrobial activities of some novel pyrazoline derivatives. Tropical Journal of Pharmaceutical Research, 7(2), 961-968.
• Kumar, A., Sharma, S., & Bajaj, K. (2013). Pyrazole and its biological activity.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, structure-activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Design, synthesis and anti-microbial activity of 1H-pyrazole carboxylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and antimicrobial activity of new 3-(1-R-3(5)-methyl-4-nitroso-1H-5(3)-pyrazolyl)-5-methylisoxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification of a Potent Cytotoxic Pyrazole with Anti-Breast Cancer Activity That Alters Multiple Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Antibacterial and antibiofilm activity of 1-thiocarbamoyl-3,5-diaryl-4,5-dihydro-1H pyrazoles and thiazoles in multidrug-resistant pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-carbonyl)-2,4-dihydro-pyrazol-3-one - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Pyrazole Carboxylic Acid Derivatives as Enzyme Inhibitors: A Comparative Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its derivatives are integral to numerous FDA-approved drugs, a testament to the scaffold's unique physicochemical properties that allow for versatile interactions with biological targets.[1][2] When functionalized with a carboxylic acid or a related bioisostere like a carboxamide, the pyrazole scaffold transforms into a highly effective pharmacophore for designing potent and selective enzyme inhibitors. This guide provides a comparative analysis of pyrazole carboxylic acid derivatives across several critical enzyme classes, grounded in experimental data and field-proven insights into their structure-activity relationships (SAR) and mechanisms of inhibition.

Cyclooxygenase (COX) Inhibitors: The Paradigm of Selectivity

The development of selective COX-2 inhibitors was a landmark achievement in anti-inflammatory therapy, and the diaryl-substituted pyrazole core of Celecoxib is its most iconic representative.[3][4] The primary scientific driver for this research was to mitigate the gastrointestinal side effects associated with non-selective NSAIDs, which inhibit both the constitutively expressed COX-1 (responsible for gastric protection) and the inducible COX-2 (a key mediator of inflammation and pain).[5][6]

Mechanism of Selective Inhibition

The selectivity of diarylpyrazoles for COX-2 is a direct result of a key structural difference in the active sites of the two isoforms. The COX-2 active site possesses a larger, more accommodating hydrophobic side pocket, which is absent in COX-1. The sulfonamide moiety of Celecoxib is specifically designed to fit into this side pocket, anchoring the inhibitor with high affinity.[4][5] This structural causality explains its potent inhibition of COX-2 while largely sparing COX-1 at therapeutic doses.[4]

Caption: CDK4/6-mediated control of the G1-S cell cycle checkpoint.

The design of pyrazole-based CDK inhibitors often involves decorating the core with specific side chains that can form hydrogen bonds with the hinge region of the kinase's ATP-binding pocket, a critical interaction for potent inhibition. [7][8] Comparative Performance of Pyrazole-Based CDK2 Inhibitors

Compound	Scaffold	IC50 CDK2/cyclin A2 (µM)	Key Structural Feature	Reference
AT7519 (I)	Imidazo-pyrazole derivative	~0.1 (multi-CDK)	N-(4-Piperidinyl)-4-(2,6-dichlorobenzoylamino)	[7]
CAN508 (III)	Diamino Pyrazole	0.35	Diamino substitution pattern	[7]
Compound 7d	Novel Pyrazole derivative	1.47	4-chlorophenyl carboxamide side chain	[7]
Compound 9	Novel Pyrazole derivative	0.96	4-fluorophenyl carboxamide side chain	[7]
Compound 6f	Pyrazole-hydroxamic acid	Potent (unspecified IC50)	Hydroxamic acid group targeting HDAC as well	[8]

The data highlights that subtle changes to the substituents on the pyrazole ring can significantly modulate inhibitory potency. For instance, compounds 7d and 9 demonstrate that altering a single halogen on a phenyl ring can impact CDK2 inhibition. [7]

Janus Kinase (JAK) Inhibitors

The JAK/STAT signaling pathway is central to the immune response, transducing signals from cytokines and growth factors. Inhibitors of JAKs are effective treatments for myelofibrosis and autoimmune disorders like rheumatoid arthritis. [9]Ruxolitinib, an approved JAK1/2 inhibitor, features a substituted pyrazole linked to a deazapurine core. [9]

Caption: Simplified representation of the JAK-STAT signaling pathway.

Research into 4-amino-(1H)-pyrazole derivatives has yielded highly potent JAK inhibitors, demonstrating that the pyrazole core itself, without the fused ring system of Ruxolitinib, is sufficient for strong activity. [10] Comparative Performance of 4-Amino-(1H)-Pyrazole Derivatives as JAK Inhibitors

Compound	R¹ Group (at C3)	R² Group (at C5)	IC50 JAK1 (nM)	IC50 JAK2 (nM)	IC50 JAK3 (nM)	Reference
Ruxolitinib (Standard)	(pyrrolopyrimidine)	Cyclopentyl	3.3	2.8	428	10
Compound 3f	H	Pyrimidine-Cl	3.4	2.2	3.5	[10]
Compound 11b	H	Pyrimidine-CF3	11.2	2.8	2.4	[10]

The experimental data reveals that compounds like 3f and 11b are pan-JAK inhibitors with nanomolar potency, rivaling or even exceeding the activity of the approved drug Ruxolitinib in in-vitro assays. [10]This underscores the power of the 4-aminopyrazole scaffold for developing next-generation JAK inhibitors.

Experimental Protocols: A Self-Validating System

Trustworthy data is built on robust and reproducible experimental design. Below is a detailed, generalized protocol for an in-vitro kinase inhibition assay, which serves as a foundational experiment in the evaluation of pyrazole derivatives.

Protocol: In-Vitro Fluorescence-Based Kinase Inhibition Assay

Objective: To determine the IC50 value of a pyrazole carboxylic acid derivative against a target protein kinase.

Principle: This assay measures the amount of ATP consumed during the phosphorylation of a substrate peptide by the kinase. The amount of remaining ATP is detected using a luciferase/luciferin system, where light production is directly proportional to the ATP concentration. Lower light output indicates higher kinase activity (more ATP consumed) and thus weaker inhibition.

Materials:

• Target Kinase (e.g., JAK2, CDK2)

• Substrate Peptide specific to the kinase

• Kinase Buffer (e.g., 40 mM Tris, pH 7.4, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ATP solution (at 2x final concentration)

• Test Compounds (Pyrazole derivatives) dissolved in DMSO, serially diluted.

• ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 384-well assay plates

• Multichannel pipette and plate reader with luminescence detection.

Methodology:

• Compound Plating:

  • Dispense 50 nL of each serially diluted test compound into the wells of the 384-well plate. Include wells with DMSO only for "No Inhibition" (100% activity) controls and wells without enzyme for "Max Inhibition" (0% activity) controls.

  • Causality: Using a low volume of concentrated compound in DMSO minimizes the final solvent concentration, preventing interference with enzyme kinetics.

• Enzyme and Substrate Addition:

  • Prepare a 2x enzyme/substrate solution in kinase buffer. The concentration of the enzyme should be optimized beforehand to ensure the reaction is in the linear range.

  • Add 5 µL of this solution to each well.

  • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction:

  • Prepare a 2x ATP solution in kinase buffer. The concentration should be at or near the Km of the enzyme for ATP to ensure competitive inhibitors can be accurately assessed.

  • Add 5 µL of the 2x ATP solution to all wells to start the reaction. The final volume is now 10.05 µL.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Reaction Termination and Signal Detection:

  • Add 10 µL of the ATP detection reagent to each well. This reagent contains luciferase and luciferin, and also stops the kinase reaction by chelating Mg²⁺.

  • Incubate for 10 minutes to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence signal using a plate reader.

  • Normalize the data: % Inhibition = 100 * (1 - ([Signal_Test] - [Signal_MaxInhibition]) / ([Signal_NoInhibition] - [Signal_MaxInhibition])).

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: A typical workflow for the discovery and validation of enzyme inhibitors.

Conclusion

The pyrazole carboxylic acid scaffold and its derivatives represent a remarkably versatile and successful platform for the design of potent and selective enzyme inhibitors. From the targeted design of COX-2 inhibitors like Celecoxib to the development of powerful kinase inhibitors for oncology and immunology, the core structure provides an ideal framework for optimization. The comparative data clearly show that systematic modification of the substituents around the pyrazole ring, guided by an understanding of the target enzyme's active site, can lead to compounds with superior potency and selectivity. The robust experimental methodologies outlined here are crucial for validating these designs and advancing the most promising candidates toward clinical development. Future research will undoubtedly continue to leverage this privileged scaffold to address new and challenging enzymatic targets.

References

• National Center for Biotechnology Information (2024). Celecoxib - StatPearls. NCBI Bookshelf. Available at: [Link]

• Mandal, A. (2019). Celebrex (Celecoxib) Pharmacology. News-Medical.Net. Available at: [Link]

• Wikipedia contributors (2024). Celecoxib. Wikipedia. Available at: [Link]

• Clinical Pharmacogenetics Implementation Consortium (2023). Celecoxib Pathway, Pharmacodynamics. PharmGKB. Available at: [Link]

• Patsnap (2024). What is the mechanism of Celecoxib?. Patsnap Synapse. Available at: [Link]

• ResearchGate (2023). 1H-Pyrazole-3-carboxamide derivatives as potent FLT3, CDK4, and CDK6 inhibitors. ResearchGate. Available at: [Link]

• Bentham Science (2021). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Bentham Science. Available at: [Link]

• Li, Z., et al. (2016). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• Elsevier (2023). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. Bioorganic Chemistry. Available at: [Link]

• PubMed (2012). Discovery of pyrazole carboxylic acids as potent inhibitors of rat long chain L-2-hydroxy acid oxidase. PubMed. Available at: [Link]

• Taylor & Francis Online (2016). Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: Synthesis and investigation of inhibitory effects. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• PubMed (2021). Novel pyrazole carboxylate derivatives as lonazolac bioisosteres with selective COX-2 inhibition: design, synthesis and anti-inflammatory activity. PubMed. Available at: [Link]

• PubMed (2007). Pyrazole Carboxamides and Carboxylic Acids as Protein Kinase Inhibitors in Aberrant Eukaryotic Signal Transduction: Induction of Growth Arrest in MCF-7 Cancer Cells. PubMed. Available at: [Link]

• Science Publishing Group (2016). Synthesis and Biological Evaluation of 3-Aryl Pyrazoles as CDK2/HDAC Inhibitor for Anticancer Agents. Journal of Drug Design and Medicinal Chemistry. Available at: [Link]

• Dove Press (2016). Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy. Available at: [Link]

• ResearchGate (2021). Novel pyrazole carboxylate derivatives as lonazolac bioisosteres with selective COX-2 inhibition: design, synthesis and anti-inflammatory activity. ResearchGate. Available at: [Link]

• PubMed (2017). Synthesis and bioevaluation of 1-phenyl-pyrazole-4-carboxylic acid derivatives as potent xanthine oxidoreductase inhibitors. PubMed. Available at: [Link]

• MDPI (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• MDPI (2022). Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates. International Journal of Molecular Sciences. Available at: [Link]

• MDPI (2023). Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. International Journal of Molecular Sciences. Available at: [Link]

• MDPI (2022). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Pharmaceuticals. Available at: [Link]

• National Center for Biotechnology Information (2022). A Comprehensive Overview of Globally Approved JAK Inhibitors. PMC. Available at: [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 2. Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents [mdpi.com]
• 3. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Celecoxib - Wikipedia [en.wikipedia.org]
• 5. news-medical.net [news-medical.net]
• 6. What is the mechanism of Celecoxib? [synapse.patsnap.com]
• 7. Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Biological Evaluation of 3-Aryl Pyrazoles as CDK2/HDAC Inhibitor for Anticancer Agents, Journal of Drug Design and Medicinal Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 9. mdpi.com [mdpi.com]
• 10. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Differentiating 1-Methyl-Nitro-1H-Pyrazole-3-Carboxylic Acid Regioisomers by Spectroscopic Analysis

<_ _>

Abstract

In the landscape of medicinal chemistry and materials science, pyrazole derivatives are foundational scaffolds, celebrated for their vast biological activities.[1][2] However, the synthesis of substituted pyrazoles often yields regioisomers, posing a significant analytical challenge. The precise structural elucidation of these isomers is not merely an academic exercise; it is a critical step in drug development and quality control, as different isomers can exhibit markedly different pharmacological and toxicological profiles. This guide provides a comprehensive comparison of the spectroscopic characteristics of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and its key regioisomer, 1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to establish clear, actionable protocols for their unambiguous differentiation.

The Challenge of Regioisomerism in Nitropyrazoles

The nitration of 1-methyl-1H-pyrazole-3-carboxylic acid can theoretically result in the formation of two primary regioisomers: the 5-nitro and the 3-nitro derivatives (relative to the methyl-bearing nitrogen at position 1). The electronic properties and, consequently, the spectroscopic signatures of these molecules are profoundly influenced by the position of the potent electron-withdrawing nitro (–NO₂) group relative to the carboxylic acid (–COOH) and methyl (–CH₃) groups. Distinguishing between these structures is paramount for any downstream application.

Caption: Chemical structures of the two primary regioisomers.

Comparative Spectroscopic Analysis: A Multi-Technique Approach

No single technique provides a complete picture. A robust analytical workflow leverages the complementary strengths of NMR, IR, and MS. This guide will treat each method, explaining the theoretical underpinnings of the expected differences and providing standardized protocols for data acquisition.

Caption: Workflow for regioisomer characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy, particularly ¹H and ¹³C NMR, is the most powerful technique for distinguishing these isomers. The chemical environment of each proton and carbon atom is unique, leading to predictable and measurable differences in their chemical shifts (δ).

Expertise & Causality:

The key to differentiation lies in the anisotropic and electronic effects of the nitro group. An –NO₂ group is strongly electron-withdrawing, which "deshields" nearby nuclei, causing their signals to appear at a higher chemical shift (further downfield).

• For the ¹H Spectrum: The lone proton on the pyrazole ring (at position C4) is the primary diagnostic signal.

  • In 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid , the C4 proton is adjacent to the C5-nitro group. This proximity results in significant deshielding, pushing its signal substantially downfield.

  • In 1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid , the C4 proton is adjacent to the C3-nitro group. While still deshielded, the effect is typically less pronounced compared to the 5-nitro isomer.

• For the ¹³C Spectrum: The chemical shifts of the pyrazole ring carbons provide confirmatory evidence. The carbon atom directly attached to the nitro group will be the most affected.[3][4] Advanced 2D NMR techniques like HMBC (Heteronuclear Multiple Bond Correlation) can be used to definitively assign the carbons by correlating them to known protons (e.g., the N-methyl protons).[1]

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the pyrazole sample and dissolve it in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, which is excellent for carboxylic acids). Transfer the solution to a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) for accurate chemical shift referencing.

• ¹H NMR Acquisition:

  • Use a 300 MHz or higher field spectrometer.

  • Acquire the spectrum with a 30-45° pulse angle and a relaxation delay of 1-2 seconds. Typically, 16-32 scans are sufficient.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Use a spectral width of ~220 ppm and a relaxation delay of 2-5 seconds. A higher number of scans (e.g., 1024 or more) is required due to the low natural abundance of ¹³C.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to all spectra. Integrate the ¹H NMR signals to confirm proton counts.

Data Summary: Predicted NMR Chemical Shifts

Compound	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
H-4	N-CH₃
1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid	~8.0 - 8.5 (s)	~4.1 - 4.3 (s)
1-Methyl-3-nitro-1H-pyrazole-5-carboxylic acid	~7.5 - 8.0 (s)	~4.0 - 4.2 (s)
Note: These are estimated values based on general trends for nitropyrazoles. Actual values may vary based on solvent and concentration.[3][4][5]

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is excellent for confirming the presence of key functional groups but is more subtle in distinguishing these specific regioisomers. The primary utility is to validate the synthesis by identifying the nitro and carboxylic acid moieties.

Expertise & Causality:

The vibrational frequencies of the N–O bonds in the nitro group are highly characteristic. Aromatic nitro compounds typically show two strong absorption bands corresponding to asymmetric and symmetric stretching.[6][7][8] The carboxylic acid group will also be prominent, with a broad O–H stretch and a sharp C=O stretch. While the electronic differences between the isomers may cause minor shifts (a few cm⁻¹) in these peak positions, these are often too small to be reliably diagnostic on their own. However, they can serve as supporting evidence for an assignment made by NMR.

Experimental Protocol: FT-IR Analysis (ATR)

• Instrumentation: Use a standard FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount (1-2 mg) of the solid pyrazole sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000–400 cm⁻¹.

• Data Processing: Perform a background subtraction using a spectrum collected with no sample present.

Data Summary: Characteristic IR Absorption Bands

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Carboxylic Acid	O–H stretch	3200–2500	Broad, Strong
Carboxylic Acid	C=O stretch	1725–1700	Strong, Sharp
Nitro (NO₂)	Asymmetric stretch	1550–1475	Strong
Nitro (NO₂)	Symmetric stretch	1360–1290	Strong
Pyrazole Ring	C=N, C=C stretches	1600–1400	Medium-Variable
Reference: Values are typical for aromatic nitro and carboxylic acid compounds.[6][7][9]

Mass Spectrometry (MS): Confirming Mass and Fragmentation

Mass spectrometry confirms the molecular weight of the synthesized compounds (they are isomers, so the molecular weight will be identical) and can offer structural clues through the analysis of fragmentation patterns.

Expertise & Causality:

Under electron impact (EI) ionization, molecules fragment in predictable ways based on bond strengths and the stability of the resulting fragments. The fragmentation of pyrazoles often involves the expulsion of HCN or N₂.[10] The presence of the nitro group introduces another key fragmentation pathway: the loss of NO₂ (46 Da) or NO (30 Da). While the initial molecular ion ([M]⁺) will be the same for both isomers, the relative abundances of certain fragment ions may differ due to the different positions of the substituents, providing a potential basis for differentiation.

Experimental Protocol: GC-MS Analysis

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron impact (EI) ionization source.

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like methanol or ethyl acetate.

• GC Separation: Inject 1 µL of the solution into the GC. Use a suitable temperature program to ensure the compound elutes as a sharp peak. (Note: Derivatization to the methyl ester may be required to improve volatility).

• MS Data Acquisition: Acquire mass spectra across the peak of interest over a mass range of m/z 40–300.

• Data Analysis: Identify the molecular ion peak (m/z 185.02 for C₅H₃N₃O₄). Analyze the major fragment ions, looking for characteristic losses such as –OH (17), –NO (30), –COOH (45), and –NO₂ (46). Compare the relative intensities of key fragments between suspected isomer peaks.

Data Summary: Expected Mass Spectrometry Fragments

m/z Value	Possible Fragment Identity	Significance
185	[M]⁺	Molecular Ion (Confirms MW)
168	[M – OH]⁺	Loss of hydroxyl from COOH
155	[M – NO]⁺	Loss of nitric oxide
140	[M – COOH]⁺	Loss of carboxylic acid group
139	[M – NO₂]⁺	Loss of nitro group
Note: The relative abundance of the [M-NO₂]⁺ vs. [M-COOH]⁺ fragments may differ between isomers and can be a key diagnostic clue.[10][11]

Conclusion: A Self-Validating Workflow

The unambiguous differentiation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and its 3-nitro regioisomer is readily achievable through a systematic and multi-faceted spectroscopic approach. While IR and MS provide essential validation of molecular weight and functional group composition, NMR spectroscopy stands as the definitive technique for structural assignment. The chemical shift of the C4-proton, corroborated by ¹³C and 2D NMR data, provides the most reliable and easily interpretable evidence. By following the detailed protocols within this guide, researchers can confidently validate their synthetic outcomes, ensuring the scientific integrity of their subsequent work in drug discovery and materials development.

References

• Spectroscopy Tutorial: Nitro Groups. (n.d.). UCLA Chemistry. Retrieved from [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. (2018). Semantic Scholar. Retrieved from [Link]

• 13C NMR chemical shifts (ppm) of C-nitropyrazoles. (2021). ResearchGate. Retrieved from [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Retrieved from [Link]

• Brbot-Saranovic, A., & Katusin-Razem, B. (1993). Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives. Journal of Heterocyclic Chemistry.

• IR: nitro groups. (n.d.). University of Calgary. Retrieved from [Link]

• Infrared of nitro compounds. (n.d.). Chemistry LibreTexts.

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. (2022). PubMed Central (PMC). Retrieved from [Link]

• Khaikin, L. S., et al. (2011). IR spectra of nitrobenzene and nitrobenzene-15 N in the gas phase...
• Nagarajan, K., & Shenoy, S. J. (1986). Some applications of 13C NMR spectroscopy in heterocyclic structure assignments. Proceedings of the Indian Academy of Sciences - Chemical Sciences.

• Scheme 15. Fragmentation of the [M▬NO 2 ] + of methyl-1-nitropyrazoles... (2022). ResearchGate. Retrieved from [Link]

• 1-Nitropyrazole. (n.d.). SpectraBase. Retrieved from [Link]

• Synethsis and characterization of 3-nitropyrazole and its salts. (2012). ResearchGate. Retrieved from [Link]

• Saad, E. F., et al. (1998). Mass spectrometric study of some pyrazoline derivatives.

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2019). PubMed Central (PMC). Retrieved from [Link]

• 4-Nitropyrazole. (n.d.). SpectraBase. Retrieved from [Link]

• Bernard, M. K. (2006).

• 13C NMR chemical shifts of N‐unsubstituted‐ and N‐methyl‐pyrazole derivatives. (1982). ResearchGate. Retrieved from [Link]

• Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. (2009). PubMed. Retrieved from [Link]

• methyl 3-nitro-1H-pyrazole-5-carboxylate. (n.d.). PubChem. Retrieved from [Link]

• Synthesis and Characterization of Azido- and Nitratoalkyl Nitropyrazoles as Potential Melt-Cast Explosives. (2023). MDPI. Retrieved from [Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2024). PubMed Central (PMC). Retrieved from [Link]

• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applic

• 1-METHYL-4-NITRO-5-CARBOXY-PYRAZOLE. (n.d.). SpectraBase. Retrieved from [Link]

• Design, Synthesis and Biological Investigation of Certain Pyrazole-3-carboxylic Acid Derivatives as Novel Carriers for Nitric Oxide. (2009). Bioorganic & Medicinal Chemistry.

• 1H–pyrazole–3–carboxylic acid: Experimental and computational study. (2020). ResearchGate. Retrieved from [Link]

• 1H-Pyrazole-5-carboxylic acid, 3-nitro-, methyl ester. (n.d.). SpectraBase. Retrieved from [Link]

• 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. (2007). ResearchGate. Retrieved from [Link]

Sources

• 1. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Chemistry: Infrared of nitro compounds [openchemistryhelp.blogspot.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. [PDF] Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Validating the Mechanism of Action of 1-Methyl-5-Nitro-1H-Pyrazole-3-Carboxylic Acid: A Comparative Guide

This guide provides a comprehensive framework for elucidating and validating the mechanism of action of the novel compound, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Drawing upon established principles in drug discovery and chemical biology, we present a phased, multi-faceted approach. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of new chemical entities.

The core hypothesis guiding this validation strategy is that 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid functions as a bioreductive prodrug. This supposition is based on the presence of the nitroaromatic moiety, a functional group known to be susceptible to metabolic reduction, leading to the generation of cytotoxic reactive nitrogen species.[1][2][3][4][5] This mechanism is a well-documented pathway for the activity of numerous antimicrobial and anticancer agents.[3]

This guide will compare the hypothetical mechanism of our lead compound with established nitro-containing drugs and other biologically active pyrazole derivatives. We will detail a logical progression of experiments, from initial target identification to in vivo validation, providing the scientific rationale and step-by-step protocols for each stage.

Part 1: Foundational Characterization and Target Hypothesis Generation

Before delving into complex mechanistic studies, a thorough foundational characterization of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is paramount. This initial phase aims to establish its basic biological activity profile and generate initial hypotheses about its molecular targets.

Preliminary Biological Activity Screening

The first step is to determine the spectrum of biological activity. Given the broad activities of pyrazole derivatives, a tiered screening approach is recommended.[6][7][8][9][10][11][12][13]

Experimental Protocol: Broad-Spectrum Antimicrobial and Cytotoxicity Screening

• Antimicrobial Susceptibility Testing:

  • Prepare a stock solution of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid in a suitable solvent (e.g., DMSO).

  • Perform broth microdilution assays to determine the Minimum Inhibitory Concentration (MIC) against a panel of representative microorganisms, including:

    • Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus subtilis)

    • Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa)

    • Fungi (e.g., Candida albicans)

  • Include a known nitro-containing antibiotic (e.g., Metronidazole) and a non-nitro pyrazole antimicrobial as positive controls.

• Anticancer Cytotoxicity Screening:

  • Utilize a panel of human cancer cell lines (e.g., NCI-60 panel) representing various tumor types.

  • Perform a 72-hour cell viability assay (e.g., MTT, PrestoBlue) to determine the IC50 (half-maximal inhibitory concentration) of the compound.

  • Include a standard-of-care nitro-containing anticancer drug (e.g., Nimorazole, where applicable) and a non-cancerous cell line (e.g., HEK293) to assess selectivity.

Comparative Analysis of Preliminary Data

The data from this initial screen will provide the first clues into the compound's potential mechanism.

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)	A549 IC50 (µM)
1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]
Metronidazole	>128	8	>128	>100
Ciprofloxacin	0.5	0.015	>128	>100
5-Fluorouracil	>128	>128	>128	5

Interpretation of Hypothetical Outcomes:

• Selective anaerobic activity: If the compound shows potent activity against anaerobic bacteria (similar to Metronidazole), this would strongly support the bioreductive activation hypothesis, as this process is favored in hypoxic environments.

• Broad-spectrum antimicrobial activity: Potency against a wide range of microbes might suggest a more general mechanism of toxicity or a different target.

• Potent and selective anticancer activity: This would direct further investigation towards cancer-specific pathways.

Part 2: Elucidating the Bioreductive Activation Pathway

Assuming the initial screening suggests a bioreductive mechanism, the next phase is to directly investigate this process.

In Vitro Nitroreductase Assays

The central tenet of the bioreductive hypothesis is the enzymatic reduction of the nitro group. This can be tested directly using purified nitroreductase enzymes.

Experimental Protocol: Spectrophotometric Nitroreductase Assay

• Enzyme Source: Obtain purified bacterial (e.g., E. coli NfsA/NfsB) and human (e.g., human NAD(P)H:quinone oxidoreductase 1 - NQO1) nitroreductases.

• Assay Principle: Monitor the oxidation of NADPH to NADP+ at 340 nm in the presence of the enzyme, NADPH, and 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. A decrease in absorbance indicates that the compound is a substrate for the nitroreductase.

• Procedure:

  • Set up a reaction mixture containing phosphate buffer, NADPH, and the nitroreductase enzyme.

  • Initiate the reaction by adding 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

  • Measure the change in absorbance at 340 nm over time.

  • Include a known nitroreductase substrate (e.g., CB1954) as a positive control and a reaction without the enzyme as a negative control.

Identification of Reactive Metabolites

Upon reduction, nitro-containing compounds form reactive intermediates. Identifying these is crucial for confirming the mechanism.

Experimental Protocol: LC-MS/MS Analysis of Metabolites

• Incubation: Incubate 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid with a nitroreductase enzyme and NADPH.

• Sample Preparation: Stop the reaction at various time points and prepare the samples for LC-MS/MS analysis.

• LC-MS/MS Analysis: Use a high-resolution mass spectrometer to identify the parent compound and its reduced metabolites (nitroso, hydroxylamino, and amino derivatives).

• Comparison: Compare the metabolite profile with that of a known nitro-aromatic drug.

Visualization of the Proposed Activation Pathway

Caption: Proposed bioreductive activation of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Part 3: Target Deconvolution and Pathway Analysis

Once bioreductive activation is confirmed, the next step is to identify the downstream cellular targets of the reactive metabolites.

Affinity-Based Target Identification

This approach aims to "fish out" the cellular binding partners of the activated compound.[14][15][16][17]

Experimental Protocol: Photo-Affinity Labeling and Proteomics

• Probe Synthesis: Synthesize a derivative of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid incorporating a photo-activatable crosslinker (e.g., diazirine) and a reporter tag (e.g., biotin).

• Cellular Treatment: Treat target cells (bacterial or cancer cells) with the photo-affinity probe.

• UV Crosslinking: Expose the cells to UV light to covalently link the probe to its binding partners.

• Lysis and Enrichment: Lyse the cells and enrich the biotin-tagged protein complexes using streptavidin-coated beads.

• Proteomic Analysis: Elute the captured proteins and identify them using mass spectrometry (LC-MS/MS).

• Data Analysis: Analyze the proteomic data to identify proteins that are specifically enriched in the presence of the probe compared to controls.

Gene Expression Profiling

Changes in gene expression can provide a global view of the cellular pathways affected by the compound.

Experimental Protocol: RNA-Sequencing (RNA-Seq)

• Cell Treatment: Treat target cells with a sub-lethal concentration of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid for a defined period.

• RNA Extraction and Sequencing: Extract total RNA and perform next-generation sequencing to obtain the transcriptome profile.

• Bioinformatic Analysis:

  • Identify differentially expressed genes (DEGs) between treated and untreated cells.

  • Perform pathway enrichment analysis (e.g., Gene Ontology, KEGG) to identify the biological pathways that are significantly perturbed by the compound.

• Comparative Analysis: Compare the gene expression signature with those of known drugs to identify similarities in the mechanism of action.

Integrated Workflow for Target Validation

Caption: Integrated workflow for target identification and validation.

Part 4: In Vivo Confirmation of Mechanism and Efficacy

The final phase involves validating the proposed mechanism and assessing the efficacy of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid in a relevant animal model.

Animal Model Selection

The choice of animal model will depend on the primary biological activity observed in the initial screens.

• Antimicrobial Activity: A murine model of infection (e.g., thigh infection model for bacteria, systemic infection model for fungi).

• Anticancer Activity: A xenograft mouse model where human cancer cells are implanted into immunocompromised mice.

In Vivo Efficacy and Target Engagement Studies

Experimental Protocol: Murine Xenograft Model

• Model Establishment: Implant human cancer cells (identified as sensitive in vitro) subcutaneously into nude mice.

• Treatment: Once tumors are established, treat the mice with 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, a vehicle control, and a standard-of-care chemotherapeutic.

• Efficacy Assessment: Monitor tumor growth over time. At the end of the study, excise the tumors and measure their weight.

• Pharmacodynamic (PD) Marker Analysis:

  • Collect tumor samples at various time points after treatment.

  • Analyze the expression or activity of the putative protein target (identified in Part 3) by methods such as Western blotting or immunohistochemistry.

  • Measure markers of DNA damage (e.g., γH2AX) if a genotoxic mechanism is suspected.

Comparative Efficacy and Toxicity

Treatment Group	Tumor Growth Inhibition (%)	Body Weight Change (%)	Key PD Marker Modulation
Vehicle Control	0	+5	Baseline
1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid	[Hypothetical Data]	[Hypothetical Data]	[Hypothetical Data]
Standard Chemotherapy	[Hypothetical Data]	-10	[Hypothetical Data]

Interpretation of Hypothetical Outcomes:

• Significant tumor growth inhibition with minimal toxicity (body weight loss) would indicate a favorable therapeutic window.

• Modulation of the pre-defined PD marker in the tumors of treated animals would provide strong in vivo evidence for the proposed mechanism of action.

Conclusion

The validation of a novel compound's mechanism of action is a rigorous, iterative process. This guide outlines a logical and experimentally sound strategy for elucidating the biological activity of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. By systematically progressing from broad phenotypic screening to specific target identification and in vivo validation, researchers can build a robust data package to support the continued development of this promising new chemical entity. The comparative approach, benchmarking against known compounds at each stage, is critical for contextualizing the findings and making informed decisions about the compound's therapeutic potential.

References

• Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. (n.d.). MDPI. Retrieved from [Link]

• Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety. (2021). PubMed. Retrieved from [Link]

• Target identification of natural products and bioactive compounds using affinity-based probes. (2015). Royal Society of Chemistry. Retrieved from [Link]

• Natural Bioactive Compound Target Identification. (n.d.). Creative Biolabs. Retrieved from [Link]

• Recent advances in target identification of bioactive natural products. (2017). Taylor & Francis Online. Retrieved from [Link]

• Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). (2016). Der Pharma Chemica. Retrieved from [Link]

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. (2019). National Institutes of Health. Retrieved from [Link]

• Currently Available Strategies for Target Identification of Bioactive Natural Products. (2020). Frontiers in Pharmacology. Retrieved from [Link]

• Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. (2008). Semantic Scholar. Retrieved from [Link]

• Target discovery-directed pharmacological mechanism elucidation of bioactive natural products. (2023). National Institutes of Health. Retrieved from [Link]

• The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. (2025). SvedbergOpen. Retrieved from [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022). MDPI. Retrieved from [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022). ResearchGate. Retrieved from [Link]

• The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. (2025). ResearchGate. Retrieved from [Link]

• Integrating Network Pharmacology and Experimental Validation to Investigate the Action Mechanism of Allicin in Atherosclerosis. (2025). PubMed Central. Retrieved from [Link]

• Network pharmacology, experimental validation and pharmacokinetics integrated strategy to reveal pharmacological mechanism of goutengsan on methamphetamine dependence. (2024). PubMed Central. Retrieved from [Link]

• Validation guidelines for drug-target prediction methods. (2024). Taylor & Francis Online. Retrieved from [Link]

• Network Pharmacology and Experimental Validation to Explore That Celastrol Targeting PTEN is the Potential Mechanism of Tripterygium wilfordii (Lév.) Hutch Against IgA Nephropathy. (2023). Dove Press. Retrieved from [Link]

• Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. (2009). PubMed. Retrieved from [Link]

• A Systems-Level Framework for Combating Antimicrobial Resistance: Integrating Genome-Scale Metabolic Modeling with Constraint-Based Analysis to Identify Novel Combination Therapies. (2026). Medium. Retrieved from [Link]

• 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. (n.d.). PubChem. Retrieved from [Link]

• Current status of pyrazole and its biological activities. (2015). National Institutes of Health. Retrieved from [Link]

• Synthesis, biological activity of new pyrazoline derivative. (2020). The Pharma Innovation. Retrieved from [Link]

• PYRAZOLE AND ITS BIOLOGICAL ACTIVITY. (2013). PharmaTutor. Retrieved from [Link]

Sources

• 1. svedbergopen.com [svedbergopen.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives | Semantic Scholar [semanticscholar.org]
• 11. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. thepharmajournal.com [thepharmajournal.com]
• 13. pharmatutor.org [pharmatutor.org]
• 14. Target identification of natural products and bioactive compounds using affinity-based probes - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 15. Natural Bioactive Compound Target Identification - Creative Biolabs [creative-biolabs.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Currently Available Strategies for Target Identification of Bioactive Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

"structure-activity relationship (SAR) studies of nitropyrazole derivatives"

An In-Depth Guide to the Structure-Activity Relationship (SAR) of Nitropyrazole Derivatives

Introduction: The Nitropyrazole Scaffold in Medicinal Chemistry

Pyrazole, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, serves as a cornerstone scaffold in drug discovery.[1][2] Its structural versatility and ability to engage in various biological interactions have led to its incorporation into numerous FDA-approved drugs.[2] When a nitro group (—NO₂) is introduced onto the pyrazole ring, it creates a nitropyrazole derivative, a class of compounds with significantly altered electronic properties and a distinct pharmacological profile. The strong electron-withdrawing nature of the nitro group modulates the acidity, reactivity, and binding capabilities of the entire molecule, making nitropyrazoles a subject of intense investigation.[3][4] These derivatives are characterized by their chemical stability, resistance to oxidation, and amenability to further functionalization, rendering them attractive candidates for developing novel therapeutic agents.[5] Research has unveiled their potent activities across a wide spectrum, including antiparasitic, anticancer, and antimicrobial applications.[6][7][8][9]

This guide provides a comparative analysis of the structure-activity relationships (SAR) of various nitropyrazole derivatives. We will dissect how specific structural modifications influence biological efficacy, offer insights into the rationale behind experimental designs, and provide detailed protocols for evaluating these potent molecules.

Comparative SAR Analysis of Nitropyrazole Derivatives

The biological activity of a nitropyrazole derivative is intricately linked to the position of the nitro group, the nature of substituents on the pyrazole ring, and the overall molecular architecture. Below, we compare the SAR of these compounds across different therapeutic areas.

Antiparasitic Activity

Nitropyrazole derivatives have shown significant promise against protozoan parasites, particularly those thriving in anaerobic or microaerophilic environments. The nitro group is a key pharmacophore, often acting as a prodrug element that undergoes bioreductive activation within the parasite to generate cytotoxic radical species.

A seminal study compared several simple nitropyrazoles against Trichomonas vaginalis and Entamoeba invadens, using the clinical standard metronidazole as a reference.[6] The findings highlight critical SAR principles:

• Position of the Nitro Group: The 4-nitro substitution is crucial for activity. For instance, 4-nitropyrazole demonstrates potent activity, whereas other isomers are less effective. This is likely due to the optimal electronic influence and accessibility of the nitro group at the C4 position for enzymatic reduction.

• Substitution at N1: Alkylation at the N1 position can modulate activity. 1-methyl-4-nitropyrazole retains activity similar to the parent 4-nitropyrazole and metronidazole, indicating that small alkyl groups at this position are well-tolerated and may improve pharmacokinetic properties without diminishing the essential bioreductive potential.[6]

• Dimeric Structures: Dimerization can also yield highly active compounds. The compound 4,4'-dinitro-1,1'-methylenedipyrazole, which links two 4-nitropyrazole units via a methylene bridge, showed efficacy comparable to metronidazole, suggesting that multiple nitro-pharmacophores can be incorporated to enhance activity.[6]

Conversely, all tested nitropyrazole derivatives were found to be inactive against the malarial parasite Plasmodium berghei, indicating a mechanism of action specific to parasites like T. vaginalis and E. invadens and not broadly applicable to all protozoa.[6]

Compound	Structure	Activity vs. T. vaginalis (Relative to Metronidazole)	Activity vs. E. invadens (Relative to Metronidazole)
Metronidazole (Reference)	(Reference Drug)	+++	+++
4-Nitropyrazole	4-NO₂-Pyrazole	+++	+++
1-Methyl-4-nitropyrazole	1-CH₃-4-NO₂-Pyrazole	+++	+++
4,4'-Dinitro-1,1'-methylenedipyrazole	(4-NO₂-Pyrazole)₂-CH₂	+++	+++

(Data synthesized from De U et al., 1988)[6]

// Nodes Core [label="Nitropyrazole Core", fillcolor="#F1F3F4", fontcolor="#202124"]; N1_Sub [label="N1 Position\n(e.g., -H, -CH₃)", fillcolor="#E8F0FE", fontcolor="#202124"]; C4_Sub [label="C4 Position\n(NO₂ Group)", fillcolor="#FCE8E6", fontcolor="#202124", shape=Mdiamond]; Activity [label="Potent Antiparasitic Activity\n(T. vaginalis, E. invadens)", fillcolor="#E6F4EA", fontcolor="#202124", shape=ellipse]; Mechanism [label="Bioreductive Activation\nof Nitro Group", fillcolor="#FEF7E0", fontcolor="#202124"];

// Edges Core -> N1_Sub [label="Small alkyl groups\nare tolerated"]; Core -> C4_Sub [label="CRITICAL for activity"]; N1_Sub -> Activity; C4_Sub -> Mechanism [style=dashed, label="enables"]; Mechanism -> Activity [label="leads to"]; } idot Caption: Key SAR features for antiparasitic nitropyrazoles.

Anticancer Activity

The anticancer potential of pyrazole derivatives is well-documented, and the introduction of a nitro group can further enhance this activity through various mechanisms, including kinase inhibition and induction of apoptosis.[7][8][10]

One promising strategy involves the synthesis of pyrazole-nitrone derivatives . A study focused on this class as potential EGFR-targeted agents for lung cancer.[11] The core structure was a 4-formyl-3-(3-nitrophenyl)-1-phenyl-1H-pyrazole, which was condensed with various N-substituted phenylhydroxylamines.

• Role of the Nitrophenyl Group: The 3-(3-nitrophenyl) substituent is a key feature. The nitro group's electron-withdrawing properties can influence the overall geometry and electronic distribution of the molecule, potentially enhancing its binding affinity to target proteins like EGFR.

• Influence of Substituents on the Nitrone Moiety: The SAR study revealed that electron-donating groups (EDGs) at the para-position of the nitrone's aryl ring were critical for both potency and selectivity. Compound 7a , featuring a para-methoxy group (an EDG), exhibited the highest potency against A549 lung cancer cells (IC₅₀ = 85.62 µg/mL) and a superior selectivity index (SI = 5.5) when compared to normal fibroblast cells.[11] This suggests that EDGs may improve interactions within the EGFR active site while reducing off-target toxicity.

Another area of active research is the development of pyrazole derivatives as kinase inhibitors . Many pyrazoles have been shown to target Cyclin-Dependent Kinases (CDKs), which are crucial for cell cycle regulation.[10]

• Substitution Pattern for Kinase Inhibition: Studies on pyrazole-based CDK2 inhibitors revealed that substitutions at the N1 and C3/C5 positions are paramount. For example, linking an indole moiety to the pyrazole core produced compounds with potent cytotoxicity against multiple cancer cell lines (HCT116, MCF7, HepG2, A549) and significant inhibitory activity against CDK2 (IC₅₀ = 0.074 µM for the most potent derivative).[10] The specific arrangement of phenyl and indole groups around the pyrazole scaffold appears to be optimal for fitting into the ATP-binding pocket of the kinase.

Compound Class	Key Structural Features	Cancer Cell Line	IC₅₀ (µM)	Target	Reference
Pyrazole-Nitrone (7a)	3-(3-nitrophenyl)pyrazole, p-OCH₃ on nitrone aryl	A549 (Lung)	~194 (converted from 85.62 µg/mL)	EGFR (predicted)	[11]
Indole-Pyrazole (33)	N1-phenyl, C3-indole, C5-phenyl	HCT116 (Colon)	< 23.7	CDK2 (0.074 µM)	[10]
Indole-Pyrazole (34)	N1-phenyl, C3-indole, C5-phenyl	MCF7 (Breast)	< 23.7	CDK2 (0.095 µM)	[10]
Pyrazole Carbaldehyde (43)	Pyrazole core with carbaldehyde	MCF7 (Breast)	0.25	PI3 Kinase	[10]

(Note: IC₅₀ for compound 7a was converted assuming an approximate molecular weight of 441 g/mol )

// Connections Start -> Mod -> Synth -> Screen -> Selectivity -> IC50 -> SAR -> Lead; Lead -> Mod [label="Iterative\nOptimization"]; } idot Caption: Experimental workflow for anticancer screening of nitropyrazoles.

Antimicrobial Activity

Nitropyrazole derivatives have also been explored for their antibacterial and antifungal properties. The SAR in this area often depends on the interplay between the core scaffold and various functional appendages that can interact with microbial targets.

A study on 3-[5-(4-nitrophenyl)-2-furyl]-4-pyrazole-carbaldehydes demonstrated the importance of carbofunctionalization at the C4 position.[9]

• Core Scaffold: The presence of a 5-(4-nitrophenyl)furanyl moiety at C3 of the pyrazole ring establishes a rigid, electron-deficient framework that serves as the foundation for activity.

• C4-Functionalization: The aldehyde at C4 is a versatile handle for introducing further diversity.

  • Alkenyl Derivatives: Condensation with methylene active compounds (like malononitrile) to create C4-alkenylpyrazoles resulted in compounds with notable antimicrobial effects.

  • Hydrazones and Semicarbazones: Condensation of the C4-aldehyde with hydrazides and (thio)semicarbazides yielded derivatives with pronounced activity against S. aureus, E. coli, and Candida species.[9] This suggests that the C=N-NH-C=O (or C=S) pharmacophore is beneficial for antimicrobial action, possibly by enabling chelation with metal ions essential for microbial enzyme function or by disrupting cell membrane integrity.

The results indicated that compounds bearing these extended C4-substituents were promising candidates for the development of new antimicrobial agents.[9]

Experimental Protocols: Methodologies for Evaluation

To ensure the trustworthiness and reproducibility of SAR studies, standardized and well-validated experimental protocols are essential. Here, we describe two fundamental assays for evaluating the anticancer and antimicrobial activity of nitropyrazole derivatives.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.

Objective: To determine the concentration of a nitropyrazole derivative that inhibits 50% of cancer cell growth (IC₅₀).

Materials:

• Human cancer cell line (e.g., A549) and a normal cell line (e.g., HdFn).

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• Nitropyrazole derivatives dissolved in DMSO (stock solution).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well microtiter plates, multichannel pipette, incubator (37°C, 5% CO₂), microplate reader.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count (e.g., using a hemocytometer).

  • Dilute the cells in complete medium to a final concentration of 5 x 10⁴ cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the nitropyrazole derivatives in culture medium from the DMSO stock. Ensure the final DMSO concentration in the wells is non-toxic (typically <0.5%).

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds.

  • Include a "vehicle control" (medium with DMSO only) and a "blank control" (medium only, no cells).

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of the MTT solution to each well.

  • Incubate the plate for another 3-4 hours. During this time, metabolically active cells will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from the wells.

  • Add 150 µL of the solubilization buffer (e.g., DMSO) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the formula:

    • % Viability = [(Abs_Treated - Abs_Blank) / (Abs_Vehicle - Abs_Blank)] * 100

  • Plot the percentage of viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis (e.g., in GraphPad Prism or similar software).

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Objective: To determine the MIC of nitropyrazole derivatives against bacterial and fungal strains.

Materials:

• Bacterial strains (e.g., S. aureus ATCC 25923, E. coli ATCC 25922) and fungal strains (e.g., C. albicans ATCC 885-653).

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Nitropyrazole derivatives dissolved in DMSO.

• Sterile 96-well microtiter plates.

• Positive control antibiotic (e.g., Ciprofloxacin) and antifungal (e.g., Fluconazole).

• Spectrophotometer.

Step-by-Step Methodology:

• Inoculum Preparation:

  • Culture the microorganism overnight on an appropriate agar plate.

  • Pick several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL for bacteria).

  • Dilute this adjusted suspension in the appropriate broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution Series:

  • Dispense 50 µL of broth into all wells of a 96-well plate.

  • Add 50 µL of the stock compound solution (at 2x the highest desired concentration) to the first column of wells.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard 50 µL from the last column.

• Inoculation:

  • Add 50 µL of the prepared microbial inoculum to each well, bringing the total volume to 100 µL.

  • Include a "growth control" (inoculum + broth + DMSO, no compound) and a "sterility control" (broth only).

• Incubation:

  • Cover the plate and incubate at 35-37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• MIC Determination:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • Optionally, add a viability indicator like resazurin or read the optical density (OD) at 600 nm with a plate reader to confirm the visual assessment.

Conclusion

Nitropyrazole derivatives represent a versatile and highly tunable chemical scaffold with significant therapeutic potential. Structure-activity relationship studies have consistently demonstrated that their biological efficacy is profoundly influenced by the precise arrangement and nature of substituents on the pyrazole core. For antiparasitic applications, a C4-nitro group is a critical feature for bioreductive activation. In the anticancer arena, strategic placement of nitrophenyl groups and other moieties can lead to potent and selective kinase inhibitors or EGFR-targeted agents. Finally, for antimicrobial activity, functionalization at the C4 position with groups like hydrazones can confer broad-spectrum effects. The continued exploration of SAR, guided by robust experimental evaluation, will undoubtedly unlock the full potential of this promising class of compounds in addressing pressing challenges in medicine.

References

• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PubMed Central.
• Antiparasitic Activity of Nine Pyrazole Derivatives Against Trichomonas Vaginalis, Entamoeba Invadens and Plasmodium Berghei. PubMed.
• Synthesis, Biological Evaluation, and Molecular Docking of Novel Pyrazole-Nitrone Derivatives as EGFR-targeted Anticancer Agents.
• Review: biologically active pyrazole derivatives. New Journal of Chemistry (RSC Publishing).
• Recent Advancement in Pyrazole Derivatives as Antimalarial Agents and their SAR Study. Unknown Source.
• A review of recent advances in anticancer activity and SAR of pyrazole deriv
• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candid
• Structure-activity relationship study: Mechanism of cyto-genotoxicity of Nitropyrazole-derived high energy density m
• Nitropyrazoles (review).
• A review of recent advances in anticancer activity and SAR of pyrazole deriv
• SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• Synthesis, characterization and biological evaluation of some novel carboxamide deriv
• Antiprotozoal Activity of Highly Substituted Pyrazole and Pyrimidine Deriv
• Recent Advances in the Development of Pyrazole Deriv
• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Deriv
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Synthesis and evaluation of antimicrobial activities of new functional derivatives of 3-[5-(4-nitrophenyl)-2-furyl]-4-pyrazole-carbaldehydes. Biointerface Research in Applied Chemistry.
• Synthesis and Antimicrobial Evaluation of Some Pyrazole Deriv
• Review on synthesis of nitropyrazoles.
• Synthesis and Antimicrobial Activity of Novel Pyrazole Deriv
• Antibacterial pyrazoles: tackling resistant bacteria. PMC - NIH.

Sources

• 1. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chemrevlett.com [chemrevlett.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antiparasitic activity of nine pyrazole derivatives against Trichomonas vaginalis, Entamoeba invadens and Plasmodium berghei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biointerfaceresearch.com [biointerfaceresearch.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of the Antimicrobial Potential of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid Against Established Antibiotics

In the relentless pursuit of novel therapeutic agents to combat the escalating threat of antimicrobial resistance, heterocyclic compounds have emerged as a promising frontier. Among these, pyrazole derivatives have garnered significant attention due to their diverse and potent biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] This guide provides a comprehensive, albeit partially hypothetical, comparative analysis of the antimicrobial efficacy of a novel compound, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, against widely used antibiotics.

The critical need for new classes of antibiotics is underscored by the rapid evolution of drug-resistant pathogens.[1] Pyrazole-containing molecules have demonstrated considerable potential in this arena, with some derivatives exhibiting antimicrobial activity comparable or even superior to that of standard drugs like chloramphenicol and ciprofloxacin.[1][5][6] This investigation into 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is predicated on the hypothesis that the introduction of a nitro group and a carboxylic acid moiety to the pyrazole scaffold could enhance its antimicrobial properties. While specific experimental data for this exact compound is not yet publicly available, this guide will utilize established methodologies and comparative data from known pyrazole derivatives to frame a scientifically rigorous evaluation.

Methodology: A Foundation of Scientific Rigor

To ensure a robust and reproducible assessment of antimicrobial activity, standardized protocols from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are paramount.[7][8][9][10] The primary methodologies employed for quantifying the antimicrobial efficacy of a novel compound are the determination of the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Assay

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible in-vitro growth of a microorganism.[11][12][13] The broth microdilution method is a widely accepted and standardized technique for determining MIC values.[13]

Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of the Inoculum: A standardized suspension of the test microorganism is prepared from a fresh culture, typically adjusted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.[12]

• Serial Dilution of the Test Compound: A two-fold serial dilution of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is prepared in a 96-well microtiter plate containing a suitable broth medium, such as Mueller-Hinton Broth (MHB).[13]

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: A positive control (broth with inoculum, no compound) and a negative control (broth only) are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 16-20 hours) for the test microorganism.[13]

• Result Interpretation: The MIC is determined as the lowest concentration of the compound in which no visible turbidity (growth) is observed.[12]

Figure 1: Workflow for the determination of Minimum Inhibitory Concentration (MIC).

Minimum Bactericidal Concentration (MBC) Assay

While the MIC indicates growth inhibition, the MBC determines the lowest concentration of an antimicrobial agent required to kill a particular microorganism.[14][15][16]

Experimental Protocol: MBC Assay

• Following MIC Determination: After determining the MIC, an aliquot from the wells showing no visible growth (the MIC well and more concentrated wells) is subcultured onto an agar medium that does not contain the test compound.[14][15]

• Incubation: The agar plates are incubated under appropriate conditions to allow for the growth of any surviving microorganisms.

• Result Interpretation: The MBC is the lowest concentration of the compound that results in a significant reduction (commonly ≥99.9%) in the initial inoculum's viability.[16]

Figure 2: Workflow for the determination of Minimum Bactericidal Concentration (MBC).

Hypothetical Experimental Data and Comparative Analysis

To facilitate a meaningful comparison, we present hypothetical MIC and MBC data for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid against a panel of clinically relevant microorganisms. This data is juxtaposed with the known activities of Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic, and Fluconazole, a common antifungal agent.

Table 1: Hypothetical Antimicrobial Activity (MIC in µg/mL) of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and Standard Antibiotics

Microorganism	1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (Hypothetical)	Ciprofloxacin[5][6]	Fluconazole
Gram-Positive Bacteria
Staphylococcus aureus	8	1-2	-
Methicillin-resistantS. aureus (MRSA)	16	>32	-
Enterococcus faecalis	32	1-4	-
Gram-Negative Bacteria
Escherichia coli	16	0.015-1	-
Pseudomonas aeruginosa	64	0.25-4	-
Klebsiella pneumoniae	32	0.03-1	-
Fungi
Candida albicans	8	-	0.25-2
Aspergillus fumigatus	16	-	8-64

Note: '-' indicates that the antibiotic is not typically effective against that class of microorganism.

Table 2: Hypothetical Bactericidal/Fungicidal Activity (MBC in µg/mL)

Microorganism	1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (Hypothetical)
Staphylococcus aureus	16
Methicillin-resistantS. aureus (MRSA)	32
Escherichia coli	32
Candida albicans	16

Discussion of Hypothetical Findings

Based on the hypothetical data presented, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid exhibits broad-spectrum antimicrobial activity, inhibiting the growth of both Gram-positive and Gram-negative bacteria, as well as fungi.

• Antibacterial Activity: The compound demonstrates moderate activity against Staphylococcus aureus and Escherichia coli. Notably, its hypothetical activity against MRSA suggests a potential advantage over some existing antibiotics that are ineffective against this resistant strain. The MBC values being close to the MIC values (2-fold higher) suggest a primarily bactericidal mode of action against these organisms. However, its potency against Gram-negative bacteria like E. coli and P. aeruginosa is lower than that of Ciprofloxacin.

• Antifungal Activity: The hypothetical data indicates promising activity against Candida albicans, with an MIC comparable to that of Fluconazole. The potential for activity against Aspergillus fumigatus is also noteworthy, as this organism can be challenging to treat. The fungicidal nature of the compound against C. albicans further enhances its potential as an antifungal agent.

The structure-activity relationship of pyrazole derivatives is a complex field, but the presence of a nitro group is often associated with antimicrobial activity in various heterocyclic compounds.[17] The carboxylic acid moiety could influence the compound's solubility and interaction with microbial targets.

Future Directions and Conclusion

While this guide presents a hypothetical evaluation, it underscores the potential of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid as a lead compound for the development of new antimicrobial agents. The next crucial steps would involve the actual synthesis and in-vitro testing of this compound to validate these hypothetical findings. Further research should also focus on elucidating its mechanism of action, toxicity profile, and in-vivo efficacy.

The fight against antimicrobial resistance necessitates a continuous pipeline of novel compounds with diverse chemical scaffolds and mechanisms of action. Pyrazole derivatives represent a fertile ground for discovery, and a systematic exploration of compounds like 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is a scientifically sound and promising endeavor.

References

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. National Institutes of Health (NIH). Available at: [Link]

• Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. MDPI. Available at: [Link]

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. PubMed. Available at: [Link]

• Synthesis and Evaluation of Some Novel Pyrazole Derivatives for Anti- Inflammatory and Antimicrobial Activity. Journal of Pharmaceutical and Scientific Research. Available at: [Link]

• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. ResearchGate. Available at: [Link]

• Minimum Inhibitory Concentration (MIC) Test. Microbe Investigations. Available at: [Link]

• Minimum Bactericidal Concentration (MBC) Assay. Creative Diagnostics. Available at: [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. Available at: [Link]

• Synthesis and evaluation of antimicrobial activities of new functional derivatives of 3-[5-(4-nitrophenyl)-2-furyl]-4-pyrazole-carbaldehydes. Biointerface Research in Applied Chemistry. Available at: [Link]

• Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. SEAFDEC/AQD Institutional Repository. Available at: [Link]

• Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). National Institutes of Health (NIH). Available at: [Link]

• EUCAST. European Society of Clinical Microbiology and Infectious Diseases (ESCMID). Available at: [Link]

• Minimum Bactericidal Concentration (MBC) Test. Microchem Laboratory. Available at: [Link]

• Minimum Bactericidal Concentration (MBC) Test. Microbe Investigations. Available at: [Link]

• Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute (CLSI). Available at: [Link]

• Video: Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells MBC-P and Biofilm Cells MBC-B. Journal of Visualized Experiments (JoVE). Available at: [Link]

• EUCAST - Home. The European Committee on Antimicrobial Susceptibility Testing. Available at: [Link]

• M100 | Performance Standards for Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute (CLSI). Available at: [Link]

• CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology. Available at: [Link]

• Expert Rules. The European Committee on Antimicrobial Susceptibility Testing (EUCAST). Available at: [Link]

• The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. National Institutes of Health (NIH). Available at: [Link]

• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Available at: [Link]

• Guidance Documents. The European Committee on Antimicrobial Susceptibility Testing (EUCAST). Available at: [Link]

• EUCAST expert rules in antimicrobial susceptibility testing. ResearchGate. Available at: [Link]

• Antibacterial pyrazoles: tackling resistant bacteria. National Institutes of Health (NIH). Available at: [Link]

• Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. Meddocs Publishers. Available at: [Link]

• Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. National Institutes of Health (NIH). Available at: [Link]

• Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. National Institutes of Health (NIH). Available at: [Link]

• Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. Oriental Journal of Chemistry. Available at: [Link]

• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. Available at: [Link]

• Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. National Institutes of Health (NIH). Available at: [Link]

• The MICs of antibacterial activity of the newly synthesized pyrazole derivatives compounds. ResearchGate. Available at: [Link]

• Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-carbonyl). National Institutes of Health (NIH). Available at: [Link]

• Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii. National Institutes of Health (NIH). Available at: [Link]

• 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. PubChem. Available at: [Link]

• 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. ResearchGate. Available at: [Link]

• 1-methyl-5-propyl-1H-pyrazole-3-carboxylic acid. PubChem. Available at: [Link]

• 5-Nitro-1H-pyrazole-3-carboxylic acid. PubChem. Available at: [Link]

• Compound and process for synthesizing 5-acetyl-1H-pyrazole-3-carboxylic acid by using same. Google Patents.

Sources

• 1. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives [mdpi.com]
• 3. Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. Antibacterial pyrazoles: tackling resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 8. EUCAST: EUCAST - Home [eucast.org]
• 9. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 10. The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. microbe-investigations.com [microbe-investigations.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Antibiotic Susceptibility MIC/MBC Testing - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 15. microchemlab.com [microchemlab.com]
• 16. microbe-investigations.com [microbe-investigations.com]
• 17. meddocsonline.org [meddocsonline.org]

A Comparative Guide to the Anti-inflammatory Properties of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid versus Standard Drugs

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inflammation is a critical biological response, but its chronic manifestation underpins numerous diseases. Standard therapies, primarily non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids, are effective but carry significant side-effect profiles. This guide provides a comparative analysis of a novel compound, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid, against these standard-of-care agents. While direct comparative data for this specific molecule is not available in public literature, this guide will draw upon extensive research into structurally related pyrazole derivatives to infer its potential mechanisms and efficacy. We will explore the established mechanisms of NSAIDs and corticosteroids, contrast them with the likely pathways targeted by pyrazole compounds, present a framework for comparative efficacy testing, and provide detailed protocols for key validation assays.

Introduction: The Landscape of Anti-inflammatory Therapeutics

The management of inflammatory disorders remains a cornerstone of modern medicine. The inflammatory cascade is a complex process involving a host of cellular and molecular mediators.[1] Current therapeutic strategies largely rely on two classes of drugs:

• Non-Steroidal Anti-inflammatory Drugs (NSAIDs): This class, which includes well-known drugs like ibuprofen and diclofenac, primarily functions by inhibiting cyclooxygenase (COX) enzymes.[2][3]

• Corticosteroids: These potent synthetic hormones, such as dexamethasone, exert broad anti-inflammatory effects by modulating gene expression.[4][5]

Despite their widespread use, both classes have limitations. NSAIDs are associated with gastrointestinal bleeding and cardiovascular risks, while long-term corticosteroid use can lead to metabolic disturbances and immunosuppression.[3][6] This has fueled the search for novel anti-inflammatory agents with improved safety and efficacy. Pyrazole derivatives have emerged as a promising class of compounds, with some exhibiting significant anti-inflammatory properties, often attributed to COX-2 inhibition and other novel mechanisms.[7][8][9] This guide focuses on the potential of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid as a representative of this class.

Mechanistic Deep Dive: Contrasting Pathways of Inflammation Control

Standard Drugs: The Well-Trod Paths

NSAIDs exert their effects by inhibiting the COX enzymes (COX-1 and COX-2), which are responsible for converting arachidonic acid into prostaglandins.[2][6] Prostaglandins are key mediators of inflammation, pain, and fever.[2]

• COX-1 is a constitutively expressed enzyme involved in physiological functions like protecting the gastric mucosa and maintaining kidney function.[10][11]

• COX-2 is an inducible enzyme, with its expression significantly increasing during an inflammatory response.[10][11]

The therapeutic anti-inflammatory effects of NSAIDs are largely due to the inhibition of COX-2, while the common side effects, such as stomach ulcers, result from the inhibition of the protective COX-1 enzyme.[11] This understanding led to the development of COX-2 selective inhibitors like Celecoxib, which itself is a pyrazole derivative.[7]

Corticosteroids operate through a different, more complex mechanism. They bind to cytosolic glucocorticoid receptors (GR).[4][5] This complex then translocates to the nucleus where it modulates gene expression in two main ways:

• Transactivation: The GR complex binds to glucocorticoid response elements (GREs) on DNA, increasing the transcription of anti-inflammatory proteins like lipocortin-1 and interleukin-10.[4]

• Transrepression: The GR complex directly interacts with and inhibits pro-inflammatory transcription factors, such as NF-κB and AP-1, preventing the expression of inflammatory genes like cytokines, chemokines, and adhesion molecules.[12]

Fig. 1: Simplified COX pathway and points of inhibition.

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid: A Potential Multi-Target Agent

While direct studies on 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid are limited, research on analogous pyrazole carboxylic acid derivatives suggests several potential anti-inflammatory mechanisms.[13][14][15]

• Selective COX-2 Inhibition: Many pyrazole-based compounds are designed as selective COX-2 inhibitors.[7][8] The specific chemical structure of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid would need to be tested, but it is plausible that it fits into the active site of COX-2 more readily than COX-1, potentially reducing gastrointestinal side effects.

• Inhibition of Pro-inflammatory Cytokines: Some pyrazole derivatives have been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests an upstream mechanism, possibly involving the inhibition of transcription factors like NF-κB.

• Antioxidant Activity: The inflammatory process generates reactive oxygen species (ROS), which can exacerbate tissue damage. Certain pyrazole compounds have demonstrated antioxidant properties, which could contribute to their overall anti-inflammatory effect by neutralizing these damaging molecules.[16][17]

Comparative Efficacy: A Framework for Evaluation

To objectively compare 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid to standard drugs, a combination of in vitro and in vivo assays is essential.

In Vitro Assays

These assays are crucial for determining the specific molecular targets and potency of the compound.

Assay	Parameter Measured	Standard Comparator	Potential Outcome for Pyrazole Compound
COX-1/COX-2 Inhibition Assay	IC50 (concentration for 50% inhibition)	Diclofenac (non-selective), Celecoxib (COX-2 selective)	Lower IC50 for COX-2 than COX-1, indicating selectivity.
LPS-stimulated Macrophage Assay	Levels of TNF-α, IL-6, Nitric Oxide (NO)	Dexamethasone	Dose-dependent reduction in inflammatory mediators.
DPPH Radical Scavenging Assay	EC50 (concentration for 50% radical scavenging)	Ascorbic Acid	Evidence of direct antioxidant activity.

In Vivo Models

Animal models are used to assess the compound's efficacy in a complex biological system.

Model	Parameter Measured	Standard Comparator	Potential Outcome for Pyrazole Compound
Carrageenan-induced Paw Edema	Reduction in paw volume (edema)	Indomethacin	Significant reduction in swelling compared to control.[18][19]
Acetic Acid-induced Writhing Test	Number of writhes (abdominal constrictions)	Aspirin	Significant reduction in writhing, indicating analgesic effect.
Adjuvant-induced Arthritis Model	Arthritis score, paw swelling, cytokine levels	Methotrexate	Reduction in chronic inflammation markers.

Experimental Protocols: A Guide to Best Practices

Reproducibility and accuracy are paramount in comparative drug studies. The following are detailed protocols for key assays.

Protocol: Carrageenan-Induced Paw Edema in Rats

This is a standard model for evaluating acute anti-inflammatory activity.[20][21][22]

Rationale: Carrageenan injection induces a biphasic inflammatory response. The early phase involves the release of histamine and serotonin, while the later phase (after 3 hours) is mediated by prostaglandins and involves neutrophil infiltration, making it sensitive to COX inhibitors.[1]

Methodology:

• Animal Selection: Use male Wistar or Sprague-Dawley rats (150-200g).

• Grouping: Divide animals into groups (n=6):

  • Group 1: Vehicle control (e.g., 0.5% carboxymethyl cellulose).

  • Group 2: Standard drug (e.g., Indomethacin, 10 mg/kg, oral).

  • Group 3-5: Test compound at various doses (e.g., 10, 25, 50 mg/kg, oral).

• Dosing: Administer the test compound or standard drug orally 60 minutes before carrageenan injection.

• Induction: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

• Measurement: Measure the paw volume using a plethysmometer at baseline (0 hr) and at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[19]

• Calculation:

  • Edema Volume = Paw volume at time 't' - Paw volume at 0 hr.

  • % Inhibition = [(Control Edema - Treated Edema) / Control Edema] x 100.

Fig. 2: Workflow for the Carrageenan-Induced Paw Edema Assay.

Protocol: In Vitro COX-1/COX-2 Inhibition Assay

This fluorometric or colorimetric assay quantifies the selective inhibitory potential of a compound.[23][24]

Rationale: This assay directly measures the enzymatic activity of purified COX-1 and COX-2 isoforms in the presence of an inhibitor. It allows for the calculation of IC50 values and a selectivity index (IC50 COX-1 / IC50 COX-2).[24]

Methodology (using a commercial kit, e.g., from Cayman Chemical or Sigma-Aldrich):

• Reagent Preparation: Prepare assay buffer, heme, and arachidonic acid (substrate) solutions according to the manufacturer's protocol.[25]

• Compound Dilution: Prepare a serial dilution of the test compound (1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid) and standard inhibitors (e.g., Diclofenac, Celecoxib) in DMSO, then dilute further in assay buffer.

• Assay Plate Setup (96-well plate):

  • 100% Initial Activity Wells: Add assay buffer, heme, and COX enzyme (COX-1 or COX-2).

  • Inhibitor Wells: Add assay buffer, heme, COX enzyme, and the diluted test compound/standard.

  • Background Wells: Add assay buffer and heme.

• Incubation: Incubate the plate for 5-10 minutes at 25°C.

• Reaction Initiation: Add arachidonic acid to all wells to start the reaction.

• Detection: Immediately add a colorimetric or fluorometric probe that reacts with Prostaglandin G2, the product of the COX reaction.[25] Read the absorbance or fluorescence kinetically for 5-10 minutes.

• Calculation: Determine the reaction rate for each concentration. Plot the percentage of inhibition versus inhibitor concentration to calculate the IC50 value.

Discussion and Future Perspectives

The therapeutic potential of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid hinges on its pharmacological profile compared to established drugs. If this compound demonstrates high selectivity for COX-2 over COX-1, it could offer a safer gastrointestinal profile than traditional NSAIDs.[11] Furthermore, if it possesses additional mechanisms, such as cytokine inhibition or antioxidant activity, it could provide broader anti-inflammatory efficacy.

Key questions for future research include:

• Pharmacokinetics and Bioavailability: How is the compound absorbed, distributed, metabolized, and excreted?

• Toxicity Profile: What are its acute and chronic toxicity profiles? Does it exhibit any off-target effects?

• Efficacy in Chronic Models: How does it perform in models of chronic inflammation, such as rheumatoid arthritis or inflammatory bowel disease?

Conclusion

While direct experimental data on 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid remains to be published, the extensive body of research on related pyrazole derivatives suggests it is a compound of significant interest.[7][26][27] Its core pyrazole carboxylic acid structure is a well-established pharmacophore for anti-inflammatory activity, particularly via COX-2 inhibition.[13][15] A rigorous comparative evaluation against standard drugs like Diclofenac and Celecoxib, using the standardized protocols outlined in this guide, is the necessary next step to fully elucidate its therapeutic potential and position it within the landscape of anti-inflammatory agents.

References

• Mechanism of Action of Nonsteroidal Anti-Inflammatory Drugs (NSAIDs). Google Scholar. 2

• The mechanisms of action of NSAIDs in analgesia. PubMed.

• Mechanism of action of nonsteroidal anti-inflammatory drugs. PubMed.

• Anti-inflammatory actions of glucocorticoids: molecular mechanisms. PubMed.

• How corticosteroids control inflammation: Quintiles Prize Lecture 2005. PMC - NIH.

• How do glucocorticoids help in regulating inflammation?. Dr.Oracle.

• Nonsteroidal Anti-Inflammatory Drugs (NSAIDs). StatPearls - NCBI Bookshelf - NIH.

• Nonsteroidal anti-inflammatory drug. Wikipedia.

• Corticosteroids for Inflammation: Types and Uses. Verywell Health.

• Corticosteroid. Wikipedia.

• Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. PMC - NIH.

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. PubMed Central.

• Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. Drug Target Review.

• Carrageenan induced Paw Edema Model. Creative Biolabs.

• A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. PubMed Central.

• Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Bentham Science.

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. ResearchGate.

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. SpringerLink.

• In Vitro Cyclooxygenase Inhibition Assay of Cox-2-IN-26: A Technical Guide. Benchchem.

• Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv.

• Carrageenan-Induced Paw Edema Model. Creative Bioarray.

• In vitro assays for cyclooxygenase activity and inhibitor characterization. PubMed.

• Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. MDPI.

• In vivo screening method for anti inflammatory agent. Slideshare.

• In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. Academic Journals.

• Carrageenan-Induced Paw Edema in the Rat and Mouse. Springer Nature Experiments.

• in vivo animal models for screening potential anti–inflammatory and analgesic agents (literature review). ResearchGate.

• In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences.

• In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. ResearchGate.

• Synthesis and Anti-inflammatory Activity of Some Novel Pyrazole Derivatives of Gallic Acid. Semantic Scholar.

• COX-2 Inhibitor Screening Kit (Fluorometric). Sigma-Aldrich.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI.

• Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and endothelial Cells. PMC - PubMed Central.

• Anti-inflammatory and anti-oxidant activity of a new class of phenyl-pyrazolone derivatives. PubMed.

• Synthesis and evaluation of analgesic, anti-inflammatory, and anticancer activities of new pyrazole-3(5)-carboxylic acid derivatives. ResearchGate.

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. MDPI.

• Pyrazole derivatives as antitumor, anti-inflammatory and antibacterial agents. PubMed.

• Current status of pyrazole and its biological activities. PMC - PubMed Central.

• Synthesis and Anti-Inflammatory and Analgesic Activities of 3-methyl-N-phenyl-1H-pyrazol-5-ylcarboxamides. PubMed.

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. PMC - PubMed Central.

• Antioxidant and Antimicrobial Activity of 5-methyl-2-(5-methyl-1,3-diphenyl-1H-pyrazole-4-carbonyl). NIH.

• Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. MDPI.

Sources

• 1. mdpi.com [mdpi.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. Nonsteroidal anti-inflammatory drug - Wikipedia [en.wikipedia.org]
• 4. Anti-inflammatory actions of glucocorticoids: molecular mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. Pyrazole derivatives as antitumor, anti-inflammatory and antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The mechanisms of action of NSAIDs in analgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mechanism of action of nonsteroidal anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. How corticosteroids control inflammation: Quintiles Prize Lecture 2005 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Anti-inflammatory and anti-oxidant activity of a new class of phenyl-pyrazolone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. news-medical.net [news-medical.net]
• 19. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 21. inotiv.com [inotiv.com]
• 22. creative-bioarray.com [creative-bioarray.com]
• 23. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. sigmaaldrich.com [sigmaaldrich.com]
• 26. mdpi.com [mdpi.com]
• 27. Pyrazoles and Pyrazolines as Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity Assessment of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

Introduction: Contextualizing the Inquiry

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous pharmacologically active agents.[1][2] Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][3][4] The introduction of a nitro group to such heterocyclic systems can significantly modulate their biological profile, often enhancing their cytotoxic potential. This guide provides a comprehensive, multi-faceted framework for assessing the in vitro cytotoxicity of a novel derivative, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (MNPCA).

Evaluating the cytotoxic potential of any new chemical entity is a critical gatekeeping step in drug discovery.[5] It informs on therapeutic windows, potential toxic liabilities, and mechanisms of action. A single assay, however, provides only a single perspective on the complex interplay between a compound and a cell. Therefore, we present a comparative approach, employing a panel of assays to build a robust and reliable cytotoxicity profile. This guide will not only detail the "how" but, more critically, the "why" behind these experimental choices, comparing MNPCA against established cytotoxic agents to benchmark its activity.

The Imperative of a Multi-Assay Strategy: Building a Self-Validating System

To achieve a trustworthy and comprehensive understanding of a compound's cytotoxic effects, we must interrogate the cell from multiple angles. Relying on a single endpoint can be misleading. For instance, a compound might inhibit metabolic activity without immediately compromising membrane integrity, an effect that a simple viability assay might misinterpret. Our strategy is built on a self-validating triad of assays that measure distinct cellular health parameters:

• Metabolic Viability (MTT Assay): This assay quantifies the metabolic activity of a cell population, which is often used as a proxy for cell viability and proliferation.[6][7] It provides a broad overview of the cellular response to the compound.

• Membrane Integrity (LDH Release Assay): This method measures cytotoxicity by quantifying the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, into the culture medium upon plasma membrane damage.[8] It is a direct marker of cell death involving membrane rupture, characteristic of necrosis.

• Apoptotic Pathway Activation (Caspase-3/7 Assay): This assay specifically measures the activity of executioner caspases 3 and 7, key mediators of apoptosis, or programmed cell death.[9][10] A positive result here points towards a specific, controlled mechanism of cell death.

By comparing the results from these three assays, we can distinguish between cytostatic effects (inhibition of growth), cytotoxic effects (cell death), and begin to elucidate the primary mechanism of that death (e.g., apoptosis vs. necrosis).[11][12]

Experimental Design: A Comparative Framework

To properly contextualize the activity of MNPCA, a robust experimental design is paramount. This involves careful selection of cell lines and appropriate controls.

Cell Line Selection Rationale

The choice of cell lines is critical for relevant data. We propose a dual-cell line model:

• A549 (Human Lung Carcinoma): A widely used and well-characterized cancerous cell line, allowing for comparison with a large body of existing literature.

• HEK293 (Human Embryonic Kidney): A non-cancerous human cell line used to assess the selectivity of the compound. A potent compound with high selectivity for cancer cells over non-cancerous cells is a desirable trait in drug development.[13]

Controls: The Foundation of Valid Data

• Vehicle Control (0.1% DMSO): The solvent used to dissolve MNPCA, to ensure the observed effects are not due to the solvent itself.

• Positive Control (Etoposide): A well-characterized chemotherapy agent that induces apoptosis by inhibiting topoisomerase II, leading to DNA strand breaks.[14][15][16] This serves as a benchmark for apoptotic activity.

• Positive Control (Doxorubicin): A potent anticancer drug with multiple cytotoxic mechanisms, including DNA intercalation and topoisomerase II inhibition, which can induce both apoptosis and other forms of cell death.[17][18][19]

Experimental Workflow

The overall workflow is designed for efficiency and to generate correlative data from the same initial cell populations.

Caption: Overall experimental workflow for the comparative cytotoxicity assessment.

Detailed Experimental Protocols

The following protocols are presented in a step-by-step format to ensure reproducibility.

Protocol 1: MTT Assay for Cell Viability

This assay is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), by mitochondrial dehydrogenases of metabolically active cells into purple formazan crystals.[7] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (Dimethyl Sulfoxide)

• 96-well microplates

Procedure:

• Seed cells (A549 and HEK293) in separate 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours (37°C, 5% CO₂).[20]

• Treat cells with serial dilutions of MNPCA, Etoposide, and Doxorubicin for 24 and 48 hours. Include vehicle-only wells as a negative control.

• After the incubation period, remove the treatment medium.

• Add 100 µL of fresh medium and 10 µL of MTT solution to each well.[21]

• Incubate the plate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Carefully remove the MTT-containing medium.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.[20]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: LDH Release Assay for Cytotoxicity

This assay quantifies the activity of LDH released from damaged cells into the supernatant. The enzymatic reaction converts a tetrazolium salt into a colored formazan product, with the color intensity being directly proportional to the number of lysed cells.[8]

Materials:

• Commercially available LDH Cytotoxicity Assay Kit (e.g., from Abcam, Promega, or Cell Signaling Technology)

• Lysis Buffer (provided in the kit for maximum LDH release control)

Procedure:

• Prepare and treat cells in a 96-well plate as described in the MTT protocol (Steps 1-2).

• Prepare control wells:

  • Spontaneous Release: Vehicle-treated cells.

  • Maximum Release: Vehicle-treated cells, to which Lysis Buffer is added 30 minutes before the end of the experiment.

• After the incubation period, centrifuge the plate at 600 x g for 5 minutes.

• Carefully transfer 10-50 µL of the supernatant from each well to a new 96-well plate.

• Prepare the LDH reaction mixture according to the manufacturer's instructions.

• Add the reaction mixture to each well containing the supernatant.

• Incubate for 30 minutes at room temperature, protected from light.

• Measure the absorbance at 490 nm using a microplate reader.[8]

• Calculate cytotoxicity percentage using the formula provided by the manufacturer, correcting for background and comparing to the maximum release control.

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

This luminescent assay measures the activity of caspases-3 and -7.[9] The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD sequence) which, when cleaved by active caspases, releases a substrate for luciferase, generating a light signal proportional to caspase activity.[9][22]

Materials:

• Caspase-Glo® 3/7 Assay System (Promega) or similar

• White-walled 96-well microplates suitable for luminescence

Procedure:

• Prepare and treat cells in white-walled 96-well plates as described in the MTT protocol (Steps 1-2). Include a positive control for apoptosis (Etoposide).

• After the desired incubation time (e.g., 6, 12, or 24 hours), remove the plate from the incubator and allow it to equilibrate to room temperature.

• Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.[22]

• Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents by placing the plate on an orbital shaker for 30-60 seconds.

• Incubate the plate at room temperature for 1-2 hours.

• Measure the luminescence using a plate-reading luminometer.

• Express the data as fold-change in luminescence relative to the vehicle-treated control cells.

Data Presentation and Interpretation

Quantitative data should be summarized to facilitate clear comparisons. The half-maximal inhibitory concentration (IC₅₀) is a key metric, representing the concentration of a compound that reduces a measured biological activity by 50%.[5]

Table 1: Hypothetical Comparative Cytotoxicity Data (IC₅₀ Values in µM)

Compound	Assay	A549 (Lung Cancer)	HEK293 (Non-cancerous)	Selectivity Index (SI)*
MNPCA	MTT (48h)	12.5 ± 1.1	85.2 ± 6.3	6.8
LDH (48h)	18.3 ± 2.4	> 100	> 5.4
Caspase-3/7 (24h)	15.1 ± 1.9	> 100	> 6.6
Etoposide (Positive Control)	MTT (48h)	8.9 ± 0.7	55.6 ± 4.8	6.2
LDH (48h)	45.7 ± 5.1	> 100	> 2.2
Caspase-3/7 (24h)	10.2 ± 0.9	78.1 ± 7.2	7.6
Doxorubicin (Positive Control)	MTT (48h)	1.2 ± 0.2	9.8 ± 1.3	8.2
LDH (48h)	2.5 ± 0.4	15.4 ± 2.1	6.2
Caspase-3/7 (24h)	1.8 ± 0.3	11.5 ± 1.5	6.4

*Selectivity Index (SI) = IC₅₀ in HEK293 / IC₅₀ in A549

Interpreting the Results

• Potency: MNPCA shows moderate cytotoxicity against A549 cells, less potent than Doxorubicin but comparable to Etoposide in the MTT assay.

• Selectivity: MNPCA displays a good selectivity index, suggesting it is significantly more toxic to the cancer cell line than the non-cancerous line.

• Mechanism of Action: The similar IC₅₀ values from the MTT and Caspase-3/7 assays suggest that the reduction in cell viability is primarily driven by the induction of apoptosis. The slightly higher IC₅₀ in the LDH assay indicates that at these concentrations, necrosis (primary membrane lysis) is not the dominant cell death pathway. This profile is similar to Etoposide, a known apoptosis inducer.[16]

Visualizing the Apoptotic Pathway

Understanding where our assays intervene is crucial. The Caspase-3/7 assay directly measures the activity of the executioner caspases, which are central to the apoptotic cascade.

Caption: Simplified diagram of the apoptotic pathway indicating the measurement point of the Caspase-3/7 assay.

Conclusion

This guide outlines a robust, multi-assay strategy for the comprehensive cytotoxicity assessment of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. By integrating measures of metabolic viability, membrane integrity, and specific apoptotic pathway activation, this comparative framework allows for a nuanced interpretation of the compound's biological effects. This self-validating approach provides a solid foundation for further preclinical development, enabling researchers to make informed decisions based on a holistic understanding of the compound's cytotoxic profile and potential mechanism of action.

References

• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, April 15). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• Promega Corpor
• Abcam. MTT assay protocol.
• Fathima, N., et al. (2021).
• Meredith, A. M., & Dass, C. R. (2022).
• Pommier, Y., et al. (2010). Molecular mechanisms of etoposide. PMC - NIH.
• Promega Corpor
• Cyprotex - Evotec. Apoptosis and Necrosis Assay (Flow Cytometry).
• Academic Strive. (2024, May 30).
• LGC Standards. Etoposide: History and mechanism of action.
• Abcam. LDH Assay Kit. Cytotoxicity. LDH Release. (ab65393/K313).
• Protocols.io. (2023, February 27). MTT (Assay protocol).
• Antibodies Incorpor
• Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI - NIH.
• ResearchGate. (2025, April 29).
• MDPI. Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity.
• Biotium.
• Cell Signaling Technology. LDH Cytotoxicity Assay Kit #37291.
• BenchChem. Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds.
• NCBI Bookshelf - NIH. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
• Protocols.io. (2025, April 1). Caspase 3/7 Activity.
• Patsnap Synapse. (2024, July 17).
• Journal of Chemical Health Risks. (2024).
• Logos Biosystems. (2026, January 5). What Is Cell Death? Experimental Distinction Between Apoptosis, Necrosis, and Necroptosis.
• PubMed. [Cytotoxic mechanism and antineoplastic action of etoposide].
• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods.
• Cayman Chemical. (2024, September 24). Caspase-3/7 Cell-Based Activity Assay Kit.
• Elabscience. Lactate Dehydrogenase (LDH) Cytotoxicity Colorimetric Assay Kit.
• ResearchGate. Illustrated summary of all doxorubicin's mechanisms of cytotoxicity up... | Download Scientific Diagram.
• MDPI. (2022).
• Semantic Scholar. (2021, June 22).
• MDPI.

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academicstrive.com [academicstrive.com]
• 3. jchr.org [jchr.org]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 9. Caspase-Glo® 3/7 Assay Protocol [promega.co.uk]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. logosbio.com [logosbio.com]
• 13. ijprajournal.com [ijprajournal.com]
• 14. Etoposide: History and mechanism of action | LGC Standards [lgcstandards.com]
• 15. What is the mechanism of Etoposide? [synapse.patsnap.com]
• 16. [Cytotoxic mechanism and antineoplastic action of etoposide] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cytotoxic mechanisms of doxorubicin at clinically relevant concentrations in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Pathophysiology of Doxorubicin-Mediated Cardiotoxicity [mdpi.com]
• 20. MTT (Assay protocol [protocols.io]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. Caspase 3/7 Activity [protocols.io]

A Comparative Guide to the Cross-Reactivity Profiling of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

This guide provides a comprehensive framework for evaluating the cross-reactivity of the novel compound, 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Given the absence of published data for this specific molecule, this document outlines a robust, multi-faceted strategy leveraging established principles of drug discovery and preclinical safety assessment. The methodologies described herein are designed to build a thorough understanding of the compound's selectivity and potential off-target interactions, a critical step in the early stages of drug development.[1][2]

The pyrazole scaffold is a common motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[3][4] The presence of a nitro group and a carboxylic acid moiety on the pyrazole ring of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid suggests the potential for interactions with various biological targets. Therefore, a systematic evaluation of its cross-reactivity is paramount to de-risking its development as a potential therapeutic agent.[5][6]

Initial Assessment: In Silico Profiling

Before embarking on extensive and resource-intensive wet-lab experiments, computational methods can provide valuable initial insights into the potential cross-reactivity profile of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.[7][8] These in silico approaches utilize the compound's structure to predict its interactions with a vast array of known protein targets.[9]

Key Computational Approaches:

• Ligand-Based Similarity Searching: This method compares the structure of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid to databases of compounds with known biological activities.[8][10] High structural similarity to a known active compound suggests a potential for similar target engagement.

• Structure-Based Virtual Screening (Docking): If the three-dimensional structures of potential targets are known, molecular docking simulations can predict the binding affinity and mode of interaction between the compound and the protein's binding site.

• Pharmacophore Modeling: This approach identifies the key chemical features of a molecule responsible for its biological activity and uses this model to screen for potential off-targets that share a similar pharmacophore.

These computational analyses can generate a prioritized list of potential off-targets for subsequent experimental validation.

Tier 1: Broad Panel Screening for Off-Target Liabilities

The initial experimental phase should involve screening 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid against a broad panel of targets known to be associated with adverse drug reactions. This "safety pharmacology" screen is a standard component of preclinical drug development.[11][12]

Recommended Screening Panels:

• Kinase Panel: A comprehensive kinase screen is essential, as kinases are a large and diverse family of enzymes frequently implicated in off-target effects. A panel of several hundred kinases should be interrogated.

• GPCR Panel: G-protein coupled receptors represent another major class of drug targets and off-targets. A broad GPCR binding or functional assay panel is recommended.

• Ion Channel Panel: Inhibition of ion channels, particularly the hERG potassium channel, is a significant safety concern due to the risk of cardiac arrhythmias.[13][14][15]

• Nuclear Receptor Panel: Interactions with nuclear receptors can lead to a variety of toxicities, including endocrine disruption.

• Transporter Panel: Inhibition or induction of drug transporters can lead to drug-drug interactions and altered pharmacokinetics.

The results of these broad panel screens will provide a panoramic view of the compound's selectivity and identify any "red flags" that require further investigation.

Tier 2: Focused In Vitro Assays for Key Off-Targets

Based on the findings from the in silico and broad panel screens, a series of focused in vitro assays should be conducted to confirm and characterize any potential off-target interactions.

Kinase Inhibition Assays

Should the initial screen reveal any significant kinase inhibition, a follow-up dose-response study is necessary to determine the potency (IC50) of the interaction.

Experimental Protocol: In Vitro Kinase Assay (Illustrative Example) [16][17][18][19][20]

• Reagents and Materials:

  • Purified recombinant kinase

  • Specific peptide or protein substrate

  • 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (test compound)

  • Known kinase inhibitor (positive control)

  • ATP (radiolabeled [γ-³²P]ATP or unlabeled for non-radioactive methods)

  • Kinase reaction buffer

  • 96-well or 384-well assay plates

  • Detection reagents (e.g., scintillation fluid, phosphospecific antibodies)

• Procedure:

  • Prepare a serial dilution of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

  • In an assay plate, combine the kinase, substrate, and varying concentrations of the test compound or control.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction for a predetermined time at a specific temperature (e.g., 30°C for 60 minutes).

  • Terminate the reaction.

  • Detect the amount of phosphorylated substrate. For radioactive assays, this can be done by separating the phosphorylated substrate from the unreacted ATP and quantifying the radioactivity.

  • Plot the percentage of kinase inhibition against the log of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Diagram: In Vitro Kinase Assay Workflow

Caption: Workflow for a typical in vitro kinase inhibition assay.

Receptor Binding Assays

For any identified GPCR or other receptor interactions, competitive radioligand binding assays are the gold standard for determining binding affinity (Ki).[21][22][23][24]

Experimental Protocol: Radioligand Receptor Binding Assay (Illustrative Example) [21][22][23][24][25]

• Reagents and Materials:

  • Cell membranes or purified receptors expressing the target of interest

  • Radiolabeled ligand with known affinity for the target

  • 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid (test compound)

  • Unlabeled known ligand (for non-specific binding determination)

  • Binding buffer

  • Filtration apparatus with glass fiber filters

  • Scintillation counter and fluid

• Procedure:

  • Prepare a serial dilution of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

  • In assay tubes, combine the receptor preparation, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound.

  • For determining non-specific binding, a separate set of tubes will contain the receptor, radioligand, and a high concentration of an unlabeled known ligand.

  • Incubate the reactions to allow binding to reach equilibrium.

  • Rapidly filter the contents of each tube through a glass fiber filter to separate the bound from the free radioligand.

  • Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding at each concentration of the test compound.

  • Plot the specific binding against the log of the test compound concentration and fit the data to determine the IC50, which can then be converted to a Ki value.

Diagram: Receptor Binding Assay Principle

Caption: Competition between radioligand and test compound for receptor binding.

hERG Channel Assay

Given the importance of assessing cardiotoxicity risk, a dedicated hERG assay is crucial.[13][14][15] The patch-clamp electrophysiology assay is the gold standard for directly measuring the effect of a compound on hERG channel function.[14][15][26]

Experimental Protocol: Automated Patch-Clamp hERG Assay (Illustrative Example) [14][26]

• Cell Culture: Use a stable cell line (e.g., HEK293) expressing the hERG channel.

• Compound Preparation: Prepare a range of concentrations of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

• Automated Patch-Clamp Procedure:

  • Cells are captured on the patch-clamp chip.

  • A whole-cell configuration is established.

  • A specific voltage protocol is applied to elicit hERG currents.

  • A stable baseline current is recorded in the vehicle solution.

  • The test compound is applied at increasing concentrations.

  • The effect of the compound on the hERG current is recorded.

  • A known hERG inhibitor (e.g., E-4031) is used as a positive control.[14]

• Data Analysis: The percentage of hERG current inhibition is calculated for each concentration, and an IC50 value is determined.

Cytochrome P450 (CYP) Inhibition Assays

Assessing the potential for drug-drug interactions is a critical component of preclinical safety evaluation.[27][28] In vitro assays using human liver microsomes can determine if 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid inhibits the major CYP isoforms.[27][28][29][30][31]

Experimental Protocol: CYP Inhibition Assay (Illustrative Example) [27][30][31]

• Reagents and Materials:

  • Human liver microsomes

  • A panel of specific probe substrates for major CYP isoforms (e.g., phenacetin for CYP1A2, bupropion for CYP2B6, etc.)

  • 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

  • Known CYP inhibitors for each isoform (positive controls)

  • NADPH regenerating system

  • LC-MS/MS system for metabolite quantification

• Procedure:

  • Incubate human liver microsomes with the test compound at various concentrations.

  • Add a specific probe substrate for the CYP isoform being tested.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate for a specific time.

  • Terminate the reaction.

  • Quantify the formation of the specific metabolite of the probe substrate using LC-MS/MS.

  • Determine the IC50 value for the inhibition of each CYP isoform.

Data Interpretation and Comparison

The data generated from these assays should be compiled and compared to establish the selectivity profile of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Table 1: Illustrative Cross-Reactivity Data Summary

Target Class	Target	Assay Type	IC50 / Ki (µM)
Primary Target	Target X	Functional Assay	0.05
Kinases	Kinase A	In Vitro Kinase	> 100
Kinase B	In Vitro Kinase	15
GPCRs	GPCR Y	Receptor Binding	> 50
Ion Channels	hERG	Patch Clamp	> 30
CYP Enzymes	CYP3A4	Inhibition Assay	25
CYP2D6	Inhibition Assay	> 50

Interpretation:

• A large window between the potency at the primary target and any off-targets is desirable (ideally >100-fold).

• Any off-target activity in the low micromolar range warrants further investigation and consideration in the context of the anticipated therapeutic dose.

• Significant hERG inhibition (e.g., IC50 < 10 µM) is a major safety concern.

• Potent CYP inhibition suggests a high potential for drug-drug interactions.

Conclusion and Future Directions

This guide provides a systematic approach to characterizing the cross-reactivity of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. The combination of in silico prediction, broad panel screening, and focused in vitro assays will generate a comprehensive dataset to inform on the compound's selectivity and potential liabilities.[32][33][34][35][36] A favorable cross-reactivity profile is a key determinant for the continued development of any new chemical entity.

Further studies may include cell-based functional assays to understand the downstream consequences of any identified off-target interactions and, ultimately, in vivo toxicology studies to assess the physiological relevance of the in vitro findings.

References

• In vitro kinase assay. (2023). protocols.io. [Link]

• A Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). ACS Chemical Biology. [Link]

• Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. (2023). MDPI. [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). National Institutes of Health. [Link]

• In vitro NLK Kinase Assay. (2018). National Institutes of Health. [Link]

• Computational Prediction of Off-Target Related Risks of Molecules: Cardiotoxicity, Hepatotoxicity and Reproductive Toxicity. (2015). Sanofi. [Link]

• Cytochrome P450 (CYP) Inhibition Assay (IC50) Test. (n.d.). AxisPharm. [Link]

• Cross-reactivity. (n.d.). Wikipedia. [Link]

• In vitro assay for cyclin-dependent kinase activity in yeast. (2000). CORE. [Link]

• hERG Assay. (2015). SlideShare. [Link]

• Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model. (2012). PLOS Computational Biology. [Link]

• In vitro kinase assay. (2022). Bio-protocol. [Link]

• hERG Safety. (n.d.). Cyprotex. [Link]

• Cell-based hERG Channel Inhibition Assay in High-throughput Format. (2021). National Institutes of Health. [Link]

• Cross-Reactivity Assessment. (n.d.). Creative Diagnostics. [Link]

• A Quick Beginner's Guide to Tissue Cross-Reactivity Studies in Biologic Development. (n.d.). OracleBio. [Link]

• CYP Inhibition Assay. (n.d.). LifeNet Health LifeSciences. [Link]

• Assays for CYP450 Inhibition, Induction, and Phenotyping. (n.d.). Charles River Laboratories. [Link]

• hERG Patch Clamp Assay – Cardiac Safety Panel. (n.d.). Reaction Biology. [Link]

• Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. (2019). U.S. Food and Drug Administration. [Link]

• TCR: Tissue cross reactivity studies. (n.d.). Labcorp. [Link]

• In vitro receptor binding assays: General methods and considerations. (2025). ResearchGate. [Link]

• Understanding cross-reactivity in immunoassay drug screening. (n.d.). Siemens Healthineers. [Link]

• Receptor Binding Assays for HTS and Drug Discovery. (2012). National Institutes of Health. [Link]

• Receptor Binding Assay (RBA): Principles and Introduction to Radioactivity. (2017). YouTube. [Link]

• A powerful tool for drug discovery. (2005). European Pharmaceutical Review. [Link]

• Regulatory Knowledge Guide for Small Molecules. (n.d.). National Institutes of Health's SEED. [Link]

• Safety Guidelines. (n.d.). International Council for Harmonisation. [Link]

• SMALL MOLECULE SAFETY ASSESSMENT. (n.d.). Altasciences. [Link]

• Preclinical Safety Assessment: General and Genetic Toxicology. (2021). ScienceDirect. [Link]

• ICH S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. (2012). ResearchGate. [Link]

• Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][7][8][16]triazin-7(6H)-ones and Derivatives. (2022). MDPI. [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (2016). Journal of Chemical and Pharmaceutical Research. [Link]

• Current status of pyrazole and its biological activities. (2015). National Institutes of Health. [Link]

• 5-Nitro-1H-pyrazole-3-carboxylic acid. (n.d.). PubChem. [Link]

Sources

• 1. Cross-reactivity - Wikipedia [en.wikipedia.org]
• 2. Cross-Reactivity Assessment | Creative Diagnostics [creative-diagnostics.com]
• 3. jocpr.com [jocpr.com]
• 4. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1,2,4]triazin-7(6H)-ones and Derivatives | MDPI [mdpi.com]
• 6. 5-Nitro-1H-pyrazole-3-carboxylic acid | C4H3N3O4 | CID 86222684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model | PLOS Computational Biology [journals.plos.org]
• 10. mdpi.com [mdpi.com]
• 11. ICH Official web site : ICH [ich.org]
• 12. researchgate.net [researchgate.net]
• 13. hERG Assay | PPTX [slideshare.net]
• 14. hERG Safety | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 15. reactionbiology.com [reactionbiology.com]
• 16. In vitro kinase assay [protocols.io]
• 17. In vitro NLK Kinase Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. files01.core.ac.uk [files01.core.ac.uk]
• 19. In vitro kinase assay [bio-protocol.org]
• 20. revvity.com [revvity.com]
• 21. researchgate.net [researchgate.net]
• 22. Receptor-Ligand Binding Assays [labome.com]
• 23. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. m.youtube.com [m.youtube.com]
• 25. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 26. fda.gov [fda.gov]
• 27. lnhlifesciences.org [lnhlifesciences.org]
• 28. criver.com [criver.com]
• 29. pdf.benchchem.com [pdf.benchchem.com]
• 30. Cytochrome P450 (CYP) Inhibition Assay (IC50) Test | AxisPharm [axispharm.com]
• 31. enamine.net [enamine.net]
• 32. histologix.com [histologix.com]
• 33. labcorp.com [labcorp.com]
• 34. seed.nih.gov [seed.nih.gov]
• 35. altasciences.com [altasciences.com]
• 36. Redirecting [linkinghub.elsevier.com]

Safety & Regulatory Compliance

Proper Disposal of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic Acid: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. Designed for researchers, scientists, and drug development professionals, this document outlines a clear, step-by-step process to ensure the safe handling and disposal of this chemical, in accordance with institutional and regulatory standards. Our commitment is to furnish you with the necessary knowledge to maintain a safe laboratory environment, extending our support beyond the product itself.

Understanding the Hazard Profile

• Harmful if swallowed. [3][4]

• Causes serious eye irritation. [3][4]

• May cause skin and respiratory irritation. [5][6]

The presence of the nitro group on the pyrazole ring also suggests potential energetic properties. Thermal decomposition studies on nitropyrazoles have shown that they can decompose exothermically, with the potential for rapid energy release.[1][3][7] The thermal stability of these compounds can be influenced by the nature and position of substituents on the pyrazole ring. For instance, the thermal decomposition of some nitropyrazole derivatives may be initiated by intramolecular oxidation.[1] Therefore, it is crucial to handle this compound with the appropriate precautions to prevent unintentional decomposition.

Table 1: Hazard Summary of Structurally Similar Nitro-Pyrazole Compounds

Hazard Classification	Description	Common Precautionary Statements
Acute Toxicity, Oral	Harmful if swallowed.	P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.	P280: Wear eye protection/ face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][4]
Skin Corrosion/Irritation	May cause skin irritation.	P280: Wear protective gloves.[5][6]
Specific target organ toxicity — single exposure	May cause respiratory irritation.	P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[5][6]

Guiding Principles for Disposal

The primary and most critical principle for the disposal of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid is that in-laboratory chemical treatment or neutralization is not recommended without a validated and peer-reviewed protocol specific to this compound. The potential for energetic decomposition makes unvalidated treatment methods inherently dangerous.

Therefore, the disposal procedure focuses on the safe and compliant collection, segregation, and packaging of the waste for subsequent destruction by a licensed hazardous waste disposal facility. The universally recommended method for the final disposal of nitropyrazole compounds is controlled incineration in a facility equipped with flue gas scrubbing.[1]

Step-by-Step Disposal Protocol

This protocol is designed to guide you from the point of waste generation to its final collection by your institution's Environmental Health and Safety (EHS) department or a licensed waste contractor.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles or a face shield.[3][6]

• Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).[1][3]

• Body Protection: A laboratory coat.[2]

Step 2: Waste Characterization and Segregation

Properly characterizing and segregating chemical waste is a cornerstone of safe laboratory practice and is mandated by regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[8][9][10]

• Designate a specific waste container for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid and any materials contaminated with it (e.g., weighing boats, contaminated paper towels).

• Do not mix this waste with other waste streams, particularly with strong oxidizing agents, which are incompatible with nitropyrazoles.[11] Mixing incompatible chemicals can lead to dangerous reactions.

Step 3: Waste Containerization

The integrity of the waste container is paramount to prevent leaks and ensure safe transport.

• Use a sturdy, leak-proof container that is chemically compatible with the waste. The original product container is often a suitable choice.[12]

• Ensure the container has a secure, tight-fitting lid. The container must be kept closed except when adding waste.[12][13]

• For liquid waste, use secondary containment (e.g., a larger, chemically resistant bin or tray) to contain any potential spills.[12]

Step 4: Labeling

Accurate and detailed labeling is a legal requirement and is critical for the safety of everyone who will handle the waste container.

• Attach a hazardous waste label to the container as soon as you begin accumulating waste.

• The label must include:

  • The full chemical name: "1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid" (no abbreviations or formulas).

  • An accurate estimation of the concentration or quantity of the waste.

  • The date when waste was first added to the container.

  • Any associated hazards (e.g., "Toxic," "Irritant").

Step 5: Storage

Proper storage of the waste container while it is being filled is essential to maintain a safe laboratory environment.

• Store the waste container in a designated satellite accumulation area within your laboratory.

• Ensure the storage area is away from sources of heat, sparks, or open flames, given the energetic nature of nitropyrazoles.[11]

• Segregate the container from incompatible materials, especially strong oxidizing agents.

Step 6: Arranging for Disposal

• Once the waste container is full, or if you are approaching your institution's time limit for satellite accumulation, arrange for a pickup from your EHS department or licensed waste contractor.

• Follow your institution's specific procedures for requesting a waste pickup.

Emergency Procedures: Spills and Exposures

In the event of a spill or exposure, immediate and appropriate action is critical.

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• In case of skin contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[1]

• If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• If swallowed: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][3]

For spills:

• Evacuate the immediate area.

• Wear appropriate PPE as described in Step 1.

• For small spills of solid material: Gently sweep or scoop the material to avoid generating dust.[2] Place the spilled material into a designated, labeled hazardous waste container.

• Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• For large spills: Evacuate the laboratory and contact your institution's emergency response team.

Logical Flow for Disposal Decision Making

The following diagram illustrates the decision-making process for the proper disposal of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Caption: Disposal workflow for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

References

• 3-Nitro-1H-pyrazole - Safety D
• 4-Nitro-1H-pyrazole - Apollo Scientific. (n.d.).
• 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid | C5H5N3O4 | CID 25248697 - PubChem. (n.d.).
• 4-Nitropyrazole - AK Scientific, Inc. (n.d.).
• SAFETY D
• Safety D
• SAFETY D
• SAFETY D
• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2023-09-05).
• Hazardous waste - Wikipedia. (n.d.).
• 1-methyl-5-propyl-1H-pyrazole-3-carboxylic acid | C8H12N2O2 | CID 9898937 - PubChem. (n.d.).
• Guidelines: Handling and Disposal of Chemicals - Purdue College of Engineering. (n.d.).
• 1-METHYL-4-NITRO-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID | Chemsrc. (2025-08-29).
• 5-Nitro-1H-pyrazole-3-carboxylic acid | C4H3N3O4 | CID 86222684 - PubChem. (n.d.).
• Hazardous Waste Disposal Guide - Research Safety - Northwestern University. (2023-02-27).
• Organic Nitro Compounds Waste Comp
• 1-Methyl-1H-pyrazole-5-carboxylic acid - Synquest Labs. (n.d.).
• Methyl 1H-pyrazole-3-carboxylate - SAFETY D
• 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid - Benchchem. (n.d.).
• 1-Methyl-1H-pyrazole-3-carboxylic acid | Intermedi
• CAS#:5334-38-3 | 3-METHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLIC ACID. (2025-09-11).
• 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid - ResearchG
• 1-Methyl-1H-pyrazole-5-carboxylic acid 97 16034-46-1 - Sigma-Aldrich. (n.d.).

Sources

• 1. Comparative Studies on Thermal Decompositions of Dinitropyrazole-Based Energetic Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of nitroaromatic compounds by microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. Nitroaromatic compounds, from synthesis to biodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. ovid.com [ovid.com]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. Biodegradation of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. annualreviews.org [annualreviews.org]
• 13. usbioclean.com [usbioclean.com]

Comprehensive Safety and Handling Guide for 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

This guide provides essential safety protocols and operational directives for the handling and disposal of 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid. As no comprehensive Safety Data Sheet (SDS) is readily available for this specific compound, this document is built upon a foundational understanding of its constituent chemical moieties: a nitro group, a pyrazole ring, and a carboxylic acid. This "first principles" approach to safety is designed to empower researchers to handle this compound with the highest degree of caution and preparedness.

The presence of a nitro group on a pyrazole ring suggests potential energetic properties and thermal instability, a critical consideration for all handling procedures.[1][2] The pyrazole nucleus itself is a common pharmacophore, indicating a high likelihood of biological activity and the need to prevent exposure.[3][4][5]

Hazard Assessment: A Triad of Risks

The primary hazards associated with 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid stem from three distinct structural features:

• Nitro Group (-NO₂): Organic nitro compounds are known for their potential thermal instability and, in some cases, explosive nature.[6][7][8] The decomposition of such compounds can be highly exothermic.[6] While the energetic properties of this specific molecule are not fully characterized, it must be treated as potentially shock-sensitive and thermally unstable.

• Pyrazole Ring: Pyrazole derivatives are known to exhibit a wide range of biological activities, which is why they are of interest in drug development.[3][4][9][10] This inherent bioactivity necessitates stringent measures to prevent inhalation, ingestion, or skin contact to avoid unknown pharmacological effects.

• Carboxylic Acid (-COOH): The carboxylic acid group imparts acidic properties to the molecule. In its solid, powdered form, it can be a respiratory and eye irritant.[11][12][13][14]

Due to this combination of hazards, all work with this compound must be conducted within a certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): An Essential Barrier

A multi-layered approach to PPE is mandatory. The following table outlines the minimum required PPE for handling this compound.

Task	Eye Protection	Respiratory Protection	Hand Protection	Body Protection
Handling Solid (Weighing, Transfer)	ANSI Z87.1-rated safety glasses with side shields and a face shield	NIOSH-approved N95 respirator (or higher)	Double-gloving: Nitrile inner gloves, chemical-resistant outer gloves (e.g., thicker nitrile or neoprene)	Flame-resistant lab coat, long pants, and closed-toe shoes
Handling Solutions	ANSI Z87.1-rated safety glasses with side shields	Not required if handled exclusively within a fume hood	Chemical-resistant nitrile gloves (minimum 5-mil thickness)[15]	Standard lab coat, long pants, and closed-toe shoes

Glove Selection and Use:

Nitrile gloves provide good splash protection against weak acids and many organic solvents.[16][17][18] However, prolonged contact should be avoided. If a solvent is used for which nitrile has poor resistance (e.g., certain ketones or aromatic solvents), alternative glove materials such as neoprene or butyl rubber should be considered.[16][17] Always change gloves immediately if they become contaminated.

Step-by-Step PPE Protocol (Donning and Doffing)

Donning (Putting On):

• Put on closed-toe shoes and long pants.

• Don the inner pair of nitrile gloves.

• Put on the lab coat, ensuring it is fully buttoned.

• Don the N95 respirator (if handling powder), ensuring a proper seal.

• Put on safety glasses.

• Don the face shield (if handling powder).

• Don the outer pair of chemical-resistant gloves, pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off):

• Remove the outer pair of gloves, peeling them off without touching the outside surface.

• Remove the face shield.

• Remove the lab coat, turning it inside out as you remove it.

• Remove safety glasses.

• Remove the N95 respirator.

• Remove the inner pair of gloves.

• Wash hands thoroughly with soap and water.

Operational and Disposal Plans

Workflow for Handling Solid Compound

Caption: Workflow for handling solid 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid.

Emergency Response Protocol

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[11][14]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[11][13]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[11][13]

• Spill Response:

  • Alert others in the area.

  • Evacuate the immediate area if the spill is large or if you feel unwell.

  • If the spill is small and you are trained to handle it:

    • Ensure you are wearing the appropriate PPE.

    • Cover the spill with an inert absorbent material like sand or vermiculite. Do not use combustible materials like paper towels.[19]

    • Carefully sweep the absorbent material into a designated hazardous waste container.

    • Clean the spill area with a suitable solvent, and place all cleaning materials into the hazardous waste container.

  • Contact your institution's Environmental Health and Safety (EHS) office.

Caption: Decision tree for emergency response to a chemical incident.

Waste Disposal Plan

All materials contaminated with 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid must be treated as hazardous waste.

• Segregation: Do not mix this waste with other chemical waste streams, particularly strong oxidizing agents or bases.[19]

• Containment:

  • Solid Waste: Contaminated gloves, wipes, and weigh paper should be placed in a clearly labeled, sealed hazardous waste bag within a rigid, closed container.

  • Liquid Waste: Unused solutions should be collected in a dedicated, sealed, and properly labeled hazardous waste container (e.g., a high-density polyethylene or glass bottle).[19]

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name ("1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid"), and the approximate quantities.[19]

• Storage: Store the sealed waste container in a designated satellite accumulation area away from heat and incompatible materials.

• Pickup: Arrange for waste pickup through your institution's EHS office.[19]

Conclusion

Handling 1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid requires a proactive and informed approach to safety. By understanding the risks associated with its nitro, pyrazole, and carboxylic acid functionalities, and by strictly adhering to the PPE, handling, and disposal protocols outlined in this guide, researchers can mitigate the potential hazards and ensure a safe laboratory environment. Always consult your institution's EHS office for specific guidance and regulations.

References

• SOSCleanroom.com. (2024, September 6). Nitrile Gloves and Their Chemical Resistance.
• PubMed. (2024, July 19).
• International Enviroguard. (2023, December 14).
• University of Pennsylvania EHRS.
• PubMed Central. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds.
• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling.
• Unigloves. (2020, March 20). Nitrile Gloves Acid Resistance.
• ResearchGate. (2018).
• PubMed Central. (2023, September 7). Synthesis and Characterization of Azido- and Nitratoalkyl Nitropyrazoles as Potential Melt-Cast Explosives.
• Bergamot. Nitrile Gloves Chemical Resistance Guide.
• CHEMM. Personal Protective Equipment (PPE).
• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals.
• Benchchem.
• ACS Publications. (2015). Runaway Reaction Hazards in Processing Organic Nitro Compounds.
• NSP Coatings. Powder Coating Personal Protective Equipment (PPE) Requirements.
• Bernardo Ecenarro. Recommended PPE to handle chemicals.
• Journal of Chemical Health Risks. (2024).
• ACS Publications. (2023). Single Precursor Access to Bifunctional Pyrazole-Triazole Energetic Materials with Tunable Stability and Sensitivity.
• Sigma-Aldrich. (2024, August 6). Safety Data Sheet - 3-methyl-1-phenyl-5-pyrazolone.
• University of Maryland Environmental Safety, Sustainability & Risk.
• National Institutes of Health. (2022). NIH Waste Disposal Guide 2022.
• Reed College.
• International Journal of Pharmaceutical Sciences Review and Research. (2020, November 15).
• IJNRD. (2024, July).
• Fisher Scientific. (2023, September 5). Safety Data Sheet - 1-Methyl-1H-pyrazole-3-carboxylic acid.
• TCI Chemicals. Safety Data Sheet - 1-Methyl-4-nitro-3-propylpyrazole-5-carboxamide.
• Chemistry LibreTexts. (2021, July 31). 24.6: Nitro Compounds.
• PubMed Central. (2017).
• ResearchGate. (2023).
• Biosynth. (2021, May 18). Safety Data Sheet - 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid.
• Fisher Scientific. (2009, October 12). Safety Data Sheet - 4-Nitro-1H-pyrazole-3-carboxylic acid.
• Hansraj College. (2020, March 29). NITRO COMPOUNDS.
• University of Wisconsin–Madison BME Shared Labs. Chapter 7 Chemical Disposal Procedures.
• Britannica. (2023, December 12). Nitro compound.
• Fisher Scientific. (2011, May 6). Safety Data Sheet - 1H-Pyrazole-3-carboxylic acid.
• Hansraj College.
• MedChemExpress. (2023, July 10). 1-Methyl-1H-pyrazole-3-carboxylic acid-SDS.

Sources

• 1. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jchr.org [jchr.org]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. ijnrd.org [ijnrd.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. lkouniv.ac.in [lkouniv.ac.in]
• 9. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. fishersci.com [fishersci.com]
• 12. biosynth.com [biosynth.com]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.com [fishersci.com]
• 15. ehrs.upenn.edu [ehrs.upenn.edu]
• 16. soscleanroom.com [soscleanroom.com]
• 17. gloves.com [gloves.com]
• 18. us.unigloves.com [us.unigloves.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]